Perhexiline

• CAS: 39648-47-0

Core Science & Biosynthesis

Perhexiline's Mechanism of Action on Carnitine Palmitoyltransferase-1: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Perhexiline is a prophylactic antianginal agent that modulates cardiac metabolism by inhibiting the carnitine palmitoyltransferase (CPT) enzyme system.[1] Its primary therapeutic effect stems from the inhibition of CPT-1, the rate-limiting enzyme for the transport of long-chain fatty acids into the mitochondria for β-oxidation.[2][3] This guide provides a detailed examination of the molecular interactions, kinetic properties, and downstream metabolic consequences of perhexiline's action on CPT-1. It includes a synthesis of quantitative data, detailed experimental protocols for studying this interaction, and visualizations of the key pathways and processes.

Core Mechanism of Action at CPT-1

The anti-anginal effect of perhexiline is attributed to its ability to shift the heart's energy metabolism from a reliance on fatty acid oxidation to an increased utilization of carbohydrates, such as glucose and lactate.[4][5][6] This metabolic switch is more oxygen-efficient, increasing the production of ATP for the same amount of oxygen consumed, which is particularly beneficial under ischemic conditions.[1][7]

The central molecular target for this action is Carnitine Palmitoyltransferase-1 (CPT-1).

• Enzymatic Inhibition : Perhexiline directly binds to and inhibits CPT-1, which is located on the outer mitochondrial membrane.[7][8] This enzyme is the crucial gateway that controls the entry of long-chain fatty acids into the mitochondrial matrix, where β-oxidation occurs.[3] The drug also demonstrates inhibitory effects on CPT-2, located on the inner mitochondrial membrane, though to a lesser extent.[7][8]

• Kinetic Profile : Kinetic analyses have elucidated a complex inhibitory profile. Perhexiline acts as a competitive inhibitor with respect to the substrate palmitoyl-CoA.[4][9] This indicates that perhexiline and palmitoyl-CoA likely compete for the same or an overlapping binding site on the CPT-1 enzyme. Conversely, the inhibition is non-competitive with respect to carnitine, suggesting that perhexiline binds to a site distinct from the carnitine-binding site and does not compete with carnitine.[4][9] Studies have noted curvilinear Dixon plots, which may imply complex binding kinetics, such as positive cooperativity or the presence of multiple inhibitor binding sites on the enzyme.[4][10]

• Isoform Selectivity : Perhexiline shows a greater inhibitory potency for the cardiac isoform of CPT-1 compared to the hepatic isoform.[4][9] This selectivity contributes to its targeted effect on myocardial metabolism.

Quantitative Inhibition Data

The inhibitory potency of perhexiline on CPT enzymes has been quantified in various studies. The half-maximal inhibitory concentration (IC50) values provide a standardized measure of its effectiveness.

Parameter	Enzyme	Species/Tissue	Value (µM)	Reference(s)
IC50	CPT-1	Rat Cardiac Mitochondria	77	[4][8][9]
IC50	CPT-1	Rat Hepatic Mitochondria	148	[4][8][9]
IC50	CPT-2	Rat Cardiac Mitochondria	79	[8]

Signaling Pathways and Logical Relationships

Visualizations of the metabolic pathway, experimental workflow, and inhibition kinetics provide a clearer understanding of perhexiline's role.

Caption: Perhexiline inhibits CPT-1, blocking fatty acid entry into mitochondria.

Caption: Workflow for a radiometric CPT-1 inhibition assay.

Caption: Perhexiline competes with Palmitoyl-CoA but not Carnitine.

Experimental Protocols

The investigation of perhexiline's effect on CPT-1 relies on robust biochemical assays. Below are outlines of key methodologies.

Isolation of Mitochondria from Cardiac Tissue

This protocol provides a general framework for obtaining mitochondrial fractions, which are essential for in vitro CPT-1 activity assays.

• Tissue Preparation : Euthanize a rat and rapidly excise the heart. Mince the ventricular tissue finely in ice-cold isolation buffer (e.g., MSHE: 220 mM mannitol, 70 mM sucrose, 10 mM HEPES, 1 mM EGTA, pH 7.4).[11]

• Homogenization : Homogenize the minced tissue in fresh, ice-cold isolation buffer using a drill-driven Teflon pestle or a similar homogenizer with a few gentle strokes.[11]

• Differential Centrifugation :

  • Centrifuge the homogenate at a low speed (e.g., 1,000 x g) for 5-10 minutes at 4°C to pellet nuclei and cell debris.[11]

  • Transfer the supernatant to a new tube and centrifuge at a higher speed (e.g., 11,000 x g) for 10 minutes at 4°C to pellet the mitochondria.[11]

  • Discard the supernatant. The resulting dark brown pellet contains the mitochondrial fraction.

• Washing : Resuspend the mitochondrial pellet in isolation buffer and repeat the high-speed centrifugation step to wash the mitochondria.

• Final Preparation : Resuspend the final washed pellet in a minimal volume of the desired assay buffer.

• Protein Quantification : Determine the protein concentration of the mitochondrial suspension using a standard method like the bicinchoninic acid (BCA) assay to standardize enzyme activity measurements.[12]

CPT-1 Radiometric Activity Assay

This is a widely used method to directly measure the enzymatic activity of CPT-1 by quantifying the formation of a radiolabeled product.[13]

• Reagent Preparation :

  • Assay Medium : Prepare a buffer containing approximately 20 mM HEPES, 75 mM KCl, 2 mM KCN, 1% fatty acid-free BSA, and 70 µM palmitoyl-CoA.[13]

  • Inhibitor Solutions : Prepare stock solutions of perhexiline at various concentrations.

  • Radiolabeled Substrate : L-[³H]carnitine.

• Assay Procedure :

  • In microcentrifuge tubes, add a standardized amount of mitochondrial protein (e.g., 100-200 µg) to the assay medium.[13]

  • Add the desired concentration of perhexiline or vehicle control to each tube. Pre-incubate for a short period (e.g., 5-15 minutes) at 37°C.

  • Initiate the enzymatic reaction by adding L-[³H]carnitine (e.g., 0.25 mM).[13]

  • Incubate the reaction mixture at 37°C for a defined period (e.g., 3-5 minutes).[13]

• Reaction Termination and Product Extraction :

  • Stop the reaction by adding an equal volume of ice-cold 1 M perchloric acid.[13]

  • Centrifuge to pellet the precipitated protein.

  • Extract the radiolabeled product, [³H]palmitoylcarnitine, from the supernatant by adding butanol. Vortex vigorously and centrifuge to separate the phases.[13]

• Quantification :

  • Transfer an aliquot of the upper butanol phase to a scintillation vial.

  • Add scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

  • The measured radioactivity is directly proportional to the CPT-1 activity. Calculate specific activity (e.g., in nmol/min/mg protein) and determine the inhibitory effect of perhexiline at each concentration to derive an IC50 value.

Conclusion

Perhexiline exerts its primary therapeutic effect through the direct, competitive inhibition of cardiac CPT-1 with respect to palmitoyl-CoA. This targeted action effectively throttles the rate of mitochondrial fatty acid oxidation, forcing a metabolic shift towards the more oxygen-sparing pathway of carbohydrate utilization. The quantitative data and experimental protocols outlined in this guide provide a framework for researchers to further investigate this mechanism and explore the development of novel metabolic modulators for cardiovascular diseases. The nuanced kinetic profile and isoform selectivity of perhexiline underscore the complexity of its interaction with the CPT system, warranting continued study to fully elucidate its therapeutic potential and inform the design of next-generation agents with improved efficacy and safety profiles.

References

• 1. Perhexiline - Wikipedia [en.wikipedia.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of carnitine palmitoyltransferase-1 in rat heart and liver by perhexiline and amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Direct evidence that perhexiline modifies myocardial substrate utilization from fatty acids to lactate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What is Perhexiline Maleate used for? [synapse.patsnap.com]
• 7. go.drugbank.com [go.drugbank.com]
• 8. apexbt.com [apexbt.com]
• 9. Inhibition of carnitine palmitoyltransferase-1 in rat heart and liver by perhexiline and amiodarone. | BioGRID [thebiogrid.org]
• 10. DSpace [digital.library.adelaide.edu.au]
• 11. escholarship.org [escholarship.org]
• 12. journals.physiology.org [journals.physiology.org]
• 13. Measurement of CPT-1 activity [bio-protocol.org]

Perhexiline and the Strategic Shift in Myocardial Metabolism: A Technical Guide for Researchers

• Abstract: Provides an overview of perhexiline's role in shifting myocardial metabolism.

• Introduction: Explains the metabolic state of the healthy vs. failing heart.

• Mechanism of Action: Details how perhexiline inhibits CPT-1 and CPT-2, leading to a shift from fatty acid to glucose oxidation.

• Data Presentation: Includes tables summarizing quantitative data on metabolic shifts and cardiac function improvements from clinical trials.

• Experimental Protocols: Describes methodologies like the Langendorff perfused heart model and PET imaging.

• Visualizations: Contains Graphviz DOT scripts for the mechanism of action and experimental workflows.

I have gathered sufficient information from the initial search to create a comprehensive technical guide that meets all the user's requirements. The search results provide details on perhexiline's mechanism of action (inhibiting CPT-1 and CPT-2), the resulting metabolic shift, quantitative data from clinical trials (effects on LVEF, VO2max, etc.), and descriptions of relevant experimental techniques (Langendorff, PET, echocardiography). I can now proceed to structure this information into the requested whitepaper format, including tables and Graphviz diagrams. Therefore, no further search queries are needed.

For Researchers, Scientists, and Drug Development Professionals

Abstract

Perhexiline, an established anti-anginal agent, is gaining renewed attention for its unique metabolic modulatory effects, particularly in cardiovascular diseases like chronic heart failure (CHF). This technical guide provides an in-depth analysis of perhexiline's core mechanism: inducing a shift in myocardial energy substrate preference from fatty acid oxidation (FAO) to the more oxygen-efficient pathway of glucose oxidation. We will detail the biochemical pathways, present quantitative data from pivotal studies in structured tables, outline key experimental protocols used to assess these metabolic changes, and provide clear visual diagrams of the signaling pathways and experimental workflows. This document is intended to serve as a comprehensive resource for professionals engaged in cardiovascular research and drug development.

Introduction: The Energetic Dilemma of the Failing Heart

The healthy heart is a metabolic powerhouse, exhibiting remarkable flexibility in substrate utilization to meet its continuous high energy demand. Under normal aerobic conditions, it derives approximately 60-70% of its ATP from the β-oxidation of long-chain fatty acids, with the remainder primarily sourced from glucose and lactate oxidation. However, in pathological states such as myocardial ischemia and heart failure, this metabolic balance is disrupted. The failing heart often becomes increasingly reliant on FAO, a state sometimes referred to as "metabolic inflexibility."

This maladaptive metabolic profile is detrimental for two key reasons. First, fatty acid oxidation consumes more oxygen to produce a given amount of ATP compared to glucose oxidation, thus reducing myocardial efficiency.[1][2] Second, elevated rates of incomplete fatty acid oxidation can lead to the accumulation of toxic lipid intermediates, which contribute to lipotoxicity, mitochondrial dysfunction, and the progression of cardiac disease.[3] Metabolic modulators like perhexiline offer a therapeutic strategy to counteract this damaging metabolic phenotype.

Perhexiline's Mechanism of Action: Engineering a Metabolic Switch

Perhexiline's primary therapeutic effect stems from its direct inhibition of the carnitine palmitoyltransferase (CPT) system, a critical gateway for fatty acid metabolism.[4][5]

• CPT-1: Located on the outer mitochondrial membrane, CPT-1 catalyzes the conversion of long-chain fatty acyl-CoAs to acylcarnitines, a necessary step for their transport into the mitochondrial matrix. Perhexiline is a potent, competitive inhibitor of this enzyme.[6][7]

• CPT-2: Situated on the inner mitochondrial membrane, CPT-2 converts the acylcarnitines back to acyl-CoAs within the matrix, making them available for β-oxidation. Perhexiline also inhibits CPT-2, though to a lesser extent than CPT-1.[5][7]

By inhibiting the CPT system, perhexiline effectively restricts the entry of long-chain fatty acids into the mitochondria, thereby significantly reducing their rate of oxidation.[8][9] This decrease in fatty acid metabolism leads to a compensatory increase in glucose and lactate utilization, a classic example of the Randle cycle in action.[10][11] This shift is energetically advantageous for the compromised heart, as the oxidation of glucose provides more ATP per molecule of oxygen consumed, enhancing myocardial efficiency and function.[1][4]

Signaling Pathway Diagram

The diagram below illustrates the central role of perhexiline in modulating mitochondrial substrate entry.

Caption: Perhexiline inhibits CPT-1 and CPT-2, reducing fatty acid oxidation and upregulating glucose oxidation.

Quantitative Data on Perhexiline's Efficacy

Clinical and preclinical studies have consistently demonstrated the positive effects of perhexiline on cardiac metabolism, function, and patient outcomes. The following tables summarize key quantitative findings.

Table 1: Effects of Perhexiline on Cardiac Function and Exercise Capacity in Chronic Heart Failure (CHF)

Parameter	Baseline	Post-Perhexiline	% Change	Patient Population	Reference
LVEF (%)	24 ± 1	34 ± 2	+42%	CHF (Ischemic & Non-ischemic)	[12][13][14]
Peak VO₂ (mL/kg/min)	16.1 ± 0.6	18.8 ± 1.1	+17%	CHF (Ischemic & Non-ischemic)	[12][13][14]
Minnesota Living with HF Score	45 ± 5	34 ± 5	-24%	CHF (Ischemic & Non-ischemic)	[12][13][14]
Regional Myocardial Function (Rest)	-	-	+15%	Ischemic CHF	[12][13]
Regional Myocardial Function (Stress)	-	-	+24%	Ischemic CHF	[12][13]
Myocardial PCr/ATP Ratio	1.16 ± 0.39	1.51 ± 0.51	+30%	Non-ischemic Cardiomyopathy	[15]

LVEF: Left Ventricular Ejection Fraction; Peak VO₂: Peak Oxygen Consumption; PCr/ATP: Phosphocreatine to ATP ratio, a measure of cardiac energetics.

Table 2: Perhexiline's Direct Effects on Myocardial Substrate Metabolism

Parameter	Condition	Effect of Perhexiline	Model	Reference
Fatty Acid Oxidation	In vitro	IC₅₀ = 77 µM (cardiac mitochondria)	Rat Heart	[6][7]
Fatty Acid Oxidation	Ex vivo	Reduced fatty acid oxidation	Rat Heart	[10]
Lactate Utilization	Ex vivo	Significantly increased	Rat Heart	[10]
Myocardial Oxygen Consumption	In vivo	Reduced by 14%	Dog	[16]

IC₅₀: Half maximal inhibitory concentration.

Key Experimental Protocols

The elucidation of perhexiline's mechanism and effects relies on several key experimental techniques.

Isolated Perfused Heart (Langendorff) Preparation

This ex vivo model is fundamental for studying cardiac metabolism and function in a controlled environment, free of systemic neurohormonal influences.[17][18] It allows for precise control over substrate delivery and the direct measurement of metabolic flux.

Methodology:

• Heart Isolation: A heart is rapidly excised from an anesthetized animal (e.g., rat, guinea pig) and immediately submerged in ice-cold, oxygenated buffer (e.g., Krebs-Henseleit solution).[19]

• Aortic Cannulation: The aorta is cannulated, and the heart is mounted on the Langendorff apparatus.

• Retrograde Perfusion: The coronary arteries are perfused in a retrograde fashion via the aorta with oxygenated buffer at a constant pressure or flow.[17] This maintains cardiac viability.

• Metabolic Studies:

  • Radiolabeled substrates (e.g., ¹⁴C-glucose, ³H-palmitate) are introduced into the perfusate.

  • Coronary effluent and trapped ¹⁴CO₂ are collected to quantify the rates of glycolysis and substrate oxidation.

  • Perhexiline is added to the perfusate to assess its direct impact on these metabolic rates.[20]

• Functional Assessment: A fluid-filled balloon connected to a pressure transducer is inserted into the left ventricle to continuously measure parameters like Left Ventricular Developed Pressure (LVDP), heart rate, and contractility (dP/dt).[18]

Caption: Experimental workflow for a Langendorff isolated heart study assessing perhexiline's effects.

In Vivo Cardiac Positron Emission Tomography (PET)

PET imaging allows for the non-invasive quantification of myocardial substrate metabolism in living subjects, providing crucial translational data.[21][22]

Methodology:

• Patient/Animal Preparation: Subjects are typically fasted to modulate substrate availability. For glucose uptake studies, a glucose load may be administered.

• Radiotracer Injection: A specific positron-emitting radiotracer is injected intravenously.

  • ¹⁸F-fluorodeoxyglucose (¹⁸F-FDG): A glucose analog used to measure regional glucose uptake and metabolism.

  • ¹¹C-palmitate: A fatty acid tracer used to quantify regional fatty acid uptake, oxidation, and esterification.

• Image Acquisition: After a suitable uptake period, the subject is positioned in a PET scanner. The scanner detects photons produced by the annihilation of positrons emitted from the tracer, creating a 3D image of tracer distribution in the myocardium.

• Image Analysis: Dynamic imaging and kinetic modeling are applied to the acquired data to calculate quantitative measures of myocardial blood flow and substrate metabolic rates (μmol/g/min). Comparing these rates before and after perhexiline treatment reveals the drug's in vivo effect.[22]

Conclusion and Future Directions

Perhexiline exemplifies a powerful therapeutic approach that targets the underlying metabolic derangements in cardiovascular disease. By inhibiting CPT-1 and CPT-2, it orchestrates a beneficial shift from oxygen-intensive fatty acid oxidation to more efficient glucose utilization.[2] This metabolic reprogramming improves cardiac energetics, enhances mechanical function, and alleviates symptoms in patients with chronic heart failure and refractory angina.[4][12]

The detailed methodologies and quantitative data presented in this guide underscore the robust evidence supporting perhexiline's mechanism and efficacy. For researchers and drug developers, perhexiline serves as a key pharmacological tool and a clinical proof-of-concept for the viability of metabolic modulation in treating heart disease. Future research may focus on developing next-generation metabolic modulators with improved safety profiles and on identifying patient subgroups who would benefit most from this therapeutic strategy.

References

• 1. What is the mechanism of Perhexiline Maleate? [synapse.patsnap.com]
• 2. Metabolic therapy of heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Inhibition of carnitine palmitoyltransferase-1 in rat heart and liver by perhexiline and amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. apexbt.com [apexbt.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. researchgate.net [researchgate.net]
• 10. Direct evidence that perhexiline modifies myocardial substrate utilization from fatty acids to lactate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Perhexiline Therapy in Patients with Type 2 Diabetes: Incremental Insulin Resistance despite Potentiation of Nitric Oxide Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ahajournals.org [ahajournals.org]
• 13. ahajournals.org [ahajournals.org]
• 14. ahajournals.org [ahajournals.org]
• 15. Improvement in cardiac energetics by perhexiline in heart failure due to dilated cardiomyopathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Effects of perhexiline on survival time and infarct size in experimental myocardial infarction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Langendorff heart - Wikipedia [en.wikipedia.org]
• 18. Langendorff Isolated Heart Perfusion Technique | ADInstruments [adinstruments.com]
• 19. benchchem.com [benchchem.com]
• 20. Effect of perhexiline and oxfenicine on myocardial function and metabolism during low-flow ischemia/reperfusion in the isolated rat heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. PET Myocardial Perfusion Imaging | University of Ottawa Heart Institute [ottawaheart.ca]
• 22. Frontiers | Cardiac 18F-FDG Positron Emission Tomography: An Accurate Tool to Monitor In vivo Metabolic and Functional Alterations in Murine Myocardial Infarction [frontiersin.org]

The Rise and Fall of a Metabolic Modulator: A Technical History of Perhexiline as an Antianginal Agent

For Researchers, Scientists, and Drug Development Professionals

Abstract

Perhexiline, or 2-(2,2-dicyclohexylethyl)piperidine, emerged in the 1970s as a novel prophylactic antianginal agent. Unlike its contemporaries, which primarily modulated hemodynamic factors, Perhexiline's efficacy was eventually attributed to a unique metabolic mechanism: the inhibition of mitochondrial carnitine palmitoyltransferase (CPT), forcing a shift in myocardial energy substrate utilization from fatty acids to more oxygen-efficient glucose oxidation. Despite its demonstrated efficacy in reducing anginal attacks and improving exercise tolerance, its clinical use was severely curtailed by a narrow therapeutic index and the risk of severe hepatotoxicity and peripheral neuropathy, particularly in individuals with a poor metabolizer phenotype for the cytochrome P450 2D6 (CYP2D6) enzyme. This technical guide provides an in-depth history of Perhexiline's discovery, its mechanism of action, a summary of key preclinical and clinical data, and the pharmacogenetic insights that ultimately explained its toxicity profile.

Discovery and Early Development

Perhexiline was developed in the early 1970s and introduced as a prophylactic treatment for angina pectoris. Initial pharmacological screening positioned it as a coronary vasodilator, a common therapeutic goal for antianginal drugs at the time. However, its chemical structure, unrelated to nitrates or beta-blockers, suggested a potentially novel mechanism of action. A key patent from the era outlines a method for the synthesis of 2-(2,2-dicyclohexylethyl)piperidine, the core structure of Perhexiline.

The development workflow for Perhexiline followed a classical path from synthesis to clinical evaluation, which was later complicated by post-marketing surveillance that revealed its significant toxicity.

Caption: A logical workflow of Perhexiline's development.

Preclinical Pharmacology

Early preclinical investigations, primarily in canine models, were crucial in characterizing the cardiovascular effects of Perhexiline. These studies established its activity on the circulatory system, laying the groundwork for clinical trials.

Experimental Protocols:

• Animal Model: Anesthetized, open-chest mongrel dogs were commonly used.

• Drug Administration: Perhexiline was administered intravenously at doses ranging from 0.3 to 3 mg/kg.

• Hemodynamic Measurements: Parameters such as coronary blood flow, myocardial oxygen consumption (MVO2), aortic and systemic blood pressures, and left ventricular work were continuously monitored. Arterio-venous oxygen difference analyzers were employed to measure MVO2 directly[1].

• Ischemia Models: Myocardial ischemia was often induced by the ligation of the left anterior descending (LAD) coronary artery to study the drug's effects on infarct size and coronary flow distribution to ischemic tissue[2][3].

Key Findings:

Perhexiline demonstrated a consistent ability to increase coronary blood flow while dose-dependently decreasing myocardial oxygen consumption[1][3]. It also showed a capacity to redistribute coronary flow, preserving endocardial blood flow in ischemic conditions[2]. These effects were initially attributed to vasodilation but were later understood to be a consequence of its metabolic actions.

Parameter	Effect of Perhexiline (IV) in Canine Models	Reference
Coronary Blood Flow	Increased	[1][3]
Myocardial O2 Consumption	Decreased	[1][2][3]
Systemic Blood Pressure	Decreased	[1]
Left Ventricular Work	Decreased (at higher doses)	[1]
Infarct Size (LAD Ligation)	Reduced	[3]

Mechanism of Action: A Metabolic Shift

The defining characteristic of Perhexiline is its role as a cardiac metabolic modulator. The initial hypothesis of vasodilation was superseded by the discovery that Perhexiline inhibits carnitine palmitoyltransferase-1 and -2 (CPT-1 and CPT-2). These enzymes are essential for the transport of long-chain fatty acids into the mitochondrial matrix for β-oxidation.

By inhibiting CPT, Perhexiline forces a metabolic switch in the myocardium from fatty acid oxidation to glucose oxidation. This is significant because glucose oxidation generates more ATP for each molecule of oxygen consumed, thereby increasing the efficiency of the heart muscle, a particularly beneficial effect under ischemic conditions. This "oxygen-sparing" effect is the primary mechanism behind its antianginal properties.

Caption: Perhexiline's inhibition of CPT-1/2 shifts metabolism.

Clinical Efficacy in Angina Pectoris

Numerous clinical trials conducted in the 1970s and 1980s evaluated the efficacy of Perhexiline in patients with stable and refractory angina. The collective evidence from these studies demonstrated a significant antianginal effect compared to placebo.

Experimental Protocols:

• Study Design: Most studies were double-blind, placebo-controlled, crossover trials.

• Patient Population: Patients typically had a documented history of stable or refractory angina pectoris, often with evidence of ischemia (e.g., ST-segment depression) on exercise testing.

• Dosage: Oral dosages of Perhexiline maleate typically ranged from 100 mg to 400 mg daily.

• Outcome Measures:

  • Subjective: Frequency of angina attacks and consumption of sublingual nitroglycerin, recorded in patient diaries.

  • Objective: Exercise tolerance testing, commonly using a bicycle ergometer or a standardized treadmill protocol like the Bruce protocol, measuring time to onset of angina, total exercise duration, and maximal workload achieved.

Summary of Key Clinical Trial Data:

Study (Year)	N	Design	Dosage	Duration	Key Efficacy Endpoints	Reference
Burns-Cox et al. (1971)	55	Crossover	Not specified	12-24 weeks	84% of patients had reduced angina attacks; 64% had reduced nitroglycerin use.
Armstrong et al. (1976)	25	Open-label	100-400 mg/day	4 weeks	80% reduction in mean anginal attacks and nitroglycerin requirement (p < 0.0001).
Brown et al. (1976)	7	Crossover	Not specified	Not specified	Significantly lower attack rates and nitroglycerin consumption vs. placebo.
Anonymous (1978)	20	Crossover	Not specified	Not specified	8.1% increase in exercise tolerance; 8.3% increase in aerobic capacity (p < 0.01).
Cole et al. (1990)	17	Crossover	Dose-adjusted	3 months/phase	63% of patients were responders by exercise criteria vs. 18% on placebo (p < 0.05).

Pharmacokinetics, Toxicity, and Decline

The widespread use of Perhexiline was ultimately halted by its challenging pharmacokinetic profile and severe adverse effects.

• Metabolism: Perhexiline is metabolized in the liver primarily by the polymorphic cytochrome P450 enzyme, CYP2D6. A subset of the population (approximately 7-10% of Caucasians) are "poor metabolizers" due to genetic polymorphisms, leading to impaired drug clearance.

• Pharmacokinetics: The drug exhibits non-linear, saturable metabolism. In poor metabolizers, standard doses can lead to dramatically elevated plasma concentrations and a prolonged elimination half-life.

• Toxicity: The major toxicities—hepatotoxicity and a sensorimotor peripheral neuropathy—are directly correlated with high plasma concentrations (>600 ng/mL). Histological findings in affected patients revealed phospholipoidosis in hepatocytes and Schwann cells.

• Therapeutic Drug Monitoring (TDM): The discovery of the link between CYP2D6 status, plasma concentration, and toxicity led to the understanding that Perhexiline could be used more safely by individualizing doses based on therapeutic drug monitoring, maintaining plasma levels within a therapeutic window of 150-600 ng/mL. However, by the time this was well understood, less toxic antianginal agents had been developed, leading to Perhexiline's withdrawal from many markets in the late 1980s.

Conclusion

The history of Perhexiline serves as a crucial case study in drug development. It was an effective antianginal agent with a novel metabolic mechanism of action that predated the modern class of metabolic modulators. Its initial success was overshadowed by severe toxicity, which was later explained by pharmacogenetic variability in drug metabolism. This story underscores the critical importance of understanding a drug's metabolic pathway and the potential for genetic polymorphisms to profoundly impact patient safety. While its use is now limited to refractory cases in a few countries under strict therapeutic monitoring, the scientific journey of Perhexiline provided valuable insights into myocardial metabolism and laid the groundwork for the principles of pharmacogenetics in clinical practice.

References

• 1. Perhexiline: Old Drug, New Tricks? A Summary of Its Anti-Cancer Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolic therapeutics in angina pectoris: history revisited with perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evolution of β-blockers: from anti-anginal drugs to ligand-directed signalling - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Pharmacodynamics of Perhexiline: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perhexiline, a piperidine derivative, has a long and complex history in the clinical management of cardiovascular diseases. Initially introduced as a prophylactic antianginal agent, its use was curtailed by concerns regarding its narrow therapeutic index and potential for hepatotoxicity and peripheral neuropathy. However, a deeper understanding of its pharmacodynamics and the implementation of therapeutic drug monitoring have led to a resurgence of interest in perhexiline for refractory angina and chronic heart failure. This technical guide provides a comprehensive overview of the pharmacodynamics of perhexiline, with a focus on its core mechanisms of action, effects on cellular signaling pathways, and the experimental methodologies used to elucidate these properties.

Core Pharmacodynamics: Metabolic Modulation

The primary pharmacodynamic effect of perhexiline is the modulation of myocardial energy metabolism. It shifts the heart's metabolic preference from fatty acid oxidation to glucose and lactate oxidation. This is achieved through the inhibition of carnitine palmitoyltransferase-1 (CPT-1) and, to a lesser extent, carnitine palmitoyltransferase-2 (CPT-2).[1][2] These enzymes are crucial for the transport of long-chain fatty acids into the mitochondria for beta-oxidation. By inhibiting CPT-1 and CPT-2, perhexiline effectively reduces the reliance on fatty acids as an energy source.

The metabolic shift induced by perhexiline is therapeutically beneficial as glucose oxidation requires less oxygen to produce the same amount of ATP compared to fatty acid oxidation. This "oxygen-sparing" effect enhances myocardial efficiency, which is particularly advantageous in ischemic conditions where oxygen supply is limited.[3][4]

Quantitative Data on CPT Inhibition

The inhibitory effects of perhexiline on CPT enzymes have been quantified in various studies. The following tables summarize the available quantitative data.

Enzyme	Species	Tissue	IC50 (μM)	Reference
CPT-1	Rat	Cardiac Mitochondria	77	[5]
CPT-1	Rat	Hepatic Mitochondria	148	[5]
CPT-2	Rat	Cardiac	79	[2]

Table 1: Perhexiline IC50 Values for CPT Inhibition

Clinical Efficacy in Cardiovascular Disease

Clinical studies have demonstrated the tangible benefits of perhexiline's metabolic modulation in patients with cardiovascular diseases.

Clinical Endpoint	Patient Population	Treatment Duration	Key Finding	Reference
Peak Exercise Oxygen Consumption (V̇O2max)	Chronic Heart Failure (CHF)	8 weeks	Increased from 16.1 to 18.8 mL/kg/min	[3][6]
Left Ventricular Ejection Fraction (LVEF)	Chronic Heart Failure (CHF)	8 weeks	Increased from 24% to 34%	[3][6]
Myocardial Phosphocreatine/ATP Ratio	Dilated Cardiomyopathy	1 month	Increased by 30%	[7]

Table 2: Summary of Perhexiline's Clinical Efficacy

Effects on Cellular Signaling Pathways

Beyond its primary metabolic effects, perhexiline has been shown to modulate several key intracellular signaling pathways. These effects are often observed at concentrations relevant to its anti-cancer properties and may also contribute to its cardiovascular effects and toxicity profile.

PI3K/Akt/mTOR Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway is a crucial regulator of cell growth, proliferation, and survival. Perhexiline has been shown to suppress this pathway, an effect that is particularly relevant to its anti-cancer activity.[2]

Perhexiline's inhibition of the PI3K/Akt/mTOR pathway.

AMPK Signaling Pathway

The AMP-activated protein kinase (AMPK) pathway is a central regulator of cellular energy homeostasis. Perhexiline's impact on cellular energy metabolism can lead to the activation of AMPK.

Perhexiline's activation of the AMPK signaling pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathways, including p38 and JNK, are involved in cellular responses to stress, inflammation, and apoptosis. Perhexiline has been demonstrated to activate the p38 and JNK signaling pathways, which may contribute to its cytotoxic effects in certain cell types.[8]

References

• 1. Study of the roles of cytochrome P450 (CYPs) in the metabolism and cytotoxicity of perhexiline - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. ahajournals.org [ahajournals.org]
• 4. ahajournals.org [ahajournals.org]
• 5. Inhibition of carnitine palmitoyltransferase-1 in rat heart and liver by perhexiline and amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolic modulation with perhexiline in chronic heart failure: a randomized, controlled trial of short-term use of a novel treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A mechanism of perhexiline’s cytotoxicity in hepatic cells involves endoplasmic reticulum stress and p38 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

The Core of Perhexiline's Cardioprotective Effect: An In-depth Technical Guide to its Inhibition of Carnitine Paloyltransferase 2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perhexiline, a drug with a long history in the treatment of angina, exerts its primary therapeutic effects through a profound alteration of myocardial energy metabolism. At the heart of this mechanism lies the inhibition of the carnitine palmitoyltransferase (CPT) system, a critical gateway for fatty acid oxidation. While its inhibitory action on CPT-1 is well-documented, its interaction with CPT-2, the inner mitochondrial membrane-bound enzyme, is a key component of its overall metabolic modulating effect. This technical guide provides a detailed examination of the basic research into perhexiline's inhibition of CPT-2, offering insights into its mechanism, quantitative parameters, and the experimental methodologies used for its characterization.

Mechanism of Action: A Metabolic Shift

Perhexiline's primary mechanism of action is the induction of a metabolic switch in the myocardium, shifting substrate utilization away from long-chain fatty acids and towards the more oxygen-efficient glucose and lactate oxidation.[1][2] This is achieved through the inhibition of both CPT-1 and, to a lesser extent, CPT-2.[2][3][4] By impeding the transport of long-chain fatty acids into the mitochondrial matrix, perhexiline effectively curtails β-oxidation, the primary source of energy for the heart under normal physiological conditions. This "oxygen-sparing" effect is particularly beneficial in ischemic conditions where oxygen supply is limited.

The inhibition of CPT-2 by perhexiline contributes to the accumulation of long-chain acylcarnitines in the mitochondrial intermembrane space, further discouraging fatty acid transport and oxidation.[5] This metabolic reprogramming leads to an increase in glucose uptake and glycolysis, ultimately enhancing cardiac efficiency by producing more ATP for a given amount of oxygen consumed.[2][3]

Quantitative Data on Perhexiline Inhibition

The inhibitory potency of perhexiline against CPT enzymes has been quantified in various studies. While more extensive data is available for CPT-1, the inhibitory effect on CPT-2 is also significant.

Enzyme	Species/Tissue	IC50 (µM)	Kinetic Inhibition Type	Reference
CPT-2	Rat	79	Not specified	[6]
CPT-1	Rat Cardiac Mitochondria	77	Competitive (vs. Palmitoyl-CoA), Non-competitive (vs. Carnitine)	[7]
CPT-1	Rat Hepatic Mitochondria	148	Competitive (vs. Palmitoyl-CoA), Non-competitive (vs. Carnitine)	[7]

Note: While the IC50 value for perhexiline against CPT-2 is available, detailed kinetic studies characterizing the precise nature of the inhibition (e.g., competitive, non-competitive) are not as extensively reported in the currently available literature as they are for CPT-1.

Signaling Pathways and Metabolic Consequences

The inhibition of CPT-2 by perhexiline initiates a cascade of metabolic changes within the cardiomyocyte. The primary consequence is the reduction of fatty acid oxidation, leading to a series of downstream effects aimed at maintaining cellular energy homeostasis.

Perhexiline's impact on myocardial fatty acid and glucose metabolism.

Experimental Protocols

Characterizing the inhibitory effect of perhexiline on CPT-2 requires a series of well-defined experimental procedures. Below are detailed methodologies for key experiments.

Isolation of Mitochondria from Cardiac Tissue

A prerequisite for in vitro CPT-2 inhibition assays is the isolation of functional mitochondria.

Workflow for the isolation of cardiac mitochondria.

Detailed Methodology:

• Tissue Preparation: Freshly excised cardiac tissue is immediately placed in ice-cold isolation buffer (e.g., containing sucrose, Tris-HCl, and EGTA) to maintain mitochondrial integrity.

• Homogenization: The tissue is minced and then homogenized using a Potter-Elvehjem or Dounce homogenizer to disrupt the cells while keeping the mitochondria intact.

• Differential Centrifugation: The homogenate is subjected to a series of centrifugation steps. A low-speed spin pellets nuclei and cellular debris, while a subsequent high-speed spin of the supernatant pellets the mitochondria.

• Washing: The mitochondrial pellet is washed to remove contaminants.

• Resuspension: The final, purified mitochondrial pellet is resuspended in a suitable buffer for subsequent assays.

In Vitro CPT-2 Inhibition Assay (Radiochemical Method)

This assay directly measures the enzymatic activity of CPT-2 in the presence and absence of perhexiline.

Experimental workflow for a CPT-2 inhibition assay.

Detailed Methodology:

• Assay Buffer Preparation: A typical assay buffer contains Tris-HCl, KCl, and BSA.

• Reaction Mixture: Isolated mitochondria are added to the assay buffer. To specifically measure CPT-2 activity, the outer mitochondrial membrane can be disrupted (e.g., with a low concentration of digitonin) to allow access to the enzyme, while CPT-1 is inhibited by malonyl-CoA.

• Inhibitor Addition: Varying concentrations of perhexiline (dissolved in a suitable solvent like DMSO) are added to the reaction mixtures. A vehicle control (DMSO alone) is also included.

• Pre-incubation: The mixtures are pre-incubated to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: The enzymatic reaction is initiated by adding the substrates: radiolabeled L-[methyl-³H]carnitine and palmitoyl-CoA.

• Incubation: The reaction proceeds for a set time at 37°C.

• Reaction Termination: The reaction is stopped, typically by the addition of an acid (e.g., perchloric acid).

• Product Separation: The radiolabeled product, [³H]palmitoylcarnitine, is separated from the unreacted [³H]carnitine. This can be achieved by methods such as phase partitioning with butanol or ion-exchange chromatography.

• Quantification: The amount of [³H]palmitoylcarnitine is quantified using liquid scintillation counting.

• Data Analysis: The enzyme activity at each perhexiline concentration is calculated and compared to the control to determine the IC50 value. For kinetic analysis, the assay is repeated with varying substrate concentrations to generate data for Lineweaver-Burk or Dixon plots to determine the type of inhibition and the inhibition constant (Ki).[7]

Conclusion

Perhexiline's inhibition of CPT-2 is an integral part of its mechanism for inducing a cardioprotective metabolic shift. While the quantitative aspects of CPT-1 inhibition by perhexiline are more thoroughly characterized, the available data clearly demonstrate a significant inhibitory effect on CPT-2 as well. The experimental protocols outlined in this guide provide a framework for researchers to further investigate the nuances of this interaction, including a more detailed kinetic analysis. A deeper understanding of perhexiline's effects on CPT-2 will be crucial for the development of next-generation metabolic modulators for cardiovascular diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Tandem mass spectrometric assay for the determination of carnitine palmitoyltransferase II activity in muscle tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mybiosource.com [mybiosource.com]
• 4. Dissociation between metabolic and efficiency effects of perhexiline in normoxic rat myocardium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. apexbt.com [apexbt.com]
• 7. Inhibition of carnitine palmitoyltransferase-1 in rat heart and liver by perhexiline and amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]

Repurposing Perhexiline: A Technical Guide on its Anti-Cancer Properties for Drug Development Professionals

Introduction

Perhexiline, a drug originally developed in the 1970s for the treatment of angina, is garnering renewed interest within the oncology research community for its potential anti-cancer properties.[1][2] Initially prescribed as an antianginal agent, its usage declined due to reports of hepatotoxicity and neurotoxicity in a subset of patients, later linked to impaired metabolism in individuals with specific cytochrome P450 2D6 (CYP2D6) mutations.[1][2] However, extensive preclinical research has revealed that Perhexiline exhibits potent anti-tumor activities across a range of cancers, both as a monotherapy and in combination with existing chemotherapeutics.[1][3] This guide provides an in-depth technical overview of the preliminary studies on Perhexiline's anti-cancer effects, focusing on its mechanisms of action, effects on signaling pathways, and a summary of preclinical data.

Core Mechanism of Action: Inhibition of Fatty Acid Oxidation

The primary anti-cancer mechanism of Perhexiline is attributed to its role as an inhibitor of fatty acid β-oxidation (FAO), a critical metabolic pathway for cancer cell proliferation, survival, and resistance to therapy.[1][4] Perhexiline achieves this by inhibiting Carnitine Palmitoyltransferase 1 (CPT1) and 2 (CPT2), mitochondrial enzymes essential for the transport of long-chain fatty acids into the mitochondrial matrix where FAO occurs.[1][3][5][6]

The inhibition of CPT1/2 by Perhexiline leads to several downstream cellular events:

• Reduced Energy Production: By blocking FAO, Perhexiline limits the generation of acetyl-CoA, nicotinamide adenine dinucleotide (NADH), and flavin adenine dinucleotide (FADH2), which are crucial substrates for the electron transport chain and subsequent ATP production.[1][5]

• Metabolic Shift: The drug forces a shift in cellular metabolism from fatty acid utilization to carbohydrate metabolism.[2][7]

• Induction of Cellular Stress: The disruption in energy homeostasis leads to an increase in the AMP:ATP ratio, which activates AMP-activated protein kinase (AMPK).[1][5] Activated AMPK, in turn, can inhibit the mammalian target of rapamycin complex 1 (mTORC1), a key regulator of cell growth and proliferation.[1][5] Furthermore, studies have shown that Perhexiline treatment can lead to an increase in reactive oxygen species (ROS), contributing to oxidative stress.[6][8]

Key Signaling Pathways Modulated by Perhexiline

Perhexiline has been demonstrated to suppress key signaling pathways that are frequently dysregulated in cancer.

• PI3K/Akt/mTOR Pathway: Several studies have confirmed that Perhexiline can suppress the PI3K/Akt/mTOR signaling cascade.[1] This pathway is a central coordinator of nutrient uptake and utilization, and its inhibition by Perhexiline contributes to the drug's anti-proliferative effects.[1]

• AMPK Pathway: As a consequence of reduced ATP levels from FAO inhibition, Perhexiline treatment leads to the activation of AMPK.[5] This activation not only inhibits mTORC1 but also triggers autophagy, a cellular recycling process that can, in some contexts, lead to cell death.[1][5]

• Apoptosis Induction: The culmination of metabolic and oxidative stress induced by Perhexiline often leads to the activation of the intrinsic apoptotic pathway.[1][6] This is characterized by the loss of mitochondrial membrane integrity, release of cytochrome c, and subsequent activation of caspases.[5][6]

Caption: Core signaling pathways affected by Perhexiline.

Quantitative Data from Preclinical Studies

In Vitro Efficacy: IC50 Values

Perhexiline has demonstrated cytotoxicity against a wide array of cancer cell lines in vitro, with half-maximal inhibitory concentrations (IC50) typically in the low micromolar range.[1][6] These concentrations are comparable to the maximum recommended therapeutic plasma concentration of approximately 2 µmol/L.[6]

Cancer Type	Cell Line(s)	Reported IC50 (µM)	Reference
Breast Cancer	MCF-7, others	2 - 6	[1][9]
Cervical Cancer	HeLa	3 - 22	[1]
Colon Cancer	HCT116, DLD-1, others	~4	[6][10][11]
Glioblastoma	PN19, MES 83	1.5 - 5	[12]
Glioblastoma	Not specified	IC25 = 3	[13]
Hepatocellular Carcinoma	HepG2	5 - 25	[14][15]
Lung Cancer	Not specified	3 - 22	[1]
Prostate Cancer	LNCaP	Modest inhibition at low doses	[10]

Table 1: Summary of Perhexiline IC50 values across various cancer cell lines.

In Vivo Efficacy: Murine Cancer Models

The anti-tumor potential of Perhexiline has been confirmed in numerous preclinical mouse studies, demonstrating its ability to cross the blood-brain barrier.[1][14]

Cancer Type	Mouse Model	Dosage and Administration	Key Findings	Reference(s)
Glioblastoma	Orthotopic MES83 xenograft	80 mg/kg, oral gavage, 5 days/week	Decreased tumor growth, improved survival	[16]
Glioblastoma	Glioblastoma mouse model	80 mg/kg, oral gavage, for 3 days	Demonstrated anti-tumor activity	[14]
Pancreatic Cancer	PDAC xenograft	Not specified (with gemcitabine)	Induced complete tumor regression	[17]
Gastrointestinal Cancer	PDX models	Not specified (with oxaliplatin)	Inhibited tumor growth	[6]
Ovarian Cancer	EOC cell line xenograft	Not specified (with cisplatin)	Markedly reduced tumor growth	[6]

Table 2: Effects of Perhexiline treatment in preclinical murine cancer models.

Combination Therapy Potential

A significant area of investigation is the use of Perhexiline to enhance the efficacy of standard chemotherapeutic agents and to overcome drug resistance.

• With Platinum-Based Drugs: Perhexiline improves the efficacy of oxaliplatin and cisplatin in colon, gastric, neuroblastoma, and ovarian cancers.[1][18] This may be due to the observation that oxaliplatin treatment can increase the expression of CPT1B and CPT2, creating a vulnerability that Perhexiline can exploit.[1]

• With Doxorubicin: Early studies showed that Perhexiline could re-sensitize doxorubicin-resistant breast cancer and lymphoma cells, possibly by increasing intracellular drug accumulation.[1]

• With Gemcitabine: In pancreatic ductal adenocarcinoma (PDAC) models, the combination of Perhexiline and gemcitabine acted synergistically to induce complete tumor regression by causing significant energetic and oxidative stress.[17]

• With Targeted Therapies: In breast cancer models, Perhexiline combined with the tyrosine kinase inhibitor lapatinib resulted in prolonged inhibition of HER3 signaling and synergistic inhibition of proliferation.[6][10] In prostate cancer, combining Perhexiline with the HSP90 inhibitor luminespib (NVP-AUY922) synergistically decreased cell viability.[6][19]

Experimental Protocols

Cell Viability and IC50 Determination

A common method to assess the cytotoxic effects of Perhexiline is through cell viability assays.

• Cell Seeding: Cancer cells (e.g., CRC lines) are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Drug Treatment: Cells are treated with a range of concentrations of Perhexiline (racemic mixture or individual enantiomers) or a vehicle control (e.g., DMSO).

• Incubation: The plates are incubated for a specified period (e.g., 48-72 hours).

• Viability Assessment:

  • Crystal Violet Assay: Cells are fixed, stained with crystal violet, and the retained stain is solubilized. Absorbance is measured to quantify cell viability.

  • SRB Assay: The sulforhodamine B (SRB) assay is used to determine cell density based on the measurement of cellular protein content.[13]

  • Real-Time Cell Analysis (RTCA): Systems like the iCELLigence monitor changes in electrical impedance as cells attach and proliferate on a microelectrode-coated plate, providing real-time cytotoxicity data.[20]

• Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated using non-linear regression analysis from the dose-response curves.[9][20][21]

Caption: A typical experimental workflow for in vitro IC50 determination.

Apoptosis Assays

The induction of apoptosis is a key indicator of Perhexiline's anti-cancer activity.

• Treatment: Cells are treated with Perhexiline at a concentration around the IC50 value for 24-48 hours.

• Staining:

  • Annexin V/7-AAD Staining: Cells are harvested and stained with Annexin V (to detect early apoptotic cells) and 7-AAD or Propidium Iodide (to detect late apoptotic/necrotic cells).[12]

  • Caspase 3/7 Activation: Live cells are incubated with a reagent that becomes fluorescent upon cleavage by active caspases 3 and 7.[10][11]

• Analysis:

  • Flow Cytometry: Used to quantify the percentage of apoptotic cells after Annexin V staining.[12]

  • Fluorescence Microscopy: Used for live-cell imaging to observe caspase activation over time.[10]

In Vivo Xenograft Studies

Animal models are crucial for evaluating the systemic anti-tumor effects of Perhexiline.

• Cell Implantation: Human cancer cells (e.g., MES83 glioblastoma cells) are implanted subcutaneously or orthotopically into immunocompromised mice.[16]

• Tumor Growth: Tumors are allowed to grow to a palpable size.

• Treatment: Mice are randomized into treatment (Perhexiline) and vehicle control groups. Perhexiline is administered, for example, at 80 mg/kg via oral gavage, five days a week.[16]

• Monitoring: Tumor volume is measured regularly using calipers. For orthotopic models, imaging techniques like MRI may be used.[15][16] Animal survival is also monitored.

• Endpoint: The study is concluded when tumors in the control group reach a predetermined size, or based on survival endpoints. Tumors may be excised for further analysis (e.g., immunoblotting).

Caption: A generalized workflow for a preclinical in vivo xenograft study.

Conclusion and Future Directions

Preliminary studies strongly suggest that Perhexiline possesses significant anti-cancer properties, primarily through the inhibition of fatty acid oxidation and the disruption of key cancer cell signaling pathways.[1][3] Its efficacy in various preclinical models, both as a monotherapy and in combination with other agents, highlights its potential for being repurposed as an oncologic therapy.[1][6] However, despite these promising findings, there are currently no registered clinical trials evaluating Perhexiline for cancer treatment in humans.[1]

Future research should focus on several key areas:

• Clinical Translation: Well-designed clinical trials are necessary to determine the safety and efficacy of Perhexiline in cancer patients. Pharmacogenetic screening for CYP2D6 metabolizer status would be critical for patient selection and dosing to mitigate toxicity risks.[2]

• Biomarker Development: Identifying biomarkers, such as the expression levels of CPT1C in pancreatic cancer, could help predict which patients are most likely to respond to Perhexiline therapy.[17]

• Mechanism Refinement: While FAO inhibition is a primary mechanism, some studies suggest Perhexiline may act via other pathways.[10] Further research is needed to fully elucidate all its anti-cancer mechanisms.

• Development of Analogs: Given the potential for side effects, there is an opportunity to use Perhexiline's chemical structure as a basis for developing new, more potent, and safer anti-cancer agents that target tumor metabolism.[22][23]

References

• 1. Perhexiline: Old Drug, New Tricks? A Summary of Its Anti-Cancer Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Perhexiline: Old Drug, New Tricks? A Summary of Its Anti-Cancer Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of carnitine palmitoyltransferase-1 in rat heart and liver by perhexiline and amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. The Antianginal Drug Perhexiline Displays Cytotoxicity against Colorectal Cancer Cells In Vitro: A Potential for Drug Repurposing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Perhexiline demonstrates FYN-mediated anti-tumor activity in glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aacrjournals.org [aacrjournals.org]
• 14. cancer-research-network.com [cancer-research-network.com]
• 15. medchemexpress.com [medchemexpress.com]
• 16. aacrjournals.org [aacrjournals.org]
• 17. Combining the antianginal drug perhexiline with chemotherapy induces complete pancreatic cancer regression in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Perhexiline maleate enhances antitumor efficacy of cisplatin in neuroblastoma by inducing over-expression of NDM29 ncRNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Pharmacology and Toxicology Testing: IC50 for Tumor Cell Lines - Altogen Labs [altogenlabs.com]
• 22. fiercebiotech.com [fiercebiotech.com]
• 23. Cholesterol Blocker Halts Pancreatic Cancer Growth [medtigo.com]

The Molecular Underpinnings of Perhexiline Toxicity: An In-depth Technical Guide from Early Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perhexiline, a piperidine derivative, was introduced in the 1970s as a prophylactic anti-anginal agent. Its efficacy in reducing the frequency of angina attacks was well-documented. However, its clinical use was soon marred by reports of severe adverse effects, primarily hepatotoxicity and peripheral neuropathy, which led to its withdrawal from many markets.[1][2][3] Early research into these toxicities laid the groundwork for our current understanding of pharmacogenetics and idiosyncratic drug reactions. This technical guide provides an in-depth exploration of the molecular basis of perhexiline toxicity as elucidated by early research, with a focus on its core mechanisms, supported by quantitative data, experimental methodologies, and visual representations of the key pathways involved.

The primary mechanisms of perhexiline toxicity that were uncovered by early investigations and are discussed herein are:

• Inhibition of Carnitine Palmitoyltransferase (CPT): A key enzyme in mitochondrial fatty acid oxidation.

• Polymorphic Metabolism by Cytochrome P450 2D6 (CYP2D6): Leading to drug accumulation in a subset of the population.

• Induction of Phospholipidosis: A lysosomal storage disorder affecting various cell types.

These interconnected mechanisms provide a compelling case study in the complexities of drug action and metabolism, and the importance of understanding a drug's molecular interactions to predict and mitigate its toxic potential.

I. Inhibition of Carnitine Palmitoyltransferase and Altered Cellular Metabolism

A pivotal discovery in understanding both the therapeutic and toxic effects of perhexiline was its potent inhibition of carnitine palmitoyltransferase (CPT).[4] CPT is a critical enzyme system for long-chain fatty acid metabolism, facilitating their transport into the mitochondria for β-oxidation. The CPT system has two main components: CPT1, located on the outer mitochondrial membrane, and CPT2, on the inner mitochondrial membrane.

Early studies demonstrated that perhexiline inhibits CPT1, leading to a metabolic shift in the myocardium from fatty acid utilization to glucose and lactate oxidation.[4][5] This was proposed as the basis for its anti-anginal effect, as glucose oxidation requires less oxygen than fatty acid oxidation for the same amount of ATP produced. However, this profound alteration of cellular metabolism is also a cornerstone of its toxicity.

Quantitative Data on CPT Inhibition

The inhibitory potency of perhexiline on CPT1 was quantified in early in vitro studies using isolated rat heart and liver mitochondria.

Parameter	Value (Cardiac CPT-1)	Value (Hepatic CPT-1)	Reference
IC50	77 µmol/L	148 µmol/L	[4]
Inhibition type vs. Palmitoyl-CoA	Competitive	Competitive	[4]
Inhibition type vs. Carnitine	Non-competitive	Non-competitive	[4]

IC50: The half-maximal inhibitory concentration.

Experimental Protocol: CPT1 Activity Assay (Based on early research principles)

The following provides a descriptive summary of the type of methodology used in early studies to determine CPT1 inhibition. Specific buffer compositions and reagent concentrations would have been detailed in the original publications.

Objective: To determine the inhibitory effect of perhexiline on CPT1 activity in isolated mitochondria.

Materials:

• Isolated rat heart or liver mitochondria

• [¹⁴C]Carnitine

• Palmitoyl-CoA

• Perhexiline maleate

• Bovine serum albumin (BSA)

• Reaction buffer (containing components like MOPS, KCl, and EDTA)

• Scintillation fluid and counter

Methodology:

• Mitochondrial Isolation: Mitochondria were isolated from fresh rat heart or liver tissue by differential centrifugation. The tissue was homogenized in a buffered sucrose solution and centrifuged at low speed to remove cellular debris. The supernatant was then centrifuged at a higher speed to pellet the mitochondria, which were subsequently washed and resuspended in a suitable buffer.

• CPT1 Assay: The assay measured the rate of formation of [¹⁴C]palmitoylcarnitine from [¹⁴C]carnitine and palmitoyl-CoA.

  • Isolated mitochondria were pre-incubated with varying concentrations of perhexiline or a vehicle control in the reaction buffer.

  • The reaction was initiated by the addition of [¹⁴C]carnitine and palmitoyl-CoA.

  • The incubation was carried out for a defined period at a controlled temperature (e.g., 37°C).

  • The reaction was stopped, typically by the addition of an acid.

  • The [¹⁴C]palmitoylcarnitine product was extracted using an organic solvent (e.g., butanol).

  • The radioactivity in the organic phase was measured using a liquid scintillation counter.

• Data Analysis: The rate of CPT1 activity was calculated based on the amount of radiolabeled product formed over time. The IC50 value for perhexiline was determined by plotting the percentage of inhibition against the logarithm of the perhexiline concentration. Kinetic parameters (competitive vs. non-competitive inhibition) were determined by performing the assay with varying substrate concentrations and analyzing the data using Lineweaver-Burk or Dixon plots.[4]

Visualizing the Impact of CPT Inhibition

References

• 1. Perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A mechanism of perhexiline’s cytotoxicity in hepatic cells involves endoplasmic reticulum stress and p38 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of carnitine palmitoyltransferase-1 in rat heart and liver by perhexiline and amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medlink.com [medlink.com]

Unraveling the Tightrope: Initial Investigations into Perhexiline's Narrow Therapeutic Index

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Perhexiline, a piperidine derivative, emerged in the 1970s as a novel antianginal agent, offering a new therapeutic avenue for patients with coronary artery disease.[1] Early clinical investigations lauded its efficacy in reducing the frequency of angina attacks and improving exercise tolerance. However, this initial optimism was soon tempered by the emergence of a significant and unpredictable risk of severe adverse effects, primarily hepatotoxicity and peripheral neuropathy.[2][3] These initial studies were pivotal in characterizing perhexiline's narrow therapeutic index, a defining feature that has shaped its clinical use ever since. This technical guide delves into the core of these initial investigations, presenting the quantitative data, experimental protocols, and the nascent understanding of the drug's pharmacology that highlighted the fine line between therapeutic benefit and toxicity.

Quantitative Data from Early Clinical Investigations

The initial clinical trials of perhexiline for angina pectoris were instrumental in defining the therapeutic and toxic plasma concentration ranges. A consistent finding across these early studies was the substantial inter-individual variability in plasma perhexiline concentrations at standard doses, a key factor contributing to its narrow therapeutic window.[3][4]

Parameter	Value	Source
Therapeutic Plasma Concentration Range	150 - 600 ng/mL (or µg/L)	[2][4][5][6]
Toxic Plasma Concentration Range	> 600 ng/mL (or µg/L)	[3][5][7]
Initial Daily Dosing Range in Clinical Trials	100 - 400 mg	[3][8]
Incidence of Adverse Effects (Overall)	Approximately 65%	[9]
Severe Adverse Effects Leading to Discontinuation	Approximately 7-8%	[9]

Plasma Concentration (ng/mL)	Associated Clinical Outcome	Source
< 150	Sub-therapeutic, often insufficient antianginal effect.	[4]
150 - 600	Optimal therapeutic window for most patients, demonstrating antianginal efficacy with minimized risk of toxicity.	[2][4][5][6]
> 600	Increased incidence of minor side effects (e.g., dizziness, nausea).	[5][7]
> 720	Significantly increased risk of serious toxicity, including hepatotoxicity and peripheral neuropathy.	[3]
720 - 2680	Plasma concentrations observed in patients who developed hepatitis or neurotoxicity.	[3]

Experimental Protocols

The establishment of a narrow therapeutic index for perhexiline necessitated the development of robust methods for therapeutic drug monitoring. Early investigations relied on pioneering analytical techniques and structured clinical monitoring to navigate the drug's challenging pharmacokinetic profile.

Measurement of Perhexiline in Serum by Gas-Liquid Chromatography (circa 1980)

An early and crucial analytical method for quantifying perhexiline in patient serum was gas-liquid chromatography (GLC). The following protocol is based on the method described by Cooper and Turnell in 1980.[10]

1. Sample Preparation:

• To 1 mL of serum in a glass-stoppered tube, add 100 µL of an internal standard solution (e.g., a structurally similar compound not co-administered).
• Add 200 µL of 2M sodium hydroxide to alkalinize the sample.
• Add 5 mL of diethyl ether and vortex mix for 1 minute.
• Centrifuge at 2000 rpm for 5 minutes to separate the phases.
• Transfer the upper organic layer to a clean tube.
• Evaporate the ether to dryness under a stream of nitrogen at 40°C.
• Reconstitute the residue in 50 µL of ethyl acetate.

2. Gas Chromatography:

• Instrument: A gas chromatograph equipped with a flame ionization detector (FID).
• Column: A glass column (e.g., 2m x 2mm i.d.) packed with a stationary phase suitable for amine analysis (e.g., 3% SP-2250 on Supelcoport 100/120 mesh).
• Carrier Gas: Nitrogen at a flow rate of 30 mL/min.
• Temperatures:
• Injector: 250°C
• Column: 230°C
• Detector: 250°C
• Injection Volume: 1-2 µL of the reconstituted extract.

3. Quantification:

• The concentration of perhexiline in the serum sample is determined by comparing the peak height (or area) ratio of perhexiline to the internal standard with a standard curve prepared from serum samples with known perhexiline concentrations.

Patient Monitoring in Early Clinical Trials

Initial clinical investigations incorporated stringent patient monitoring protocols to mitigate the risks associated with perhexiline's toxicity. These protocols typically included:

• Baseline Assessments: Prior to initiating therapy, patients underwent a comprehensive medical history, physical examination (including neurological assessment), electrocardiogram (ECG), and laboratory tests including a complete blood count and liver function tests (serum transaminases, alkaline phosphatase, and bilirubin).[5][9]

• Regular Follow-up: Patients were typically reviewed at monthly intervals.[9]

• Liver Function Monitoring: Liver function tests were repeated regularly, often monthly, to detect early signs of hepatotoxicity.[9]

• Neurological Assessment: Patients were monitored for symptoms of peripheral neuropathy, such as paresthesia, weakness, or changes in sensation. Electromyography was used in some studies to investigate nerve conduction.

• Plasma Concentration Monitoring: As analytical methods became available, regular monitoring of plasma perhexiline concentrations was introduced to guide dosage adjustments and maintain levels within the therapeutic range.[6]

• Dose Titration: The daily dose of perhexiline was individually titrated based on clinical response (reduction in angina frequency) and the emergence of any side effects. The aim was to use the minimum effective dose.

Signaling Pathways and Logical Relationships (Early Hypotheses)

The precise molecular mechanisms of perhexiline's action and toxicity were not fully elucidated during the initial investigation period. However, early researchers formulated hypotheses based on clinical and preclinical observations.

Hypothesized Therapeutic Mechanism of Action

The prevailing hypothesis for perhexiline's antianginal effect in the 1970s and early 1980s centered on its ability to modulate myocardial metabolism. It was proposed that perhexiline shifted the heart's energy substrate preference from fatty acid oxidation to the more oxygen-efficient pathway of glucose oxidation.[2][3] This "oxygen-sparing" effect was thought to be particularly beneficial in the ischemic myocardium.

Caption: Early hypothesized mechanism of perhexiline's antianginal effect.

Relationship between Pharmacokinetics and Toxicity

The initial investigations quickly established a clear link between the accumulation of perhexiline in the plasma and the onset of toxicity. The significant variability in how individuals metabolized the drug was recognized as the central challenge in its safe administration.

Caption: Early understanding of the link between metabolism and toxicity.

Experimental Workflow for Therapeutic Monitoring

The recognition of perhexiline's narrow therapeutic index led to the development of a structured workflow for its clinical use, emphasizing the importance of monitoring plasma concentrations to guide therapy.

Caption: Early clinical workflow for perhexiline therapeutic drug monitoring.

Conclusion

The initial investigations into perhexiline during the 1970s and early 1980s serve as a classic case study in the importance of pharmacokinetics and therapeutic drug monitoring in drug development and clinical practice. While the drug demonstrated clear efficacy in treating angina pectoris, its narrow therapeutic index and the severe consequences of exceeding the therapeutic window presented significant challenges. The early recognition of wide inter-individual variability in metabolism, though not fully understood at the molecular level at the time, paved the way for the development of individualized dosing strategies guided by plasma concentration monitoring. This foundational work not only defined the cautious clinical use of perhexiline but also underscored a critical principle in pharmacology: the imperative to understand and manage the pharmacokinetic variability that can profoundly impact a drug's safety and efficacy.

References

• 1. Perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antagonist molecules in the treatment of angina - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Perhexiline maleate treatment for severe angina pectoris--correlations with pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Systematic review of the efficacy and safety of perhexiline in the treatment of ischemic heart disease - Database of Abstracts of Reviews of Effects (DARE): Quality-assessed Reviews - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. Can Perhexiline Be Utilized Without Long-Term Toxicity? A Clinical Practice Audit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Perhexiline - Wikipedia [en.wikipedia.org]
• 8. Insights into medication-induced liver injury: Understanding and management strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A rapid method for the determination of perhexiline in serum using gas-liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Investigations of long-term treatment with perhexiline maleate using therapeutic monitoring and electromyography - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Effects of Perhexiline on Heart Failure

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Heart failure (HF) remains a significant global health challenge, characterized by the heart's inability to pump blood effectively to meet the body's metabolic demands. A key pathophysiological feature of the failing heart is a derangement in myocardial energy metabolism, with a shift away from efficient glucose oxidation towards less oxygen-efficient fatty acid oxidation. Perhexiline, a metabolic modulator, has emerged as a promising therapeutic agent in this context. By inhibiting carnitine palmitoyltransferase-1 (CPT-1), perhexiline orchestrates a metabolic switch back to glucose utilization, thereby enhancing myocardial efficiency and improving clinical outcomes in patients with heart failure. This technical guide provides a comprehensive overview of the core effects of perhexiline on heart failure, detailing its mechanism of action, summarizing key quantitative data from clinical and preclinical studies, and outlining the experimental protocols used to elucidate its therapeutic benefits.

Mechanism of Action: A Metabolic Shift in the Failing Myocardium

The primary mechanism of action of perhexiline in heart failure is the inhibition of carnitine palmitoyltransferase-1 (CPT-1), a mitochondrial enzyme crucial for the transport of long-chain fatty acids into the mitochondrial matrix for β-oxidation.[1][2] In the failing heart, an over-reliance on fatty acid oxidation contributes to reduced cardiac efficiency, as this process consumes more oxygen per unit of ATP produced compared to glucose oxidation.

By inhibiting CPT-1, perhexiline effectively reduces the uptake and oxidation of fatty acids by cardiomyocytes.[3][4] This inhibition triggers a metabolic reprogramming, often referred to as a "Randle cycle" shift, causing the heart to increase its utilization of glucose and lactate for energy production.[2] This switch to more oxygen-efficient substrates leads to an improvement in myocardial energetics, ultimately enhancing cardiac function and alleviating symptoms of heart failure.[5]

dot

Caption: Perhexiline's mechanism of action on myocardial metabolism.

Quantitative Data on Perhexiline's Efficacy

Clinical and preclinical studies have consistently demonstrated the beneficial effects of perhexiline in heart failure. The following tables summarize key quantitative findings from these investigations.

Table 1: Effects of Perhexiline on Cardiac Function and Exercise Capacity

Parameter	Baseline	Post-Treatment (Perhexiline)	Post-Treatment (Placebo)	p-value	Reference(s)
Left Ventricular Ejection Fraction (%)	24 ± 1	34 ± 2	Unchanged	<0.001	[5][6]
Peak Exercise Oxygen Consumption (VO2max) (mL·kg⁻¹·min⁻¹)	16.1 ± 0.6	18.8 ± 1.1	Unchanged	<0.001	[5][6]
LV End-Systolic Volume Reduction (%)	-	20	Unchanged	<0.001	[6]
Long-Axis Systolic Function Increase (%)	-	24	Unchanged	-	[6]
Resting Regional Myocardial Function Increase (%)	-	15	-	-	[5][7]
Peak Dobutamine Stress Regional Myocardial Function Increase (%)	-	24	-	-	[5][7]

Table 2: Effects of Perhexiline on Symptomatic Improvement and Myocardial Energetics

Parameter	Baseline	Post-Treatment (Perhexiline)	Post-Treatment (Placebo)	p-value	Reference(s)
Minnesota Living with Heart Failure Questionnaire (MLHFQ) Score	45 ± 5	34 ± 5	Unchanged	0.04	[5][6]
New York Heart Association (NYHA) Class Improvement (%)	-	21	No change	0.02	[5]
Myocardial Phosphocreatine/ATP Ratio	1.16 ± 0.39	1.51 ± 0.51	1.34 ± 0.31	<0.001	[8][9]

Detailed Experimental Protocols

The following sections provide detailed methodologies for key experiments cited in the investigation of perhexiline's effects on heart failure.

Randomized, Double-Blind, Placebo-Controlled Clinical Trial

• Study Design: A double-blind, randomized, placebo-controlled study is conducted to assess the efficacy and safety of perhexiline in patients with chronic heart failure.[5]

• Inclusion Criteria: Patients with a left ventricular ejection fraction (LVEF) of less than 40%, optimally medicated for CHF, and exhibiting New York Heart Association (NYHA) class II or III symptoms are enrolled.[6][10] In studies focusing on heart failure with preserved ejection fraction (HFpEF), an LVEF of ≥ 50% is required.[11][12]

• Exclusion Criteria: Common exclusion criteria include a body mass index (BMI) > 35, significant lung disease, reversible myocardial ischemia, impaired hepatic function, and known hypersensitivity to perhexiline.[10][11] Patients with CYP2D6 poor metabolizer status may also be excluded.[13]

• Intervention: Patients are randomized to receive either perhexiline or a matching placebo. The initial dose of perhexiline is typically 100 mg twice daily.[5]

• Dose Titration: Blood samples are collected at 1, 4, and 8 weeks to monitor serum perhexiline levels. Dose adjustments are made by an unblinded physician to maintain therapeutic and non-toxic plasma concentrations.[5]

• Primary Endpoints: The primary endpoint is often the change in peak exercise oxygen consumption (VO2max).[5]

• Secondary Endpoints: Secondary endpoints include changes in LVEF, quality of life as measured by the Minnesota Living with Heart Failure Questionnaire (MLHFQ), and changes in NYHA functional class.[5][8]

Caption: Experimental workflow for the Langendorff isolated heart model.

Conclusion

Perhexiline represents a targeted therapeutic strategy for heart failure that addresses the fundamental issue of myocardial energy inefficiency. By inhibiting CPT-1 and promoting a shift towards glucose metabolism, perhexiline improves cardiac function, exercise capacity, and patient-reported outcomes. The robust body of evidence from well-designed clinical trials and preclinical studies, utilizing sophisticated methodologies such as stress echocardiography and ³¹P MRS, supports its role as a valuable agent in the management of heart failure. Further research and development in the field of metabolic modulators hold significant promise for advancing the treatment of this complex and debilitating condition.

References

• 1. Perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cardiac Metabolism Pathogenesis of Heart Failure [cfrjournal.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Inhibition of carnitine palmitoyltransferase-1 in rat heart and liver by perhexiline and amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. ahajournals.org [ahajournals.org]
• 7. Metabolic modulation with perhexiline in chronic heart failure: a randomized, controlled trial of short-term use of a novel treatment -ORCA [orca.cardiff.ac.uk]
• 8. Improvement in cardiac energetics by perhexiline in heart failure due to dilated cardiomyopathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ClinicalTrials.gov [clinicaltrials.gov]
• 11. ClinicalTrials.gov [clinicaltrials.gov]
• 12. ClinicalTrials.gov [clinicaltrials.gov]
• 13. ClinicalTrials.gov [clinicaltrials.gov]

The Foundational Role of CYP2D6 in Perhexiline Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perhexiline, a prophylactic antianginal agent, has demonstrated significant efficacy in patients with refractory angina. However, its clinical application has been historically challenged by a narrow therapeutic index and the risk of severe adverse effects, including hepatotoxicity and peripheral neuropathy.[1][2] Foundational research has unequivocally established that the polymorphic cytochrome P450 enzyme, CYP2D6, is the primary determinant of perhexiline clearance, leading to substantial interindividual variability in drug exposure and response.[3][4] This technical guide provides an in-depth overview of the core studies that have elucidated the critical role of CYP2D6 in perhexiline metabolism, offering a comprehensive resource for researchers, scientists, and drug development professionals.

Perhexiline Metabolism: The Central Role of CYP2D6

The primary metabolic pathway for perhexiline is hydroxylation, catalyzed almost exclusively by CYP2D6.[5] This process leads to the formation of two main monohydroxylated metabolites: cis-hydroxyperhexiline and trans-hydroxyperhexiline.[3] The formation of cis-hydroxyperhexiline is the major route of elimination in humans.[3][6] The significant contribution of CYP2D6 to perhexiline clearance underscores the profound impact of genetic polymorphisms in the CYP2D6 gene on the drug's pharmacokinetics and safety profile.[3][7]

Individuals can be classified into different CYP2D6 metabolizer phenotypes based on their genetic makeup:

• Poor Metabolizers (PMs): Lacking functional CYP2D6 enzymes, these individuals exhibit significantly reduced perhexiline clearance, leading to higher plasma concentrations and an increased risk of toxicity.[1][8]

• Intermediate Metabolizers (IMs): With one reduced-function and one non-functional allele, or two reduced-function alleles, IMs have impaired perhexiline metabolism compared to extensive metabolizers.[9]

• Extensive Metabolizers (EMs): Possessing at least one and typically two functional CYP2D6 alleles, EMs metabolize perhexiline at a "normal" rate.[8][9]

• Ultrarapid Metabolizers (UMs): Carrying multiple copies of functional CYP2D6 alleles, UMs metabolize perhexiline very rapidly, which may lead to sub-therapeutic plasma concentrations at standard doses.[8]

The stereoselective nature of perhexiline metabolism further complicates its pharmacokinetics. Perhexiline is administered as a racemic mixture of (+)- and (-)-enantiomers. CYP2D6 exhibits stereoselectivity, preferentially metabolizing the (-)-enantiomer to cis-hydroxyperhexiline.[6] This results in different pharmacokinetic profiles for the two enantiomers, particularly in extensive metabolizers.[10][11]

Quantitative Analysis of Perhexiline Metabolism by CYP2D6

The following tables summarize key quantitative data from foundational studies on perhexiline metabolism, providing a comparative overview of enzyme kinetics and pharmacokinetic parameters across different CYP2D6 metabolizer phenotypes.

Table 1: In Vitro Enzyme Kinetics of Perhexiline Monohydroxylation in Human Liver Microsomes [5]

CYP2D6 Phenotype	Apparent Km (μM)	Vmax (pmol/min/mg protein)	In Vitro Intrinsic Clearance (Vmax/Km) (μL/min/mg protein)
Extensive Metabolizers (EM)	3.3 ± 1.5	9.1 ± 3.1	2.9 ± 0.5
Poor Metabolizers (PM)	124 ± 141	1.4 ± 0.6	0.026

Table 2: In Vitro Intrinsic Clearance of Perhexiline Enantiomers in Human Liver Microsomes [9]

CYP2D6 Phenotype	(+)-Perhexiline Clearance (μL/min/mg)	(-)-Perhexiline Clearance (μL/min/mg)
Extensive Metabolizers (EM)	1376 ± 330	2475 ± 321
Intermediate Metabolizers (IM)	230 ± 225	482 ± 437
Poor Metabolizers (PM)	63.4 ± 1.6	54.6 ± 1.2

Table 3: Steady-State Pharmacokinetics of Perhexiline Enantiomers in Patients [10][12]

Parameter	CYP2D6 Extensive Metabolizers (EMs)	CYP2D6 Poor Metabolizers (PMs)
Apparent Oral Clearance of (+)-Perhexiline	184.1 L/day (median)	10.6 L/day (median)
Apparent Oral Clearance of (-)-Perhexiline	272.0 L/day (median)	24.2 L/day (median)
Required Dose of rac-Perhexiline	69 μg/kg/h (median)	4.2 μg/kg/h (median)
(+)-/(-)-Perhexiline Plasma Concentration Ratio	1.41 (median)	2.29 (median)

Key Experimental Protocols

Detailed methodologies are crucial for the replication and extension of foundational research. The following sections outline the core experimental protocols used to investigate perhexiline metabolism by CYP2D6.

In Vitro Metabolism using Human Liver Microsomes (HLMs)

This experimental approach is fundamental for characterizing the enzymatic kinetics of drug metabolism.

Objective: To determine the Km, Vmax, and intrinsic clearance of perhexiline hydroxylation and to identify the P450 isoforms involved.

Methodology:

• Microsome Preparation: Human liver microsomes are prepared from donor livers characterized for their CYP2D6 genotype and phenotype.

• Incubation:

  • A typical incubation mixture contains human liver microsomes (e.g., 0.1-0.5 mg/mL protein), racemic perhexiline or individual enantiomers at various concentrations (e.g., 1-200 µM), and an NADPH-generating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in a phosphate buffer (pH 7.4).

  • To identify the specific CYP isoforms involved, selective chemical inhibitors (e.g., quinidine for CYP2D6) or monoclonal antibodies against specific CYPs are pre-incubated with the microsomes before the addition of perhexiline.[5][9]

  • Incubations are typically carried out in a shaking water bath at 37°C for a specified time (e.g., 10-60 minutes) and terminated by adding a quenching solvent like ice-cold acetonitrile.

• Sample Analysis:

  • The formation of hydroxyperhexiline metabolites is quantified using a validated analytical method, most commonly High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection after pre-column derivatization, or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[5][13][14][15][16]

• Data Analysis:

  • Enzyme kinetic parameters (Km and Vmax) are determined by fitting the metabolite formation rates versus substrate concentration data to the Michaelis-Menten equation using non-linear regression analysis.

In Vitro Metabolism using Recombinant Human CYP Enzymes

This method allows for the precise determination of the contribution of a single CYP isoform to the metabolism of a drug.

Objective: To confirm the specific role of CYP2D6 and other CYP isoforms in perhexiline hydroxylation.

Methodology:

• Enzyme Source: Commercially available recombinant human CYP enzymes (e.g., CYP2D6, CYP2B6, CYP3A4) expressed in a heterologous system (e.g., baculovirus-infected insect cells) are used.[9]

• Incubation:

  • The incubation mixture includes the recombinant CYP enzyme, cytochrome P450 reductase, cytochrome b5, phospholipids, the perhexiline enantiomer, and an NADPH-generating system in a buffer.

  • Incubations are performed at 37°C and terminated as described for HLM studies.

• Sample Analysis and Data Analysis: The analytical and data analysis procedures are the same as for the HLM experiments.

In Vivo Phenotyping and Genotyping Studies in Patients

These clinical studies are essential for correlating genetic variations with the pharmacokinetic and pharmacodynamic responses to perhexiline in a real-world setting.

Objective: To investigate the influence of CYP2D6 genotype on perhexiline pharmacokinetics, dose requirements, and clinical outcomes.

Methodology:

• Patient Recruitment: Patients receiving perhexiline for angina are enrolled in the study.[8][10][11]

• Blood Sampling: Blood samples are collected from patients at steady-state to measure the plasma concentrations of perhexiline and its metabolites.[8][10]

• Genotyping: Genomic DNA is extracted from a blood sample, and the CYP2D6 gene is analyzed to identify specific alleles associated with different metabolizer phenotypes (e.g., *3, *4, *5, *6 for PMs; *9, *10, *41 for IMs; and gene duplications for UMs).[1]

• Phenotyping:

  • The metabolic ratio (MR) of cis-hydroxyperhexiline to perhexiline in plasma is calculated. An MR of less than 0.3 or 0.4 is often used to identify phenotypic poor metabolizers.[1][8]

  • Alternatively, a probe drug for CYP2D6, such as dextromethorphan, can be administered, and the urinary ratio of dextrorphan to dextromethorphan is measured.[8][17]

• Pharmacokinetic Analysis:

  • Apparent oral clearance (CL/F) is calculated from the dose and steady-state plasma concentrations.

  • The pharmacokinetic parameters are then correlated with the CYP2D6 genotype and phenotype.[10][12]

Visualizing the Core Concepts

The following diagrams, generated using the DOT language, illustrate the key pathways and relationships in perhexiline metabolism.

Caption: Perhexiline metabolic pathway highlighting the major role of CYP2D6.

Caption: Workflow for in vitro and in vivo studies of perhexiline metabolism.

Caption: Relationship between CYP2D6 genotype, phenotype, and clinical outcomes.

Conclusion

The foundational studies of perhexiline metabolism have unequivocally demonstrated the central and critical role of CYP2D6. The polymorphic nature of this enzyme is the primary driver of the wide interindividual variability in perhexiline pharmacokinetics. A thorough understanding of the principles outlined in this technical guide is paramount for the safe and effective use of perhexiline, as well as for the development of novel therapeutic strategies that account for pharmacogenetic variations. The integration of CYP2D6 genotyping into clinical practice holds the promise of personalized perhexiline therapy, thereby maximizing its therapeutic benefits while minimizing the risk of adverse events.

References

• 1. Correlation of CYP2D6 genotype with perhexiline phenotypic metabolizer status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Study of the roles of cytochrome P450 (CYPs) in the metabolism and cytotoxicity of perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics of the antianginal agent perhexiline: relationship between metabolic ratio and steady-state dose - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular genetics of CYP2D6: Clinical relevance with focus on psychotropic drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Polymorphic hydroxylation of perhexiline in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Stereoselective pharmacokinetics of perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Review of the Important Role of CYP2D6 in Pharmacogenomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Clinical inhibition of CYP2D6-catalysed metabolism by the antianginal agent perhexiline - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CYP2B6, CYP2D6, and CYP3A4 catalyze the primary oxidative metabolism of perhexiline enantiomers by human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Steady-state pharmacokinetics of the enantiomers of perhexiline in CYP2D6 poor and extensive metabolizers administered Rac-perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Steady-state pharmacokinetics of the enantiomers of perhexiline in CYP2D6 poor and extensive metabolizers administered Rac-perhexiline - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effect of CYP2D6 metabolizer status on the disposition of the (+) and (-) enantiomers of perhexiline in patients with myocardial ischaemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Method for the analysis of perhexiline and its hydroxy metabolite in plasma using high-performance liquid chromatography with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Determination of perhexiline and its metabolite hydroxyperhexiline in human plasma by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Research Portal [ourarchive.otago.ac.nz]
• 16. The validation of an LC-MS/MS assay for perhexiline and major hydroxy metabolites, and its application to therapeutic monitoring in patient plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. go.drugbank.com [go.drugbank.com]

Early Research on Perhexiline for Hypertrophic Cardiomyopathy: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the foundational early research into the use of perhexiline for the treatment of hypertrophic cardiomyopathy (HCM). It focuses on the core scientific principles, experimental methodologies, and key quantitative outcomes that have informed the modern understanding of this metabolic modulator's role in HCM.

Introduction and Rationale

Hypertrophic cardiomyopathy is the most common inherited cardiac disease, characterized by unexplained left ventricular hypertrophy. Pathogenetically, HCM is increasingly understood as a state of myocardial energy depletion. Sarcomeric mutations associated with HCM are believed to lead to inefficient ATP utilization by the cardiomyocyte, creating an energy deficit that may be a primary driver of the adverse remodeling and clinical symptoms of the disease.

Perhexiline, a drug initially developed as an antianginal agent, has been repurposed for HCM based on its unique mechanism of action. It acts as a metabolic modulator, shifting the heart's energy metabolism away from fatty acid oxidation and towards the more oxygen-efficient pathway of glucose oxidation. This guide delves into the preclinical and pivotal early clinical studies that tested the hypothesis that by correcting the myocardial energy deficiency, perhexiline could improve cardiac function and exercise capacity in patients with HCM.

Mechanism of Action: The Metabolic Shift

Perhexiline's primary therapeutic effect in the context of cardiac bioenergetics stems from its inhibition of the mitochondrial enzyme carnitine palmitoyltransferase-1 (CPT-1), and to a lesser extent, CPT-2.[1][2] These enzymes are critical for the transport of long-chain fatty acids into the mitochondrial matrix, a rate-limiting step in fatty acid β-oxidation.

By inhibiting CPT-1, perhexiline reduces the heart's reliance on fatty acids as its primary fuel source. This forces a metabolic switch to the oxidation of carbohydrates (glucose and lactate). The key advantage of this shift is an improvement in myocardial oxygen efficiency; for every molecule of oxygen consumed, the oxidation of glucose yields more ATP than the oxidation of fatty acids.[1][2] In the energy-starved HCM heart, this improvement in ATP production per unit of oxygen can help to restore the balance between energy supply and demand, thereby alleviating some of the key pathophysiological consequences of the disease.

Perhexiline's mechanism of action in the cardiomyocyte.

Preclinical Evidence

Early investigation into perhexiline's potential for HCM was supported by studies in animal models. A notable study utilized a Mybpc3-targeted knock-in mouse model, which mimics a common human HCM mutation. This preclinical research provided the foundational evidence that perhexiline could favorably alter the disease phenotype.

Experimental Protocol: Murine HCM Model Study

• Animal Model : Mybpc3-targeted knock-in (KI) mice, which carry a mutation analogous to a frequent cause of human HCM.

• Treatment Regimen : Six mice were treated with perhexiline at a dose of 30 mg/kg body weight per day, administered via intraperitoneal (IP) injection for a duration of 6 weeks. A control group of littermates received a placebo (vehicle) injection.

• Cardiac Function Assessment : Echocardiography was performed to assess cardiac parameters, including left ventricular (LV) wall thickness and LV mass.

• Metabolomic Analysis : Following the treatment period, cardiac tissue was collected for non-targeted metabolic profiling. Hydrophilic and lipophilic metabolites were extracted and analyzed using ultra-high-performance liquid chromatography-mass spectrometry (UHPLC-MS).

Quantitative Data from Preclinical Study

The study demonstrated that perhexiline treatment led to a partial improvement in the hypertrophic phenotype in the mouse model.

Parameter	Placebo-Treated Mice	Perhexiline-Treated Mice	P-value
LV End-Diastolic Anterior Wall Thickness	(Data not explicitly provided)	Statistically significant reduction	< 0.05
Calculated LV Mass	(Data not explicitly provided)	Statistically significant reduction	< 0.01
LV Fractional Shortening (FS)	(Data not explicitly provided)	No statistically significant change	NS

Data adapted from a study on a Mybpc3 KI mouse model of HCM.

Early Clinical Research: The Abozguia et al. (2010) Trial

A pivotal early clinical study that established the therapeutic potential of perhexiline in a human population was a randomized, double-blind, placebo-controlled trial conducted by Abozguia and colleagues, published in Circulation in 2010. This study provided the first robust clinical evidence that targeting myocardial energetics could be a viable treatment strategy for symptomatic HCM patients.

Experimental Protocol: Randomized Controlled Trial

• Study Population : 46 consecutive patients with symptomatic, non-obstructive HCM, defined by an exercise limitation of peak V̇O₂ <75% of the predicted value. The mean age of participants was 55 years.

• Randomization and Blinding : Patients were randomized to receive either perhexiline 100 mg daily (n=24) or a matching placebo (n=22) in a double-blind fashion. The study duration was approximately 4.6 months.

• Primary and Secondary Endpoints :

  • Primary Endpoint : Change in peak oxygen consumption (peak V̇O₂).

  • Secondary Endpoints :

    • Myocardial energetic status, assessed by the ratio of phosphocreatine to adenosine triphosphate (PCr/ATP) using ³¹P magnetic resonance spectroscopy.

    • Left ventricular diastolic filling, measured by the heart rate-normalized time to peak filling (nTTPF) at rest and during exercise, using radionuclide ventriculography.

    • Symptoms and quality of life.

    • Serum metabolites.

References

• 1. atsjournals.org [atsjournals.org]
• 2. (31)P magnetic resonance spectroscopy to measure in vivo cardiac energetics in normal myocardium and hypertrophic cardiomyopathy: Experiences at 3T - PubMed [pubmed.ncbi.nlm.nih.gov]

A Historical Perspective on Perhexiline's Clinical Use and Withdrawal: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Perhexiline, a prophylactic antianginal agent developed in the 1970s, represents a compelling case study in the complexities of drug development, therapeutic efficacy, and pharmacogenetic-driven toxicity. Initially lauded for its unique metabolic mechanism of action in treating refractory angina pectoris, its widespread use was curtailed by severe hepatotoxicity and peripheral neuropathy. This technical guide provides a comprehensive historical perspective on the clinical journey of perhexiline, from its promising debut to its near-universal withdrawal and subsequent niche reintroduction. We delve into the detailed experimental protocols that unraveled its mechanism of action and toxicity, present key quantitative data from pivotal clinical and pharmacokinetic studies, and visualize the intricate signaling pathways and experimental workflows that defined its legacy. This document serves as an in-depth resource for researchers, scientists, and drug development professionals, offering valuable lessons for the contemporary landscape of pharmaceutical innovation.

Introduction: The Rise and Fall of a Novel Antianginal Agent

Perhexiline was first introduced in the 1970s as a novel treatment for angina pectoris.[1] Unlike other antianginal drugs of its time that primarily acted through hemodynamic modifications, perhexiline offered a unique metabolic approach.[2] It was found to be highly effective, particularly in patients with severe, refractory angina who had exhausted other treatment options.[3][4] Clinical trials demonstrated its ability to significantly reduce the frequency of angina attacks and improve exercise tolerance.[5][6][7]

However, the initial enthusiasm for perhexiline was soon tempered by reports of serious adverse effects, including severe liver damage (hepatotoxicity) and nerve damage (peripheral neuropathy).[8][9] These toxicities led to its withdrawal from most markets worldwide.[8] Subsequent research revealed that the root cause of these adverse effects lay in the drug's complex pharmacokinetics and its metabolism by the highly polymorphic cytochrome P450 enzyme, CYP2D6.[10][11] This discovery highlighted the critical role of pharmacogenetics in drug safety and paved the way for a more nuanced understanding of inter-individual variability in drug response.

In recent years, with the advent of therapeutic drug monitoring (TDM), perhexiline has seen a limited and carefully managed reintroduction in some countries for patients with intractable angina.[10][12] This revival underscores the potential of personalized medicine to salvage and safely utilize drugs that were once considered too toxic for general use.

Mechanism of Action: A Metabolic Shift in the Myocardium

Perhexiline's primary therapeutic effect stems from its ability to modulate myocardial energy metabolism.[1][2] It acts as a potent inhibitor of carnitine palmitoyltransferase-1 (CPT-1), a mitochondrial enzyme essential for the transport of long-chain fatty acids into the mitochondria for beta-oxidation.[1][12]

By inhibiting CPT-1, perhexiline forces a shift in the heart's primary energy source from fatty acids to glucose.[1][2] This metabolic switch is advantageous in ischemic conditions for two key reasons:

• Increased Oxygen Efficiency: Glucose oxidation generates more ATP per molecule of oxygen consumed compared to fatty acid oxidation.[12] This "oxygen-sparing" effect enhances myocardial efficiency, allowing the heart to perform more work with a limited oxygen supply.[12]

• Reduced Lactate Production: By promoting glucose oxidation, perhexiline can reduce the accumulation of lactate, a byproduct of anaerobic glycolysis that contributes to ischemic pain.

This unique mechanism of action provided significant relief for angina patients, as demonstrated in numerous clinical trials.

Signaling Pathway: CPT-1 Inhibition and Myocardial Metabolism

References

• 1. medlink.com [medlink.com]
• 2. Perhexiline neuropathy: a clinicopathological study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Efficacy and safety of perhexiline maleate in refractory angina. A double-blind placebo-controlled clinical trial of a novel antianginal agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Investigations of long-term treatment with perhexiline maleate using therapeutic monitoring and electromyography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Clinical evaluation of perhexiline maleate in patients with angina pectoris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Clinical efficacy of perhexiline maleate in stable angina pectoris (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Systematic review of the efficacy and safety of perhexiline in the treatment of ischemic heart disease - Database of Abstracts of Reviews of Effects (DARE): Quality-assessed Reviews - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Reversing metabolic reprogramming by CPT1 inhibition with etomoxir promotes cardiomyocyte proliferation and heart regeneration via DUSP1 ADP-ribosylation-mediated p38 MAPK phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Perhexiline maleate and peripheral neuropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics of the antianginal agent perhexiline: relationship between metabolic ratio and steady-state dose - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Polymorphic hydroxylation of perhexiline in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Narrow Therapeutic Window: An In-depth Technical Guide to the Pharmacokinetic Variability of Perhexiline

For Researchers, Scientists, and Drug Development Professionals

Perhexiline, a prophylactic antianginal agent, presents a significant clinical challenge due to its narrow therapeutic index and high inter- and intra-individual pharmacokinetic variability.[1] This guide provides a comprehensive overview of the factors contributing to this variability, with a focus on its complex metabolism, the profound influence of genetic polymorphisms, and the critical role of therapeutic drug monitoring (TDM). Understanding these core principles is paramount for the safe and effective use of perhexiline in refractory angina pectoris, its primary indication.[2][3]

Perhexiline Pharmacokinetics: A Summary of Key Parameters

The pharmacokinetic profile of perhexiline is characterized by significant variability, largely attributable to its metabolism.[1] Key parameters are summarized in the tables below, reflecting data from various studies.

Parameter	Value	Reference
Absorption
Bioavailability	Well absorbed (>80%) from the gastrointestinal tract.[2][4]	[2][4]
Subject to stereospecific pre-systemic metabolism.[5]	[5]
Distribution
Protein Binding	Highly protein bound (>90%).[4]	[4]
Volume of Distribution (V/F)	Subgroup A: 1470 L	[6]
Subgroup B: 260 L	[6]
Interindividual variability in V/F: 111%	[6]
Metabolism
Primary Pathway	Hydroxylation by Cytochrome P450 2D6 (CYP2D6).[1][4][7]	[1][4][7]
Other contributing enzymes	CYP1A2, CYP2C19, and CYP3A4.[7] CYP2B6 and CYP3A4 contribute to a minor extent.[8]	[7][8]
Metabolites	Principal metabolites are monohydroxyperhexiline (cis- and trans-isomers) and dihydroxyperhexiline.[1][4]	[1][4]
Elimination
Half-life (t½)	Variable and non-linear, ranging from 2 to 30 days.[4] In extensive metabolizers, it is 1 to 2 days, while in poor metabolizers, it can be up to 30-40 days.[9]	[4][9]
Clearance (CL/F)	Subgroup A: 21.8 L/h	[6]
Subgroup B: 2.06 L/h	[6]
Interindividual variability in CL/F: 69.1% (Subgroup A) to 86.3% (Subgroup B)	[6]
Excretion	Not more than 0.3% of unchanged perhexiline is excreted in the urine over five days.[5] Between 3% and 23% of the oral dose is excreted as cis- or trans-monohydroxy metabolites.[5]	[5]

Table 1: General Pharmacokinetic Parameters of Perhexiline

Parameter	Value	Reference
Peak Plasma Concentration (Cmax)
Unchanged Perhexiline (after 300 mg oral dose)	112 +/- 20 ng/ml	[5]
cis-monohydroxyperhexiline (after 300 mg oral dose)	473 +/- 43 ng/ml	[5]
Time to Peak Plasma Concentration (Tmax)
Unchanged Perhexiline	6.5 +/- 2.0 h	[5]
cis-monohydroxyperhexiline	7.5 +/- 2.0 h	[5]
Plasma Elimination Half-life (t½)
Unchanged Perhexiline	12.4 +/- 6.1 h (range 7-23 h)	[5]
cis-monohydroxyperhexiline	19.9 +/- 7.7 h (range 10-29 h)	[5]

Table 2: Pharmacokinetic Parameters from a Single-Dose Study

The Central Role of CYP2D6 in Perhexiline Metabolism and Variability

The primary driver of perhexiline's pharmacokinetic variability is its metabolism, which is predominantly catalyzed by the highly polymorphic enzyme, Cytochrome P450 2D6 (CYP2D6).[1][4][7] This enzyme is responsible for the hydroxylation of perhexiline to its main metabolites, cis- and trans-hydroxyperhexiline.[1]

Genetic Polymorphisms of CYP2D6

Genetic variations in the CYP2D6 gene lead to different enzyme activity levels, categorizing individuals into distinct metabolizer phenotypes.[10][11]

• Poor Metabolizers (PMs): Carry two non-functional alleles, leading to a significant reduction or absence of CYP2D6 enzyme activity.[11][12] This results in markedly decreased clearance and a prolonged half-life of perhexiline, increasing the risk of drug accumulation and toxicity.[1][13] Approximately 8% of Caucasians are PMs.[10]

• Intermediate Metabolizers (IMs): Have one reduced-function allele and one non-functional allele, or two reduced-function alleles, resulting in decreased enzyme activity compared to extensive metabolizers.[12][14]

• Extensive (Normal) Metabolizers (EMs): Possess two functional alleles, representing the "normal" enzyme activity.[12]

• Ultrarapid Metabolizers (UMs): Carry multiple copies of the functional CYP2D6 gene, leading to increased enzyme activity and faster drug clearance.[11][12] This can result in sub-therapeutic plasma concentrations at standard doses.

The frequency of these alleles varies significantly across different ethnic populations.[15]

Impact of CYP2D6 Phenotype on Perhexiline Pharmacokinetics

The CYP2D6 phenotype has a profound impact on perhexiline plasma concentrations and, consequently, on both efficacy and toxicity.

CYP2D6 Phenotype	Perhexiline Plasma Concentration	cis-OH-perhexiline/perhexiline Ratio	Reference
One functional gene	0.73 (0.21–1.00) mg/L	2.85 (0.35–6.10)	[16][17]
Two or more functional genes	0.36 (0.04–0.69) mg/L	6.51 (1.84–11.67)	[16][17]

Table 3: Influence of CYP2D6 Genotype on Perhexiline and Metabolite Concentrations

Patients with only one functional CYP2D6 gene have a diminished capacity for perhexiline metabolism.[18] The plasma cis-OH-perhexiline/perhexiline ratio can be a useful indicator of CYP2D6 metabolic capacity.[16] Ratios below 0.3 are indicative of a CYP2D6 poor metabolizer phenotype.[16]

Caption: Metabolic pathway of perhexiline.

Therapeutic Drug Monitoring (TDM): A Cornerstone of Safe Perhexiline Use

Given the substantial pharmacokinetic variability, therapeutic drug monitoring (TDM) is essential for the safe and effective use of perhexiline.[2][19][20] Regular monitoring of plasma concentrations allows for dose individualization to maintain levels within the therapeutic range and minimize the risk of toxicity.[21]

Therapeutic and Toxic Concentrations

Concentration Range	Clinical Implication	Reference
0.15 - 0.60 mg/L (mcg/mL)	Therapeutic Range	[2][22][23][24]
> 0.6 mg/L	Increased risk of toxicity (nausea, dizziness, hepatotoxicity, peripheral neuropathy)	[1][23]
720 - 2680 ng/mL (0.72 - 2.68 mg/L)	Associated with hepatitis or neurotoxicity	[21]

Table 4: Therapeutic and Toxic Plasma Concentrations of Perhexiline

TDM Protocols and Recommendations

• Initiation of Therapy: A baseline plasma level should be measured 72-96 hours after starting treatment.[25]

• Dose Adjustments: Dosage should not be increased unless plasma concentrations are sub-therapeutic and at least two to four weeks have elapsed since initiation or the last dose increase.[2]

• Steady State: It may take two to four weeks to reach steady-state blood levels, and even longer in poor metabolizers.[2] For long-term treatment, a level is recommended 14 days after starting therapy.[25]

• Monitoring Frequency: Patients should be regularly examined (at least monthly) for signs of toxicity, and liver function tests should be performed before and during treatment.[2][3]

• Sample Timing: Trough concentrations, just before the next dose, should be measured.[26]

Caption: Workflow for perhexiline TDM.

Experimental Protocols: Genotyping and Analytical Methods

CYP2D6 Genotyping

CYP2D6 genotyping can predict a patient's metabolizer status before initiating therapy, allowing for more appropriate initial dosing and reducing the risk of toxicity.[19]

• Methodology: A common method involves polymerase chain reaction (PCR) to amplify specific regions of the CYP2D6 gene from the patient's blood sample. This is followed by techniques such as restriction fragment length polymorphism (RFLP) analysis or direct DNA sequencing to identify specific alleles associated with different metabolizer phenotypes.[19] Alleles such as *3, *4, *5, and *6 are associated with a poor metabolizer phenotype.[19]

Analytical Methods for Perhexiline Quantification

Accurate measurement of perhexiline and its metabolites in plasma is crucial for TDM. Several analytical methods have been developed.

• High-Performance Liquid Chromatography (HPLC):

  • With Pre-column Derivatization: This method involves a simple extraction procedure, followed by derivatization with trans-4-nitrocinnamoyl chloride. The derivatized products are then separated on a phenyl reversed-phase column and monitored at 340 nm. The limits of detection are 0.03 mg/L for perhexiline and 0.02 mg/L for its hydroxy metabolite.[27]

• Gas-Liquid Chromatography (GLC):

  • This rapid method uses a single extraction step with no derivatization required. It is linear over the range of 0.4-4.0 mg/L, with a limit of detection of 0.09 mg/L.[28]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

  • A rapid, simple, and sensitive method has been developed for the determination of perhexiline and cis-hydroxyperhexiline. After protein precipitation with acetonitrile, the compounds are resolved on a phenyl-hexyl column with gradient elution and detected using electrospray ionization in positive mode. The limit of quantification is 10 µg/L for both perhexiline and its metabolite.[29]

Drug Interactions

Perhexiline is susceptible to drug interactions, primarily through the inhibition or induction of CYP2D6.

• CYP2D6 Inhibitors: Co-administration of potent CYP2D6 inhibitors (e.g., fluoxetine, paroxetine, quinidine) can significantly increase perhexiline plasma concentrations, raising the risk of toxicity.[2][22][30]

• CYP2D6 Inducers: Drugs that induce CYP2D6 (e.g., rifampicin) can decrease perhexiline levels, potentially reducing its efficacy.[22]

• Other Interactions: Perhexiline may also interact with other cardiovascular drugs, such as beta-blockers, potentiating their hypoglycemic effects.[2][31]

Clinical Implications and Future Directions

The significant pharmacokinetic variability of perhexiline necessitates a personalized approach to its administration. Genotyping for CYP2D6 polymorphisms prior to treatment initiation can provide valuable information for initial dose selection.[19] However, due to the complexity of factors influencing its pharmacokinetics, routine therapeutic drug monitoring remains the cornerstone of safe and effective perhexiline therapy.[2][20]

Future research should focus on developing more precise dosing algorithms that integrate genotypic data with other patient-specific factors to further optimize perhexiline therapy. The development of novel formulations with improved pharmacokinetic profiles could also help to mitigate the challenges associated with its use.

Caption: Relationship between CYP2D6 genotype and dose.

References

• 1. Perhexiline - Wikipedia [en.wikipedia.org]
• 2. medsafe.govt.nz [medsafe.govt.nz]
• 3. Perhexiline maleate - Australian Prescriber [australianprescriber.tg.org.au]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Further studies on the pharmacokinetics of perhexiline maleate in humans. | Semantic Scholar [semanticscholar.org]
• 6. research-repository.uwa.edu.au [research-repository.uwa.edu.au]
• 7. Study of the roles of cytochrome P450 (CYPs) in the metabolism and cytotoxicity of perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. CYP2B6, CYP2D6, and CYP3A4 catalyze the primary oxidative metabolism of perhexiline enantiomers by human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics of the antianginal agent perhexiline: relationship between metabolic ratio and steady-state dose - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Genetic Polymorphisms, Drug Metabolism and Drug Concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Molecular mechanisms of genetic polymorphisms of drug metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Genetic variation in metabolic genes affects drug responses | Drug Discovery News [drugdiscoverynews.com]
• 13. Pharmacokinetics of perhexiline maleate in anginal patients with and without peripheral neuropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Prescribed Doses of CYP2D6-Metabolized Drugs and Hemodynamic Responses in Relation to CYP2D6 Genotype Among Older Patients Exposed to Polypharmacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Variations in the Frequencies of Polymorphisms in the CYP450s Genes in Eight Major Ethnicities of Iran: A Review of the Human Data - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Clinical inhibition of CYP2D6-catalysed metabolism by the antianginal agent perhexiline - PMC [pmc.ncbi.nlm.nih.gov]
• 17. go.drugbank.com [go.drugbank.com]
• 18. The influence of CYP2D6 genotype on trough plasma perhexiline and cis-OH-perhexiline concentrations following a standard loading regimen in patients with myocardial ischaemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Correlation of CYP2D6 genotype with perhexiline phenotypic metabolizer status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Therapeutic drug monitoring: which drugs, why, when and how to do it - Australian Prescriber [australianprescriber.tg.org.au]
• 21. Perhexiline maleate treatment for severe angina pectoris--correlations with pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. What is Perhexiline Maleate used for? [synapse.patsnap.com]
• 23. Can Perhexiline Be Utilized Without Long-Term Toxicity? A Clinical Practice Audit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. litfl.com [litfl.com]
• 25. Perhexiline [testguide.adhb.govt.nz]
• 26. medicinesinformation.co.nz [medicinesinformation.co.nz]
• 27. Method for the analysis of perhexiline and its hydroxy metabolite in plasma using high-performance liquid chromatography with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. A rapid method for the determination of perhexiline in serum using gas-liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Determination of perhexiline and its metabolite hydroxyperhexiline in human plasma by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. perhexiline | Drug Interaction, Adverse Reaction | medtigo [medtigo.com]
• 31. mims.com [mims.com]

Protocols & Analytical Methods

Application Notes: Perhexiline-Induced Hepatotoxicity in HepG2 Cells

Introduction

Perhexiline is an anti-anginal agent that has seen limited clinical use due to concerns about hepatotoxicity and neurotoxicity.[1][2][3] Understanding the mechanisms of perhexiline-induced liver injury is crucial for risk assessment and the development of safer therapeutic alternatives. The human hepatoma cell line, HepG2, is a widely used in vitro model for studying drug-induced hepatotoxicity due to its human origin and expression of some drug-metabolizing enzymes.[1][4] This application note provides a detailed overview of in vitro assays using HepG2 cells to characterize the cytotoxic effects of perhexiline.

Mechanism of Action

Perhexiline's toxicity in hepatic cells is multifactorial. A primary mechanism involves the inhibition of Carnitine Palmitoyltransferase-1 (CPT-1), an enzyme crucial for the mitochondrial uptake and oxidation of long-chain fatty acids.[2][5][6][7][8] This inhibition leads to a metabolic shift from fatty acid to carbohydrate utilization.[5][7] In the context of hepatotoxicity, studies in HepG2 cells have demonstrated that perhexiline induces significant cellular stress, including:

• Endoplasmic Reticulum (ER) Stress: Perhexiline treatment leads to ER stress, evidenced by the splicing of XBP1 mRNA and increased expression of ER stress markers such as ATF4 and CHOP.[1] This disrupts protein secretion and folding, contributing to cellular damage.[1]

• Mitochondrial Dysfunction: Perhexiline is known to cause mitochondrial damage.[1][9] This is characterized by a decrease in mitochondrial membrane potential.[10]

• Apoptosis Induction: The culmination of ER stress and mitochondrial dysfunction leads to programmed cell death (apoptosis). This is marked by the activation of key executioner caspases, such as caspase 3/7.[1][10]

• MAPK Signaling Pathway Activation: Perhexiline treatment activates the p38 and JNK signaling pathways, which are involved in cellular stress responses and apoptosis.[1][11]

• Phospholipidosis: As a cationic amphiphilic drug, perhexiline has the potential to induce phospholipidosis, characterized by the intracellular accumulation of phospholipids.[12][13][14]

Quantitative Data Summary

The following tables summarize the quantitative effects of perhexiline on HepG2 cells as reported in the literature.

Table 1: Cytotoxicity of Perhexiline in HepG2 Cells

Concentration (µM)	Exposure Time	Assay	Result	Reference
25	4 h	LDH Release	~55% increase	[1]
5 - 25	2 h	Caspase 3/7 Activity	Concentration-dependent increase	[1]
7.5, 10	24 h	Caspase 3/7 Activity	Significant increase	[10]
2, 4, 8, 20	24 h & 48 h	Cell Viability	Reduction at 8 and 20 µM	[15]
8.3	48 h	Phospholipidosis	Intracellular accumulation of fluorescently labeled phospholipid	[16]

Table 2: Effect of Perhexiline on Mitochondrial Membrane Potential in HepG2 Cells

Concentration (µM)	Exposure Time	Assay	Result	Reference
Not specified	24 h	JC-1 Staining	Concentration-dependent decrease	[10]

Experimental Protocols

Here are detailed protocols for key assays to assess perhexiline-induced toxicity in HepG2 cells.

HepG2 Cell Culture

This protocol outlines the standard procedure for maintaining and subculturing HepG2 cells to ensure healthy, viable cells for experimentation.

Materials:

• HepG2 cells (e.g., ATCC HB-8065)

• Eagle's Minimum Essential Medium (EMEM) or Dulbecco's Modified Eagle Medium (DMEM)[4][17]

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution (Pen-Strep)

• 0.05% Trypsin-EDTA

• Phosphate-Buffered Saline (PBS), sterile

• Cell culture flasks (T-25 or T-75)

• Incubator at 37°C, 5% CO₂

Procedure:

• Complete Growth Medium: Prepare complete growth medium by supplementing EMEM or DMEM with 10% FBS and 1% Pen-Strep.[4]

• Cell Maintenance: Culture HepG2 cells in T-75 flasks at 37°C in a humidified atmosphere with 5% CO₂. Change the medium every 2-3 days.[4]

• Subculturing:

  • When cells reach 75-80% confluency, aspirate the old medium.[17]

  • Wash the cell monolayer once with sterile PBS.[4]

  • Add 1-2 mL of pre-warmed 0.05% Trypsin-EDTA to the flask and incubate for 5-7 minutes at 37°C, or until cells detach.[4]

  • Neutralize the trypsin by adding at least 4 volumes of complete growth medium.[4]

  • Gently pipette the cell suspension up and down to create a single-cell suspension.

  • Perform a cell count using a hemocytometer or automated cell counter.

  • Split the cells at a ratio of 1:4 to 1:8 into new flasks containing fresh, pre-warmed complete growth medium.[4]

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan product.[18][19]

Materials:

• HepG2 cells

• 96-well cell culture plates

• Perhexiline stock solution (dissolved in a suitable solvent like DMSO)

• Complete growth medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• MTT solvent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed HepG2 cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of perhexiline in complete growth medium. Aspirate the medium from the wells and add 100 µL of the perhexiline dilutions. Include vehicle control (medium with the same concentration of DMSO) and untreated control wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.[20]

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours at 37°C.[18]

• Formazan Solubilization: Aspirate the medium containing MTT and add 100 µL of MTT solvent to each well to dissolve the formazan crystals. Mix gently by pipetting.[18]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[18][19]

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine on the outer leaflet of the plasma membrane of apoptotic cells, while propidium iodide (PI) stains the DNA of cells with compromised membranes.[21]

Materials:

• HepG2 cells

• 6-well plates

• Perhexiline stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed HepG2 cells in 6-well plates and treat with various concentrations of perhexiline for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, wash with PBS and detach using trypsin. Combine with the floating cells from the supernatant.

• Cell Washing: Centrifuge the cell suspension at 400-600 x g for 5 minutes.[22] Wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1-5 x 10⁶ cells/mL.[22]

  • To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.[22]

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[22]

• Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells immediately by flow cytometry.

  • Viable cells: Annexin V-negative, PI-negative

  • Early apoptotic cells: Annexin V-positive, PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

Mitochondrial Membrane Potential Assay (JC-1 Staining)

JC-1 is a cationic dye that accumulates in mitochondria. In healthy cells with high mitochondrial membrane potential, JC-1 forms aggregates that fluoresce red. In apoptotic cells with low mitochondrial membrane potential, JC-1 remains as monomers and fluoresces green.[23]

Materials:

• HepG2 cells

• 96-well black, clear-bottom plates

• Perhexiline stock solution

• JC-1 assay kit

• Fluorescence microscope or plate reader

Procedure:

• Cell Seeding and Treatment: Seed HepG2 cells in a 96-well black plate and treat with perhexiline as described for the MTT assay. Include a positive control for mitochondrial depolarization (e.g., CCCP).[24]

• JC-1 Staining:

  • Prepare the JC-1 staining solution according to the manufacturer's protocol (typically 1-10 µM in cell culture medium).[23]

  • Remove the treatment medium and add 100 µL of the JC-1 staining solution to each well.[23]

  • Incubate for 15-30 minutes at 37°C, 5% CO₂.[25]

• Washing:

  • Centrifuge the plate at 400 x g for 5 minutes.[25]

  • Carefully remove the supernatant and wash the cells with 200 µL of assay buffer.[25] Repeat the centrifugation and aspiration.

• Fluorescence Measurement:

  • Add 100 µL of assay buffer to each well.

  • Measure the fluorescence intensity using a fluorescence plate reader.

    • Red fluorescence (J-aggregates): Excitation ~540 nm / Emission ~590 nm[25]

    • Green fluorescence (monomers): Excitation ~485 nm / Emission ~535 nm[25]

• Data Analysis: The ratio of red to green fluorescence is used as an indicator of mitochondrial membrane potential. A decrease in this ratio indicates depolarization.

Visualizations

Caption: Experimental workflow for assessing perhexiline cytotoxicity in HepG2 cells.

Caption: Signaling pathways of perhexiline-induced hepatotoxicity.

References

• 1. A mechanism of perhexiline’s cytotoxicity in hepatic cells involves endoplasmic reticulum stress and p38 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Perhexiline-induced toxicity in a geriatric patient presenting with peripheral neuropathy, hepatotoxicity and recurrent falls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. HepG2 Cell Culture - HepG2 Transfection [hepg2.com]
• 5. Inhibition of carnitine palmitoyltransferase-1 in rat heart and liver by perhexiline and amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. apexbt.com [apexbt.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Study of the roles of cytochrome P450 (CYPs) in the metabolism and cytotoxicity of perhexiline - PMC [pmc.ncbi.nlm.nih.gov]
• 11. primo.qatar-weill.cornell.edu [primo.qatar-weill.cornell.edu]
• 12. academic.oup.com [academic.oup.com]
• 13. academic.oup.com [academic.oup.com]
• 14. In vitro detection of drug-induced phospholipidosis using gene expression and fluorescent phospholipid based methodologies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. scispace.com [scispace.com]
• 16. researchgate.net [researchgate.net]
• 17. encodeproject.org [encodeproject.org]
• 18. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. MTT assay protocol | Abcam [abcam.com]
• 20. reframeDB [reframedb.org]
• 21. ucl.ac.uk [ucl.ac.uk]
• 22. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - JP [thermofisher.com]
• 23. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 24. Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dyeas a Sensitive Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 25. cdn.caymanchem.com [cdn.caymanchem.com]

Application Note: Quantification of Perhexiline in Human Plasma by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive method for the quantification of perhexiline in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol employs a simple protein precipitation step for sample preparation, followed by chromatographic separation on a phenyl-hexyl column and detection by a tandem mass spectrometer operating in positive ion electrospray mode. This method is suitable for therapeutic drug monitoring, pharmacokinetic studies, and other research applications requiring accurate measurement of perhexiline concentrations in a complex biological matrix.

Introduction

Perhexiline is a prophylactic antianginal agent that has shown efficacy in treating chronic stable angina and hypertrophic cardiomyopathy.[1] Due to its narrow therapeutic index and variable pharmacokinetics influenced by genetic polymorphism of the CYP2D6 enzyme, therapeutic drug monitoring of perhexiline is crucial to optimize efficacy and minimize the risk of toxicity, such as hepatotoxicity and peripheral neuropathy.[1][2] LC-MS/MS offers high sensitivity and selectivity, making it the gold standard for the bioanalysis of drugs like perhexiline in complex biological matrices.[1][2] This application note provides a detailed protocol for the quantification of perhexiline in human plasma.

Experimental

Sample Preparation

A protein precipitation method is used for the extraction of perhexiline from human plasma.[2][3]

Materials:

• Human plasma (K2EDTA)

• Perhexiline and Nordoxepin (Internal Standard) reference standards

• Acetonitrile (HPLC grade)

• Microcentrifuge tubes (1.5 mL)

Protocol:

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 50 µL of the internal standard working solution (Nordoxepin in methanol).

• Add 200 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

Liquid Chromatography

Chromatographic separation is performed on a phenyl-hexyl column, which provides a suitable retention and separation of perhexiline from endogenous plasma components.[1][2]

LC Conditions:

• Column: Phenyl-Hexyl, 2.7 µm, 2.1 x 100 mm (or equivalent)

• Mobile Phase A: 0.05% Formic Acid in Water[1][2]

• Mobile Phase B: Methanol[1][2]

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• Gradient Program:

Time (min)	% Mobile Phase B
0.0	30
1.0	30
4.0	95
5.0	95
5.1	30
7.0	30

Note: The gradient program is a representative starting point and should be optimized for the specific column and LC system used.

Mass Spectrometry

Detection is achieved using a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.[1][2] Multiple Reaction Monitoring (MRM) is used for quantification.

MS/MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Perhexiline	User to Determine	User to Determine	User to Optimize
Nordoxepin (IS)	266.0	107.0	User to Optimize

Note: The user must determine the optimal precursor and product ions, as well as the collision energy for perhexiline on their specific instrument. The molecular weight of perhexiline is 277.5 g/mol , which will form a protonated molecule [M+H]+ at approximately m/z 278.3. A product ion scan should be performed to identify a stable and intense fragment ion for quantification.

Method Validation

The method should be validated according to regulatory guidelines to ensure its reliability for the intended application. Key validation parameters are summarized below.

Linearity

The linearity of the method was assessed by analyzing calibration standards at multiple concentration levels.

Analyte	Range (µg/L)	Correlation Coefficient (r²)
Perhexiline	10 - 2000	> 0.999[2]

Accuracy and Precision

The accuracy and precision were evaluated by analyzing quality control (QC) samples at low, medium, and high concentrations in multiple replicates on the same day (intra-day) and on different days (inter-day).

QC Level	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Bias)
Low	≤ 8.1%[2]	≤ 8.1%[2]	≤ ±10%[2]
Medium	≤ 8.1%[2]	≤ 8.1%[2]	≤ ±10%[2]
High	≤ 8.1%[2]	≤ 8.1%[2]	≤ ±10%[2]

Recovery and Matrix Effect

Recovery and matrix effect should be evaluated to ensure that the extraction process is efficient and that endogenous plasma components do not interfere with the ionization of the analyte and internal standard.

QC Level	Extraction Recovery (%)	Matrix Effect (%)
Low	User to Determine	User to Determine
High	User to Determine	User to Determine

Note: While a specific study reported imprecision of <10.8% and inaccuracy of <8.2% for perhexiline, and mentioned that matrix effects investigations were performed, detailed recovery and matrix effect data were not provided in the readily available literature.[1]

Stability

The stability of perhexiline in plasma should be assessed under various storage and handling conditions, including freeze-thaw cycles, short-term bench-top stability, and long-term storage at -80 °C.

Stability Condition	Result
Freeze-Thaw (3 cycles)	User to Determine
Bench-Top (24 hours, RT)	User to Determine
Long-Term (-80 °C, 3 months)	User to Determine

Data Presentation and Visualization

Experimental Workflow

Overall experimental workflow for perhexiline quantification.

Perhexiline's Mechanism of Action

Perhexiline shifts myocardial metabolism from fatty acid oxidation to glucose oxidation by inhibiting carnitine palmitoyltransferase-1 (CPT-1) and carnitine palmitoyltransferase-2 (CPT-2). This results in a more efficient use of oxygen for ATP production.

Perhexiline inhibits CPT-1 and CPT-2 in fatty acid metabolism.

Conclusion

The LC-MS/MS method described provides a sensitive and selective approach for the quantification of perhexiline in human plasma. The simple protein precipitation sample preparation makes it suitable for high-throughput analysis. This method can be a valuable tool for researchers and drug development professionals in the therapeutic monitoring and pharmacokinetic evaluation of perhexiline. It is essential for users to validate the method on their own instrumentation to ensure it meets the specific requirements of their studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of perhexiline and its metabolite hydroxyperhexiline in human plasma by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Experimental Protocol for Perhexiline in Cardiac Hypertrophy Mouse Models

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Pathological cardiac hypertrophy, an enlargement of the heart muscle, is a significant predictor of heart failure.[1] This document provides a detailed experimental protocol for evaluating the efficacy of perhexiline, a metabolic modulator, in mouse models of cardiac hypertrophy. Perhexiline shifts myocardial metabolism from fatty acid to glucose utilization, thereby increasing ATP production for the same oxygen consumption and improving myocardial efficiency.[2][3] These protocols are designed for preclinical assessment of perhexiline and other potential therapeutics targeting cardiac hypertrophy.

Two primary methods for inducing cardiac hypertrophy in mice are detailed: Transverse Aortic Constriction (TAC), a surgical model of pressure overload, and chronic isoproterenol infusion, a pharmacological model of excessive β-adrenergic stimulation.[4][5] Subsequent sections provide comprehensive protocols for the administration of perhexiline, and the evaluation of cardiac hypertrophy through echocardiography, histological analysis, and gene expression analysis.

Data Presentation: Quantitative Effects of Perhexiline Treatment

The following tables summarize representative quantitative data from studies utilizing perhexiline in mouse models of cardiac disease. These tables are intended to provide an expected range of outcomes.

Table 1: Echocardiographic Parameters in Perhexiline-Treated Mice

Parameter	Mouse Model	Treatment Group	Duration	Key Findings	Reference
LV Anterior Wall Thickness (diastole)	Mybpc3 Knock-in (HCM)	Perhexiline (30 mg/kg/day)	6 weeks	Statistically significant reduction compared to placebo	[6][7]
LV Mass (calculated)	Mybpc3 Knock-in (HCM)	Perhexiline (30 mg/kg/day)	6 weeks	Statistically significant reduction compared to placebo	[6][7]
Fractional Shortening (FS)	Isoproterenol-induced PPCM	Perhexiline (25 mg/kg/day) + Isoproterenol	14 days	Attenuated the decline in FS compared to isoproterenol alone	[5][8]
Ejection Fraction (EF)	Isoproterenol-induced PPCM	Perhexiline (25 mg/kg/day) + Isoproterenol	14 days	Improved EF compared to isoproterenol alone	[5][8]

Table 2: Histological and Gene Expression Changes with Perhexiline Treatment

Parameter	Mouse Model	Treatment Group	Duration	Key Findings	Reference
Cardiomyocyte Size	Mybpc3 Knock-in (HCM)	Perhexiline (30 mg/kg/day)	6 weeks	Partial improvement in hypertrophic parameters	[6][7]
Atrial Natriuretic Peptide (ANP/Nppa) mRNA	Isoproterenol-induced PPCM	Perhexiline (25 mg/kg/day) + Isoproterenol	14 days	Reduced the isoproterenol-induced increase in ANP expression	[5][8]
Brain Natriuretic Peptide (BNP/Nppb) mRNA	Pathological Hypertrophy Models	N/A	N/A	Upregulated in hypertrophic models	[1][9]
Myosin Heavy Chain 7 (Myh7) mRNA	Pathological Hypertrophy Models	N/A	N/A	Upregulated in hypertrophic models	[1][9]

Experimental Workflow

Experimental workflow for evaluating perhexiline in mouse models of cardiac hypertrophy.

Experimental Protocols

Induction of Cardiac Hypertrophy

This surgical procedure creates a pressure overload on the left ventricle, leading to hypertrophy.

• Anesthesia and Preparation: Anesthetize the mouse (e.g., with isoflurane) and place it in a supine position on a heating pad to maintain body temperature. Shave the chest area and sterilize with an appropriate antiseptic.

• Surgical Incision: Make a small vertical incision at the suprasternal notch.

• Aortic Arch Exposure: Carefully dissect the underlying tissue to expose the aortic arch between the innominate and left common carotid arteries.

• Ligation: Pass a 6-0 silk suture under the aortic arch. Tie the suture around the aorta and a 27-gauge needle.

• Constriction: After tying the suture, promptly remove the needle to create a constriction.

• Closure: Close the chest and skin incisions with appropriate sutures.

• Post-operative Care: Administer analgesics as required and monitor the animal for recovery. Sham-operated animals undergo the same procedure without the aortic ligation.

This pharmacological model uses a β-adrenergic agonist to induce hypertrophy.

• Pump Preparation: Fill osmotic minipumps (e.g., Alzet) with isoproterenol solution (e.g., 30 mg/kg/day) or sterile saline for the control group.

• Anesthesia: Anesthetize the mouse as described for the TAC model.

• Pump Implantation: Make a small subcutaneous incision on the back of the mouse and insert the osmotic minipump.

• Closure: Close the incision with sutures or wound clips.

• Post-operative Care: Provide appropriate post-operative care and monitoring. The pumps will deliver isoproterenol continuously for the duration of the study (e.g., 14 or 28 days).

Perhexiline Administration

Perhexiline can be administered via oral gavage.

• Preparation of Perhexiline Solution: Dissolve perhexiline maleate in a suitable vehicle, such as 0.5% methylcellulose, to the desired concentration (e.g., for a 25 mg/kg/day dose).[5]

• Administration: Administer the perhexiline solution or vehicle control to the mice once daily via oral gavage using an appropriate gauge gavage needle.

• Duration: Continue treatment for the specified duration of the experiment (e.g., 2-6 weeks).

Assessment of Cardiac Hypertrophy

Echocardiography is used to non-invasively assess cardiac structure and function.

• Anesthesia: Anesthetize the mouse lightly with isoflurane to maintain a heart rate above 400 bpm.[10]

• Imaging: Use a high-frequency ultrasound system with a linear-array transducer. Obtain M-mode images from the parasternal short-axis view at the level of the papillary muscles.

• Measurements: Measure the left ventricular internal dimension at end-diastole (LVIDd) and end-systole (LVIDs), and the anterior and posterior wall thickness at end-diastole (LVAWd, LVPWd).

• Calculations: Calculate fractional shortening (FS %) = [(LVIDd - LVIDs) / LVIDd] x 100, and ejection fraction (EF%).

• Tissue Preparation: Euthanize the mice and excise the hearts. Fix the hearts in 10% neutral buffered formalin and embed in paraffin.

• Sectioning: Cut 5 µm thick sections of the heart.

• Hematoxylin and Eosin (H&E) Staining: [11]

  • Deparaffinize and rehydrate the sections.

  • Stain with hematoxylin for 5 minutes.

  • Rinse in running tap water.

  • Differentiate with 0.3% acid alcohol.

  • Stain with eosin for 2-3 minutes.

  • Dehydrate, clear, and mount.

  • Analysis: Measure cardiomyocyte cross-sectional area to quantify hypertrophy.

• Masson's Trichrome Staining: [12]

  • Deparaffinize and rehydrate sections.

  • Stain with Weigert's iron hematoxylin.

  • Stain with Biebrich scarlet-acid fuchsin.

  • Differentiate in phosphomolybdic-phosphotungstic acid solution.

  • Stain with aniline blue.

  • Dehydrate, clear, and mount.

  • Analysis: Quantify the blue-stained collagen deposition to assess fibrosis.

• RNA Extraction: Isolate total RNA from the left ventricular tissue using a suitable RNA extraction kit.

• cDNA Synthesis: Reverse transcribe the RNA into cDNA.

• qRT-PCR: Perform qRT-PCR using primers for hypertrophic marker genes such as Atrial Natriuretic Peptide (Nppa), Brain Natriuretic Peptide (Nppb), and Myosin Heavy Chain 7 (Myh7).

• Analysis: Normalize the expression of the target genes to a housekeeping gene (e.g., Gapdh) and calculate the relative fold change in gene expression.

Signaling Pathways

Pathways in Cardiac Hypertrophy

Pathological cardiac hypertrophy is driven by a complex network of signaling pathways activated by neurohormonal and mechanical stress. Key pathways include the Gq-protein coupled receptor (GPCR) signaling, which leads to the activation of phospholipase C (PLC) and protein kinase C (PKC), and the calcineurin-NFAT pathway.[13] These pathways converge on transcription factors that drive the expression of fetal genes associated with hypertrophy, such as Nppa, Nppb, and Myh7.

Key signaling pathways in cardiac hypertrophy.

Mechanism of Action of Perhexiline

Perhexiline's therapeutic effect stems from its ability to modulate cellular metabolism. It inhibits carnitine palmitoyltransferase-1 (CPT-1) and, to a lesser extent, CPT-2, which are essential for the transport of long-chain fatty acids into the mitochondria for β-oxidation.[3] This inhibition forces a metabolic switch towards glucose and lactate oxidation, which is a more oxygen-efficient pathway for ATP production. By improving the energetic state of the heart, perhexiline may counteract the maladaptive remodeling seen in cardiac hypertrophy.

Mechanism of action of perhexiline in cardiomyocytes.

References

• 1. Gene expression profiling of hypertrophic cardiomyocytes identifies new players in pathological remodelling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Changes in the cardiac metabolome caused by perhexiline treatment in a mouse model of hypertrophic cardiomyopathy. — Oxford Cardiovascular Science [cardioscience.ox.ac.uk]
• 3. Perhexiline treatment improves toxic effects of β-adrenergic receptor stimulation in experimental peripartum cardiomyopathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. Perhexiline treatment improves toxic effects of β‐adrenergic receptor stimulation in experimental peripartum cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. research.birmingham.ac.uk [research.birmingham.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Gene expression profiling of hypertrophic cardiomyocytes identifies new players in pathological remodelling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]
• 12. Signaling Pathways Mediating the Response to Hypertrophie Stress in the Heart - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of Perhexiline in Xenograft Models of Breast Cancer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perhexiline, a drug historically used for angina pectoris, is gaining attention in oncology research for its potential as an anticancer agent.[1][2] Its mechanism of action involves the inhibition of carnitine palmitoyltransferase 1 and 2 (CPT1/2), key enzymes in fatty acid oxidation (FAO).[1][3] By blocking FAO, perhexiline disrupts the metabolic pathways that cancer cells often rely on for rapid growth and proliferation.[3][4] Preclinical studies have demonstrated that perhexiline can inhibit the growth of various cancer cells, including breast cancer, both in vitro and in vivo.[5][6] These notes provide detailed protocols for utilizing perhexiline in xenograft models of breast cancer, a critical step in the preclinical evaluation of this repurposed drug.

Mechanism of Action

Perhexiline's primary anticancer effect is attributed to its inhibition of CPT1 and CPT2, which are crucial for the transport of long-chain fatty acids into the mitochondria for β-oxidation.[1][3] This inhibition leads to a reduction in cellular energy production in the form of ATP and an increase in reactive oxygen species (ROS), ultimately triggering apoptosis.[3]

Furthermore, perhexiline has been shown to modulate key signaling pathways implicated in cancer progression. Inhibition of FAO by perhexiline can lead to the activation of AMP-activated protein kinase (AMPK) and subsequent inhibition of the mammalian target of rapamycin complex 1 (mTORC1) signaling pathway, which is a central regulator of cell growth and proliferation.[1][3]

In the context of breast cancer, particularly HER3-positive subtypes, perhexiline has been shown to induce the internalization and degradation of the HER3 receptor, a key driver of tumor growth and resistance to therapy.[2][6] This leads to the downstream inhibition of the PI3K/Akt signaling pathway.[6]

Data Presentation

In Vitro Cytotoxicity of Perhexiline in Breast Cancer Cell Lines

Cell Line	IC50 (µM)	Reference
MDA-MB-468	2.7 ± 0.07	[6]
SK-BR-3	4.8 ± 0.2	[6]
AU565	6.1 ± 0.07	[7]
BT474	4.0 ± 0.04	[7]

In Vivo Efficacy of Perhexiline in a Glioblastoma Xenograft Model*

Treatment Group	Mean Tumor Volume (mm³) at Day 7	Percent Tumor Growth Inhibition	Reference
Vehicle	~400	-	[1]
Perhexiline (80 mg/kg)	~200	50%	[1]

*Note: Specific quantitative data for a breast cancer xenograft model was not available in the searched literature. This data from a glioblastoma model is provided as a representative example of perhexiline's in vivo efficacy. Researchers should generate their own data for specific breast cancer models.

Experimental Protocols

Protocol 1: In Vitro Cell Viability (MTS Assay)

This protocol is for determining the cytotoxic effects of perhexiline on breast cancer cell lines.

Materials:

• Breast cancer cell lines (e.g., MDA-MB-468, SK-BR-3)

• Complete growth medium

• Perhexiline maleate

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

• Plate reader

Procedure:

• Seed breast cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium.

• Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Prepare a stock solution of perhexiline in DMSO.

• Perform serial dilutions of perhexiline in complete growth medium to achieve the desired final concentrations (e.g., 0.5 to 10 µM).[6] A vehicle control (medium with DMSO) should also be prepared.

• Remove the medium from the wells and add 100 µL of the prepared perhexiline dilutions or vehicle control.

• Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.[6][8]

• Add 20 µL of MTS reagent to each well.[3][7]

• Incubate the plate for 1-4 hours at 37°C.[3][7]

• Measure the absorbance at 490 nm using a plate reader.[3]

• Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Western Blotting for Phosphorylated Akt (pAkt)

This protocol is for assessing the effect of perhexiline on the PI3K/Akt signaling pathway.

Materials:

• Breast cancer cells

• Perhexiline

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (anti-pAkt Ser473, anti-total Akt, anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Plate breast cancer cells and treat with perhexiline at the desired concentration and time point (e.g., 5 µM for 2 or 36 hours).[6][8]

• Wash cells with ice-cold PBS and lyse with lysis buffer.

• Determine protein concentration using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (e.g., anti-pAkt, 1:1000 dilution in 5% BSA/TBST) overnight at 4°C.[9]

• Wash the membrane three times with TBST.

• Incubate with HRP-conjugated secondary antibody (1:5000 in 5% milk/TBST) for 1 hour at room temperature.[9]

• Wash the membrane three times with TBST.

• Apply chemiluminescent substrate and visualize the bands using an imaging system.

• Strip the membrane and re-probe for total Akt and a loading control like GAPDH.

Protocol 3: Breast Cancer Xenograft Model

This protocol outlines the establishment and treatment of a breast cancer xenograft model.

Materials:

• Immunocompromised mice (e.g., athymic nude or NSG mice)

• Breast cancer cells (e.g., MDA-MB-468)

• Matrigel

• Perhexiline

• Vehicle for oral gavage (e.g., 0.5% methylcellulose)

• Oral gavage needles (20-22 gauge)

• Calipers

Procedure:

• Cell Preparation and Implantation:

  • Culture MDA-MB-468 cells to 80-90% confluency.

  • Harvest cells and resuspend in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 2.5 x 10^7 cells/mL.[5]

  • Inject 100 µL of the cell suspension (2.5 million cells) orthotopically into the mammary fat pad of 6-7 week old female immunocompromised mice.[5]

• Tumor Growth and Monitoring:

  • Monitor mice for tumor formation.

  • Measure tumor volume with calipers 2-3 times per week using the formula: Volume = (length x width^2) / 2.

  • Randomize mice into treatment and control groups when tumors reach an average volume of 80-100 mm³.[5]

• Perhexiline Administration:

  • Prepare perhexiline in a suitable vehicle for oral administration (e.g., 0.5% methylcellulose).

  • Administer perhexiline via oral gavage at a dose of 80 mg/kg body weight, 5 days a week.[1]

  • Administer an equal volume of the vehicle to the control group.

• Endpoint and Tissue Collection:

  • Continue treatment and tumor monitoring for a predetermined period or until tumors in the control group reach a specified size.

  • At the end of the study, euthanize the mice and excise the tumors.

  • A portion of the tumor can be flash-frozen in liquid nitrogen for molecular analysis (Western blot, PCR) and another portion fixed in 10% neutral buffered formalin for immunohistochemistry.

Protocol 4: Immunohistochemistry (IHC) for pHER3

This protocol is for the detection of phosphorylated HER3 in formalin-fixed, paraffin-embedded (FFPE) xenograft tumor tissues.

Materials:

• FFPE tumor sections on slides

• Xylene and graded ethanol series

• Antigen retrieval buffer (e.g., 10 mM sodium citrate, pH 6.0)

• Hydrogen peroxide (3%)

• Blocking buffer (e.g., 10% normal goat serum in PBS)

• Primary antibody (anti-phospho-HER3)

• Biotinylated secondary antibody

• Streptavidin-HRP conjugate

• DAB substrate kit

• Hematoxylin counterstain

• Mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Deparaffinize slides in xylene (2 x 5 min).

  • Rehydrate through a graded series of ethanol (100%, 95%, 80%, 70%; 1 min each) to distilled water.

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval by immersing slides in boiling citrate buffer for 10-20 minutes.

  • Allow slides to cool to room temperature.

• Staining:

  • Block endogenous peroxidase activity with 3% hydrogen peroxide for 10 minutes.

  • Wash slides in PBS.

  • Block non-specific binding with blocking buffer for 1 hour.

  • Incubate with the primary anti-pHER3 antibody overnight at 4°C.

  • Wash slides in PBS.

  • Incubate with biotinylated secondary antibody for 30 minutes.

  • Wash slides in PBS.

  • Incubate with streptavidin-HRP for 30 minutes.

  • Wash slides in PBS.

• Visualization and Counterstaining:

  • Apply DAB substrate and monitor for color development.

  • Rinse slides with distilled water to stop the reaction.

  • Counterstain with hematoxylin.

  • Dehydrate slides through graded ethanol and xylene.

  • Mount with a coverslip using mounting medium.

Visualizations

Caption: Perhexiline's mechanism of action in cancer cells.

Caption: Perhexiline's effect on the HER3 signaling pathway.

Caption: Experimental workflow for a breast cancer xenograft study.

References

• 1. Perhexiline demonstrates FYN-mediated anti-tumor activity in glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lapatinib in combination with radiation diminishes tumor regrowth in HER2+ and basal-like/EGFR+ breast tumor xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Lapatinib in Combination with Radiation Diminishes Tumor Regrowth in HER2+ and Basal-Like/EGFR+ Breast Tumor Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Role of lapatinib alone or in combination in the treatment of HER2-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Application of Perhexiline in the Study of Mitochondrial Dysfunction

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Perhexiline, a drug historically used for angina, has emerged as a valuable pharmacological tool for investigating mitochondrial dysfunction. Its primary mechanism of action involves the inhibition of carnitine palmitoyltransferase-1 (CPT1) and, to a lesser extent, carnitine palmitoyltransferase-2 (CPT2). These enzymes are critical for the transport of long-chain fatty acids into the mitochondria for β-oxidation. By blocking this pathway, perhexiline forces a metabolic shift from fatty acid oxidation to glucose oxidation for cellular energy production. This targeted disruption of mitochondrial metabolism makes perhexiline a powerful agent for studying the roles of fatty acid oxidation in various physiological and pathological states, and for modeling mitochondrial dysfunction in vitro and in vivo.

Perhexiline's utility extends to cancer research, where it has been shown to induce apoptosis in cancer cells that are highly dependent on fatty acid oxidation.[1][2] Furthermore, its effects on cellular signaling pathways, including the mTORC1 and stress-activated p38/JNK pathways, provide avenues to explore the intricate connections between mitochondrial metabolism and cellular regulation.[3][4] However, it is crucial to note that perhexiline can also directly inhibit mitochondrial respiratory chain complexes, particularly Complexes IV and V, at higher concentrations, leading to broader mitochondrial dysfunction and potential cytotoxicity.[5][6] This dose-dependent complexity underscores the importance of careful experimental design and concentration selection when using perhexiline as a research tool.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the inhibitory effects of perhexiline.

Table 1: Inhibitory Concentration (IC50) of Perhexiline on Carnitine Palmitoyltransferases (CPT)

Enzyme Target	Tissue/Cell Type	IC50 Value	Reference
CPT1	Rat Cardiac Mitochondria	77 µM	[4]
CPT1	Rat Hepatic Mitochondria	148 µM	[4]
CPT2	Not Specified	79 µM	[4]

Table 2: Effects of Perhexiline on Cellular and Mitochondrial Functions

Parameter	Cell Type	Perhexiline Concentration	Observed Effect	Reference
mTORC1 Signaling	Human Breast Cancer (MCF-7)	10 µM	Blocked mTORC1 signaling	[4]
Autophagy	Human Breast Cancer (MCF-7)	10 µM	~7-fold increase	[4]
Cell Viability	Colorectal Cancer Cell Lines	~4 µM	IC50 for reduction in cell viability	[2]
Caspase 3/7 Activity	Hepatic Cells (Primary, HepaRG, HepG2)	7.5 - 10 µM (24h)	Significant increase	[5]
LDH Release	Primary Human Hepatocytes	20-25 µM (4h)	Significant increase	[3]

Key Experimental Protocols

Protocol 1: Assessment of Mitochondrial Membrane Potential (ΔΨm) using JC-1 Staining

This protocol describes the use of the fluorescent dye JC-1 to measure changes in mitochondrial membrane potential in cultured cells treated with perhexiline. In healthy cells with a high ΔΨm, JC-1 forms aggregates that fluoresce red. In apoptotic or metabolically stressed cells with a low ΔΨm, JC-1 remains as monomers and fluoresces green.

Materials:

• Cultured cells (e.g., HepG2)

• Perhexiline maleate salt

• JC-1 (5,5′,6,6′-tetrachloro-1,1′,3,3′-tetraethylbenzimidazolylcarbocyanine iodide)

• Cell culture medium

• Phosphate-Buffered Saline (PBS)

• Black, clear-bottom 96-well plates

• Fluorescence plate reader or fluorescence microscope

Procedure:

• Cell Seeding: Seed cells into a 96-well black, clear-bottom plate at a suitable density to achieve 70-80% confluency on the day of the experiment. Incubate overnight under standard cell culture conditions.

• Perhexiline Treatment: Prepare a stock solution of perhexiline in a suitable solvent (e.g., DMSO). Dilute the stock solution in a cell culture medium to achieve the desired final concentrations (e.g., 5, 10, 20, 50 µM). Remove the old medium from the cells and add the perhexiline-containing medium. Include a vehicle control (medium with the same concentration of solvent).

• Incubation: Incubate the cells with perhexiline for the desired duration (e.g., 4, 12, or 24 hours).

• JC-1 Staining:

  • Prepare a JC-1 staining solution at a final concentration of 1-10 µM in a pre-warmed cell culture medium.

  • Remove the perhexiline-containing medium and wash the cells once with warm PBS.

  • Add the JC-1 staining solution to each well and incubate for 15-30 minutes at 37°C in the dark.[7][8]

• Washing: Remove the staining solution and wash the cells twice with warm PBS.

• Measurement:

  • Fluorescence Plate Reader: Add 100 µL of PBS to each well. Measure the fluorescence intensity for both red (excitation ~560 nm, emission ~595 nm) and green (excitation ~485 nm, emission ~535 nm) signals. The ratio of red to green fluorescence is indicative of the mitochondrial membrane potential. A decrease in this ratio suggests mitochondrial depolarization.

  • Fluorescence Microscopy: Observe the cells under a fluorescence microscope using appropriate filters for red and green fluorescence. Capture images to visualize the changes in mitochondrial membrane potential.

Protocol 2: Analysis of Apoptosis by Western Blotting

This protocol outlines the detection of key apoptosis-related proteins (Bcl-2, Bax, cleaved caspase-3, and cleaved PARP) in cells treated with perhexiline.

Materials:

• Cultured cells and perhexiline treatment as described in Protocol 1.

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels and running buffer.

• PVDF membrane.

• Transfer buffer.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies (anti-Bcl-2, anti-Bax, anti-cleaved caspase-3, anti-cleaved PARP, and a loading control like anti-β-actin).

• HRP-conjugated secondary antibodies.

• Enhanced chemiluminescence (ECL) substrate.

• Chemiluminescence imaging system.

Procedure:

• Protein Extraction:

  • After perhexiline treatment, wash the cells with ice-cold PBS.

  • Lyse the cells with RIPA buffer on ice for 30 minutes.

  • Centrifuge the lysates at 14,000 x g for 20 minutes at 4°C. Collect the supernatant containing the total protein.[9]

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein concentrations and prepare samples with Laemmli buffer.

  • Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibodies overnight at 4°C. Antibody dilutions should be optimized according to the manufacturer's instructions (typical starting dilutions range from 1:500 to 1:2000).

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection and Analysis:

  • Apply the ECL substrate to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

  • Perform densitometric analysis of the protein bands using software like ImageJ. Normalize the band intensity of the target proteins to the loading control. An increase in the Bax/Bcl-2 ratio and the levels of cleaved caspase-3 and cleaved PARP are indicative of apoptosis induction.[10][11][12]

Protocol 3: Measurement of Cellular Respiration using Seahorse XF Analyzer

This protocol describes the use of the Seahorse XF Analyzer to measure the oxygen consumption rate (OCR) in cells treated with perhexiline, providing insights into mitochondrial respiratory function.

Materials:

• Seahorse XF96 or XFe96 cell culture microplates.

• Perhexiline.

• Seahorse XF DMEM medium supplemented with glucose, pyruvate, and glutamine.

• Seahorse XF Calibrant.

• Mitochondrial stress test kit reagents (Oligomycin, FCCP, Rotenone/Antimycin A).

• Seahorse XF Analyzer.

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a Seahorse XF cell culture microplate at an optimized density.

  • Allow cells to adhere and grow overnight.

  • Treat the cells with various concentrations of perhexiline for the desired duration.

• Assay Preparation:

  • Hydrate the sensor cartridge with Seahorse XF Calibrant overnight in a non-CO2 incubator at 37°C.

  • On the day of the assay, replace the culture medium with pre-warmed Seahorse XF assay medium and incubate the cells in a non-CO2 incubator at 37°C for 1 hour.

  • Load the injector ports of the sensor cartridge with the mitochondrial stress test reagents (Oligomycin, FCCP, and Rotenone/Antimycin A) at optimized concentrations.

• Seahorse XF Assay:

  • Calibrate the sensor cartridge in the Seahorse XF Analyzer.

  • Place the cell plate in the analyzer and initiate the assay protocol.

  • The instrument will measure the basal OCR, followed by sequential injections of the inhibitors to determine ATP-linked respiration, maximal respiration, and non-mitochondrial oxygen consumption.

• Data Analysis:

  • After the run, normalize the OCR data to cell number or protein concentration.

  • Analyze the data to determine the effects of perhexiline on key parameters of mitochondrial respiration. A decrease in basal and maximal respiration would indicate mitochondrial dysfunction.[13]

Visualizations

Caption: Mechanism of action of perhexiline on fatty acid oxidation.

Caption: Signaling pathways affected by perhexiline.

Caption: Experimental workflow for studying perhexiline-induced mitochondrial dysfunction.

References

• 1. drexel.edu [drexel.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. apexbt.com [apexbt.com]
• 5. 2.8. Mitochondria Isolation [bio-protocol.org]
• 6. Activation of p38/JNK Pathway Is Responsible for Embelin Induced Apoptosis in Lung Cancer Cells: Transitional Role of Reactive Oxygen Species | PLOS One [journals.plos.org]
• 7. Comparison of three methods for mitochondria isolation from the human liver cell line (HepG2) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of Caspase Activation by Western Blot - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Caspase Protocols in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Mitochondrial dysfunction as a mechanism of drug-induced hepatotoxicity: current understanding and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocols for Cell-Based Screening of Perhexiline Analogues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perhexiline is an antianginal agent that shifts myocardial metabolism from fatty acid oxidation to glucose oxidation, enhancing cardiac efficiency.[1] This metabolic switch is primarily achieved through the inhibition of carnitine palmitoyltransferase-1 (CPT-1) and, to a lesser extent, CPT-2, key enzymes in the transport of long-chain fatty acids into the mitochondria.[1][2] Despite its therapeutic efficacy, the clinical use of perhexiline has been limited by its narrow therapeutic index and the risk of severe side effects, including hepatotoxicity and peripheral neuropathy.[3]

The development of perhexiline analogues aims to retain the therapeutic benefits while minimizing toxicity. This requires robust in vitro screening platforms to assess both the desired pharmacological activity and the potential for adverse effects early in the drug discovery process. This document provides detailed protocols for a suite of cell-based assays designed to evaluate perhexiline analogues for their inhibitory effects on fatty acid oxidation and to assess their potential for hepatotoxicity and neurotoxicity.

Key Cellular Targets and Screening Strategy

The primary molecular targets for assessing the efficacy of perhexiline analogues are CPT-1 and CPT-2. A successful analogue should exhibit potent inhibition of these enzymes. Simultaneously, the screening process must evaluate off-target effects that contribute to toxicity. The proposed screening cascade involves a multi-pronged approach:

• Primary Efficacy Screening: Measurement of the inhibition of fatty acid oxidation in a relevant cell line.

• Toxicity Profiling:

  • Hepatotoxicity Assessment: Evaluation of cytotoxicity, apoptosis, and markers of cellular stress in a human liver cell line.

  • Neurotoxicity Assessment: Evaluation of neurite outgrowth and neuronal viability in a human neuronal cell line.

This comprehensive in vitro evaluation will enable the selection of lead candidates with an improved therapeutic window for further preclinical development.

Data Presentation

The quantitative data generated from the screening assays should be summarized for clear comparison of the perhexiline analogues.

Table 1: Inhibitory Potency of Perhexiline Analogues on Fatty Acid Oxidation

Compound ID	Analogue Structure	Cell Line	IC50 for FAO Inhibition (µM)
Perhexiline	(Reference)	C2C12	Value
Analogue 1	C2C12	Value
Analogue 2	C2C12	Value
...	C2C12	Value

Table 2: Hepatotoxicity Profile of Perhexiline Analogues in HepG2 Cells

Compound ID	Concentration (µM)	% LDH Release (Cytotoxicity)	Caspase 3/7 Activity (Fold Change)
Perhexiline	10	Value	Value
50	Value	Value
Analogue 1	10	Value	Value
50	Value	Value
Analogue 2	10	Value	Value
50	Value	Value
...	...	Value	Value

Table 3: Neurotoxicity Profile of Perhexiline Analogues in SH-SY5Y Cells

Compound ID	Concentration (µM)	Neurite Length (% of Control)	Cell Viability (% of Control)
Perhexiline	1	Value	Value
10	Value	Value
Analogue 1	1	Value	Value
10	Value	Value
Analogue 2	1	Value	Value
10	Value	Value
...	...	Value	Value

Signaling Pathways

Perhexiline-Induced Metabolic Shift and Toxicity Pathways

Perhexiline's therapeutic action and toxicity involve complex signaling pathways. The diagrams below illustrate the key pathways relevant to the screening of its analogues.

Perhexiline's mechanism of action.

Key toxicity pathways of Perhexiline.

Experimental Protocols

Protocol 1: Seahorse XF Fatty Acid Oxidation Assay

This protocol measures the oxygen consumption rate (OCR) to assess the rate of fatty acid oxidation (FAO) in real-time.

Experimental Workflow

Seahorse XF FAO assay workflow.

Materials:

• Cells of interest (e.g., C2C12 myoblasts)

• Seahorse XF Cell Culture Microplates

• Seahorse XF Palmitate-BSA FAO Substrate

• Seahorse XF Base Medium

• L-Carnitine

• Perhexiline analogues and reference compound

• Etomoxir (positive control for FAO inhibition)

• Seahorse XF Analyzer and consumables

Reagent Preparation:

• Assay Medium: Supplement Seahorse XF Base Medium with 0.5 mM L-Carnitine and 2.5 mM glucose. Adjust pH to 7.4. Warm to 37°C before use.[4]

• Compound Plate: Prepare a utility plate with injection ports containing Perhexiline analogues, vehicle control, and Etomoxir at the desired final concentrations.

Procedure:

• Cell Seeding: Seed C2C12 cells in a Seahorse XF cell culture microplate at an optimized density (e.g., 15,000 cells/well) and incubate overnight at 37°C in a CO₂ incubator.[5]

• Cell Preparation: One hour before the assay, remove the growth medium and wash the cells once with the prepared Assay Medium.[6]

• Substrate Addition: Replace the medium with fresh Assay Medium containing the Palmitate-BSA FAO substrate.[7]

• Incubation: Incubate the plate at 37°C in a non-CO₂ incubator for 45-60 minutes.[8]

• Seahorse XF Analyzer Setup: Calibrate the Seahorse XF Analyzer with the prepared sensor cartridge.

• Assay Execution: Place the cell culture plate in the Seahorse XF Analyzer.

  • Establish a baseline OCR measurement.

  • Inject the Perhexiline analogues, vehicle control, or Etomoxir from the compound plate.

  • Monitor the change in OCR in real-time.[7]

Data Analysis:

The Seahorse XF software will calculate OCR in real-time. Compare the OCR in wells treated with Perhexiline analogues to the vehicle control wells. A decrease in OCR upon compound injection indicates inhibition of fatty acid oxidation. Calculate the IC50 value for each analogue.

Protocol 2: LDH Cytotoxicity Assay

This assay measures the release of lactate dehydrogenase (LDH) from damaged cells as an indicator of cytotoxicity.

Materials:

• HepG2 cells

• 96-well clear-bottom black plates

• Complete culture medium

• Perhexiline analogues and reference compound

• LDH cytotoxicity detection kit

• Lysis buffer (provided with the kit)

Procedure:

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 1 x 10⁴ to 2 x 10⁴ cells/well in 100 µL of complete medium and incubate for 18-24 hours.[9]

• Compound Treatment: Treat the cells with various concentrations of Perhexiline analogues for 24-48 hours. Include wells for untreated cells (spontaneous LDH release) and cells treated with lysis buffer (maximum LDH release).[9][10]

• Sample Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes.[11] Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH reaction mixture (prepared according to the kit manufacturer's instructions) to each well of the new plate.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.[11]

• Measurement: Measure the absorbance at 490 nm using a microplate reader.

Data Analysis:

Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Sample Absorbance - Spontaneous Release) / (Maximum Release - Spontaneous Release)] x 100

Protocol 3: Caspase 3/7 Apoptosis Assay

This assay measures the activity of caspase-3 and -7, key executioner caspases in the apoptotic pathway.

Materials:

• HepG2 cells

• 96-well white-walled plates

• Complete culture medium

• Perhexiline analogues and reference compound

• Caspase-Glo® 3/7 Assay System

Procedure:

• Cell Seeding and Treatment: Seed HepG2 cells in a 96-well white-walled plate and treat with Perhexiline analogues as described in the LDH assay protocol.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions. Allow it to equilibrate to room temperature before use.[12]

• Assay Execution:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.[12]

  • Mix the contents of the wells on a plate shaker at 300-500 rpm for 30 seconds.

• Incubation: Incubate the plate at room temperature for 1 to 3 hours.

• Measurement: Measure the luminescence of each well using a luminometer.

Data Analysis:

Calculate the fold change in caspase 3/7 activity by dividing the luminescence signal of the treated samples by the signal of the vehicle control.

Protocol 4: Neurite Outgrowth Assay

This assay assesses the effect of compounds on the growth of neurites in a neuronal cell line, a key indicator of neurotoxicity.

Materials:

• SH-SY5Y human neuroblastoma cells

• 96-well plates

• Differentiation medium (e.g., medium with reduced serum and containing retinoic acid)

• Perhexiline analogues and reference compound

• Fixation and staining reagents (e.g., paraformaldehyde and a neuronal marker like βIII-tubulin)

• High-content imaging system

Procedure:

• Cell Seeding and Differentiation: Seed SH-SY5Y cells in a 96-well plate at an optimal density (e.g., 2,500 cells/well).[13] Differentiate the cells by treating them with differentiation medium for a specified period (e.g., 4-6 days).

• Compound Treatment: After differentiation, treat the cells with various concentrations of Perhexiline analogues for 24-72 hours.

• Fixation and Staining:

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells and stain for a neuronal marker (e.g., anti-βIII-tubulin antibody) and a nuclear counterstain (e.g., DAPI).

• Imaging: Acquire images of the stained cells using a high-content imaging system.

• Image Analysis: Use image analysis software to quantify neurite length per cell.

Data Analysis:

Normalize the average neurite length of treated cells to that of the vehicle-treated control cells to determine the percentage of neurite outgrowth inhibition. Simultaneously, assess cell viability by counting the number of nuclei.

Conclusion

The provided cell-based assays offer a comprehensive platform for the in vitro screening of perhexiline analogues. By systematically evaluating both on-target efficacy and key toxicity endpoints, researchers can identify promising candidates with an improved safety profile for further development as next-generation antianginal therapies.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. mdpi.com [mdpi.com]
• 3. A mechanism of perhexiline's cytotoxicity in hepatic cells involves endoplasmic reticulum stress and p38 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. tabaslab.com [tabaslab.com]
• 7. benchchem.com [benchchem.com]
• 8. cpu.edu.cn [cpu.edu.cn]
• 9. benchchem.com [benchchem.com]
• 10. LDH cytotoxicity assay [protocols.io]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. promega.com [promega.com]
• 13. Optimised techniques for high-throughput screening of differentiated SH-SY5Y cells and application for neurite outgrowth assays - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vivo Imaging of Perhexiline's Effect on Cardiac Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perhexiline is a metabolic modulator that shifts cardiac energy metabolism from fatty acid oxidation to glucose oxidation.[1][2] This is achieved through the inhibition of carnitine palmitoyltransferase-1 (CPT-1) and, to a lesser extent, CPT-2, enzymes crucial for the transport of long-chain fatty acids into the mitochondria.[2][3][4] This shift in substrate utilization is thought to improve myocardial efficiency, as more ATP is produced per unit of oxygen consumed when glucose is the primary fuel source.[3] This document provides detailed application notes and protocols for researchers interested in studying the in vivo effects of perhexiline on cardiac metabolism using various imaging techniques.

Data Presentation

The following tables summarize quantitative data from studies investigating the effects of perhexiline on cardiac function and metabolism.

Table 1: Effect of Perhexiline on Cardiac Energetics and Function in Humans with Non-Ischemic Heart Failure

Parameter	Perhexiline Group (n=26)	Placebo Group (n=24)	p-value	Reference
Baseline PCr/ATP Ratio	1.16 ± 0.39	1.36 ± 0.31	-	[1]
PCr/ATP Ratio after 1 Month	1.51 ± 0.51	1.34 ± 0.31	<0.001	[1]
Change in PCr/ATP Ratio	+30%	-3%	<0.001	[1]
Baseline LVEF (%)	27.0 ± 1.44	-	-	[1]
LVEF (%) after 1 Month	No significant change	No significant change	-	[1]
NYHA Functional Class	Improved	No change	0.036	[1]

PCr/ATP Ratio: Phosphocreatine to Adenosine Triphosphate Ratio, a measure of cardiac energy status. LVEF: Left Ventricular Ejection Fraction. NYHA: New York Heart Association.

Table 2: Effect of Perhexiline on Left Ventricular Function in a Mouse Model of Peripartum Cardiomyopathy with β-Adrenergic Stimulation

Treatment Group	Fractional Shortening (%)	p-value vs. Control-Iso	Reference
Control + Isoproterenol (Ctrl-Iso)	11 ± 5	-	[5]
Perhexiline + Isoproterenol (Pexsig-Iso)	19 ± 4	<0.05	[5]

Fractional Shortening (FS) is a measure of left ventricular systolic function.

Signaling and Metabolic Pathways

The primary mechanism of perhexiline is the inhibition of CPT-1, which blocks the entry of long-chain fatty acids into the mitochondria for β-oxidation. This leads to a compensatory increase in glucose and lactate utilization. The increased intracellular pyruvate from glycolysis activates the pyruvate dehydrogenase (PDH) complex, channeling more substrate into the Krebs cycle for oxidative phosphorylation.

Caption: Perhexiline's mechanism of action on cardiac metabolism.

Experimental Workflows

A typical experimental workflow for in vivo imaging of perhexiline's effect on cardiac metabolism involves several key stages, from animal model selection and drug administration to image acquisition and analysis.

Caption: General workflow for in vivo cardiac metabolic imaging.

Experimental Protocols

Protocol 1: In Vivo Assessment of Cardiac Energetics using ³¹P Magnetic Resonance Spectroscopy (MRS) in a Mouse Model

This protocol is adapted from studies assessing myocardial energetics in response to cardiac disease and interventions.

1. Animal Model and Perhexiline Treatment:

• Utilize a relevant mouse model of cardiac dysfunction (e.g., transverse aortic constriction-induced heart failure).

• Administer perhexiline or placebo daily via oral gavage for a predetermined period (e.g., 4 weeks). Dose should be based on literature, considering the animal model.

2. Animal Preparation for MRS:

• Anesthetize the mouse (e.g., with isoflurane) and place it in a prone position on a heated animal bed to maintain body temperature.

• Monitor vital signs (ECG, respiration, temperature) throughout the procedure.

3. ³¹P MRS Acquisition:

• Perform the study on a high-field small-animal MRI scanner (e.g., 9.4T) equipped with a ³¹P surface coil.

• Acquire scout ¹H images to localize the heart.

• Position a voxel (e.g., ~6 mm³) to encompass the left ventricular myocardium.

• Perform shimming on the proton signal within the voxel.

• Use a cardiac-triggered and respiratory-gated 3D image-selected in vivo spectroscopy (ISIS) sequence for localized ³¹P MRS.

• To maintain a steady state of magnetization, which is crucial for accurate localization, employ unlocalized dummy excitations during respiratory gates.

• Acquire a sufficient number of scans (e.g., 768) to achieve an adequate signal-to-noise ratio.

4. Data Analysis:

• Process the acquired spectra using appropriate software (e.g., jMRUI).

• Fit the phosphocreatine (PCr) and γ-ATP peaks to determine their respective areas.

• Calculate the PCr/ATP ratio.

• Correct for partial saturation effects using predetermined T1 relaxation times for PCr and ATP at the given field strength.

Protocol 2: In Vivo Assessment of Myocardial Glucose Utilization using ¹⁸F-FDG PET/CT in a Rat Model

This protocol is based on standard procedures for small animal cardiac PET imaging.

1. Animal Model and Perhexiline Treatment:

• Employ a rat model of heart disease (e.g., myocardial infarction induced by coronary artery ligation).

• Treat animals with perhexiline or placebo as described in Protocol 1.

2. Animal Preparation for PET/CT:

• Fast the animals for 6-8 hours to reduce background myocardial glucose uptake.

• Anesthetize the rat (e.g., with isoflurane) and maintain anesthesia throughout the procedure.

• Place a catheter in the tail vein for radiotracer injection.

• Monitor blood glucose levels.

3. ¹⁸F-FDG Injection and Uptake:

• Administer a bolus of ¹⁸F-FDG (e.g., 10-15 MBq) via the tail vein catheter.

• Allow for an uptake period of 45-60 minutes, during which the animal should be kept warm to prevent brown fat uptake of the tracer.

4. PET/CT Image Acquisition:

• Position the animal in the PET/CT scanner.

• Perform a CT scan for attenuation correction and anatomical localization.

• Acquire a static PET scan for 10-15 minutes. For kinetic modeling, a dynamic scan starting at the time of injection would be necessary.

5. Data Analysis:

• Reconstruct the PET images with correction for attenuation, scatter, and radioactive decay.

• Fuse the PET and CT images.

• Draw regions of interest (ROIs) over the left ventricular myocardium.

• Calculate the standardized uptake value (SUV) or the percentage of injected dose per gram of tissue (%ID/g) to quantify glucose uptake.

• Compare the quantitative values between the perhexiline and placebo groups.

Protocol 3: In Vivo Assessment of Myocardial Substrate Metabolism using Hyperpolarized ¹³C MRI in a Rat Model

This protocol is adapted from studies using hyperpolarized pyruvate to probe cardiac metabolism.

1. Animal Model and Perhexiline Treatment:

• Use a suitable rat model and administer perhexiline or placebo as previously described.

2. Hyperpolarized [1-¹³C]pyruvate Preparation:

• Prepare a sample of [1-¹³C]pyruvic acid with a trityl radical.

• Hyperpolarize the sample using a dynamic nuclear polarization (DNP) polarizer.

• Rapidly dissolve the hyperpolarized sample in a buffered solution to create an injectable solution of hyperpolarized [1-¹³C]pyruvate with a physiological pH.

3. Animal Preparation and MRI Acquisition:

• Anesthetize the rat and position it in the MRI scanner.

• Use a ¹³C radiofrequency coil for signal detection.

• Acquire ¹H localizer images to position the animal and the coil correctly over the heart.

4. ¹³C MRI Acquisition:

• Inject a bolus of the hyperpolarized [1-¹³C]pyruvate solution via a tail vein catheter.

• Immediately begin acquiring dynamic ¹³C spectra or images of the heart.

• Use a pulse-and-acquire sequence with a short repetition time (e.g., 3 seconds) to capture the conversion of [1-¹³C]pyruvate to its downstream metabolites, [¹³C]bicarbonate and [1-¹³C]lactate, in real-time.

5. Data Analysis:

• Process the dynamic ¹³C spectra to identify and quantify the peaks corresponding to pyruvate, lactate, and bicarbonate.

• Calculate the ratios of the metabolite peak areas to the pyruvate peak area (e.g., bicarbonate/pyruvate and lactate/pyruvate) as an index of metabolic flux through pyruvate dehydrogenase and lactate dehydrogenase, respectively.

• Compare these metabolic flux ratios between the perhexiline- and placebo-treated groups to assess the shift in substrate utilization.[6]

References

• 1. researchgate.net [researchgate.net]
• 2. Imaging Regional Metabolic Changes in the Ischemic Rat Heart In Vivo Using Hyperpolarized [1-13C]Pyruvate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vivo investigation of cardiac metabolism in the rat using MRS of hyperpolarized [1-13C] and [2-13C]pyruvate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assessing Myocardial Metabolism with Hybrid PET Imaging: Instrumentation, Concepts, and Workflows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In Vivo Magnetic Resonance Spectroscopy Methods for Investigating Cardiac Metabolism [mdpi.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Content Screening of Perhexiline's Off-Target Effects

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perhexiline, a prophylactic anti-anginal agent, primarily functions by inhibiting carnitine palmitoyltransferase-1 and -2 (CPT1/2), leading to a shift in myocardial metabolism from fatty acid to glucose utilization.[1][2] This metabolic switch enhances myocardial efficiency, underlying its therapeutic efficacy.[1] However, the clinical use of perhexiline has been hampered by a narrow therapeutic index and significant off-target toxicities, including hepatotoxicity, neurotoxicity, and phospholipidosis.[3][4] These adverse effects are particularly pronounced in individuals with impaired metabolism due to CYP2D6 genetic polymorphisms.[3]

High-content screening (HCS) has emerged as a powerful tool in drug discovery and safety assessment, enabling the simultaneous measurement of multiple cellular parameters in a high-throughput manner.[5][6] This technology combines automated microscopy with sophisticated image analysis to provide quantitative data on various aspects of cellular health and function.[7] By employing HCS, researchers can gain valuable insights into the mechanisms of drug-induced toxicity early in the drug development process.[8]

These application notes provide detailed protocols for utilizing HCS to investigate the key off-target effects of perhexiline, focusing on cytotoxicity, mitochondrial dysfunction, and phospholipidosis. The provided methodologies and data will aid in the comprehensive profiling of perhexiline's safety and in the identification of potential therapeutic interventions to mitigate its adverse effects.

Data Presentation

The following tables summarize quantitative data related to Perhexiline's cytotoxic effects.

Cell Line	Exposure Time	Parameter Measured	Perhexiline Concentration (µM)	Result	Reference
Primary Human Hepatocytes	4 hours	LDH Release	20	39.6% increase	[9]
Primary Human Hepatocytes	4 hours	LDH Release	25	47.3% increase	[9]
HepG2	4 hours	LDH Release	25	55% increase	[9]
HepG2	2 hours	Caspase 3/7 Activity	20	~20-fold increase	[10]
HepG2	2-6 hours	Cell Viability	5-25	Concentration-dependent reduction	[10]
HepG2	2-6 hours	ATP Content	5-25	Concentration-dependent reduction	[10]

Experimental Protocols

High-Content Screening for Cytotoxicity

This protocol outlines the assessment of perhexiline-induced cytotoxicity in HepG2 cells by quantifying cell viability and membrane integrity.

Materials:

• HepG2 cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Perhexiline maleate

• Dimethyl sulfoxide (DMSO)

• 96-well or 384-well clear-bottom imaging plates

• Hoechst 33342

• Propidium Iodide (PI) or other membrane-impermeant dye (e.g., CellTox™ Green)

• Phosphate Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• High-content imaging system and analysis software

Procedure:

• Cell Seeding:

  • Culture HepG2 cells in T75 flasks until 80-90% confluent.

  • Trypsinize and resuspend cells in fresh medium.

  • Seed cells into 96-well or 384-well imaging plates at a density of 5,000-10,000 cells per well.

  • Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Perhexiline maleate in DMSO.

  • Create a serial dilution of Perhexiline in culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 5, 10, 25, 50 µM). Ensure the final DMSO concentration is ≤ 0.5%.

  • Include a vehicle control (DMSO only) and a positive control for cytotoxicity (e.g., staurosporine).

  • Remove the old medium from the cell plates and add the medium containing the different concentrations of Perhexiline.

  • Incubate for the desired time points (e.g., 24, 48, 72 hours).

• Staining:

  • Prepare a staining solution containing Hoechst 33342 (for nuclear staining) and a membrane-impermeant dye (e.g., Propidium Iodide or CellTox™ Green) in PBS.

  • After the incubation period, remove the treatment medium and wash the cells once with PBS.

  • Add the staining solution to each well and incubate for 15-30 minutes at room temperature, protected from light.

  • (Optional) For endpoint assays, cells can be fixed with 4% PFA for 15 minutes, followed by washing with PBS before staining.

• Image Acquisition:

  • Acquire images using a high-content imaging system.

  • Use appropriate filter sets for Hoechst (blue channel) and the viability dye (red or green channel).

  • Acquire images from multiple fields per well to ensure robust data.

• Image Analysis:

  • Use image analysis software to segment and identify individual cells based on the nuclear stain.

  • Quantify the total number of cells (Hoechst-positive nuclei).

  • Quantify the number of dead cells (positive for the viability dye).

  • Calculate the percentage of dead cells for each treatment condition.

  • Generate dose-response curves and calculate IC50 values.

High-Content Screening for Mitochondrial Membrane Potential

This protocol assesses the effect of perhexiline on mitochondrial health by measuring the mitochondrial membrane potential (ΔΨm).

Materials:

• HepG2 cells and culture reagents

• Perhexiline maleate and DMSO

• Imaging plates

• Mitochondrial membrane potential dye (e.g., TMRM, TMRE, or JC-1)

• Hoechst 33342

• Carbonyl cyanide m-chlorophenyl hydrazone (CCCP) or FCCP as a positive control for mitochondrial depolarization.

• High-content imaging system and analysis software

Procedure:

• Cell Seeding and Compound Treatment:

  • Follow steps 1 and 2 from the cytotoxicity protocol. A shorter incubation time (e.g., 1, 4, or 24 hours) may be appropriate for detecting acute effects on mitochondria.[11]

• Staining:

  • Prepare a staining solution containing the mitochondrial membrane potential dye and Hoechst 33342 in a pre-warmed, serum-free medium.

  • Remove the treatment medium and wash the cells gently with warm PBS.

  • Add the staining solution to each well and incubate for 20-30 minutes at 37°C and 5% CO2, protected from light.

• Image Acquisition:

  • Acquire images immediately in live cells, as fixation can affect the mitochondrial membrane potential.

  • Use appropriate filter sets for Hoechst (blue channel) and the mitochondrial dye (e.g., red/orange for TMRM/TMRE, or both green and red for JC-1).

• Image Analysis:

  • Segment the cells based on the nuclear stain.

  • Create a cytoplasmic or whole-cell mask to define the area for measuring mitochondrial fluorescence.

  • Quantify the mean fluorescence intensity of the mitochondrial dye within the defined cellular region.

  • For JC-1, quantify the intensity in both the green and red channels and calculate the red/green fluorescence ratio. A decrease in this ratio indicates depolarization.

  • Normalize the fluorescence intensity to the vehicle control and generate dose-response curves.

High-Content Screening for Phospholipidosis

This protocol is designed to detect the accumulation of phospholipids within lysosomes, a known off-target effect of cationic amphiphilic drugs like perhexiline.

Materials:

• HepG2 or other suitable cell line (e.g., RAW 264.7 macrophages)

• Culture reagents

• Perhexiline maleate and DMSO

• Imaging plates

• Fluorescent phospholipidosis detection reagent (e.g., HCS LipidTOX™ Red or Green Phospholipidosis Detection Reagent)[6][12]

• Hoechst 33342

• Amiodarone or Propranolol as a positive control for inducing phospholipidosis.[6]

• High-content imaging system and analysis software

Procedure:

• Cell Seeding:

  • Follow step 1 from the cytotoxicity protocol.

• Compound Treatment and Staining:

  • Prepare a 2X working solution of the LipidTOX™ reagent in the normal growth medium.

  • Prepare 2X working solutions of Perhexiline and control compounds in the normal growth medium.

  • Remove the medium from the cells and add an equal volume of the 2X LipidTOX™ solution and the 2X compound solution to each well. This results in a 1X final concentration for both the dye and the compound.

  • Incubate the cells for 48-72 hours at 37°C and 5% CO2.[6]

• Fixation and Nuclear Staining:

  • After incubation, remove the medium and wash the cells with PBS.

  • Fix the cells with 4% PFA containing Hoechst 33342 for 20-30 minutes at room temperature.

  • Wash the cells twice with PBS.

• Image Acquisition:

  • Acquire images using a high-content imaging system with appropriate filter sets for Hoechst (blue channel) and the LipidTOX™ reagent (red or green channel).

• Image Analysis:

  • Identify nuclei using the Hoechst stain.

  • Identify the cytoplasm around each nucleus.

  • Within the cytoplasm, identify and quantify the fluorescent puncta (representing accumulated phospholipids) using an appropriate algorithm (e.g., "spot," "speckle," or "granule" detection).

  • Key parameters to quantify include the number, intensity, and total area of the puncta per cell.

  • Generate dose-response curves based on the quantified phospholipid accumulation.

Mandatory Visualizations

Caption: Experimental workflow for HCS of Perhexiline's off-target effects.

Caption: Signaling pathway of Perhexiline-induced hepatotoxicity.

Caption: Mechanism of Perhexiline-induced phospholipidosis.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative analysis of mitochondrial morphology and membrane potential in living cells using high-content imaging, machine learning, and morphological binning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. High-Throughput Microscopy Analysis of Mitochondrial Membrane Potential in 2D and 3D Models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Image Analysis of the Mitochondrial Network Morphology With Applications in Cancer Research [frontiersin.org]
• 5. Detection of Nanocarrier Potentiation on Drug Induced Phospholipidosis in Cultured Cells and Primary Hepatocyte Spheroids by High Content Imaging and Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. Assay Development Guidelines for Image-Based High Content Screening, High Content Analysis and High Content Imaging - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. tools.thermofisher.com [tools.thermofisher.com]
• 9. Detection of Phospholipidosis Induction: A Cell-Based Assay in High-Throughput and High–Content Format - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cancer-research-network.com [cancer-research-network.com]
• 11. High-content screening of drug-induced mitochondrial impairment in hepatic cells: effects of statins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. HCS LipidTOX™ Red Phospholipidosis Detection Reagent (1000X), for cellular imaging 1 each [thermofisher.com]

Application Notes and Protocols for Seahorse XF Analysis of Perhexiline's Effect on Cellular Respiration

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perhexiline is a drug known for its metabolic effects, primarily through the inhibition of carnitine palmitoyltransferase-1 (CPT-1) and, to a lesser extent, CPT-2.[1] These enzymes are crucial for the transport of long-chain fatty acids into the mitochondria for beta-oxidation. By inhibiting CPT-1 and CPT-2, perhexiline effectively shifts the cellular energy metabolism from fatty acid oxidation (FAO) towards glucose oxidation.[1] This application note provides a detailed protocol for utilizing the Agilent Seahorse XF Analyzer to quantify the effects of perhexiline on cellular respiration, offering a real-time, functional assessment of its metabolic impact.

The Seahorse XF Analyzer measures two key parameters of cellular metabolism: the oxygen consumption rate (OCR), an indicator of mitochondrial respiration, and the extracellular acidification rate (ECAR), an indicator of glycolysis. By monitoring these rates in real-time and with the injection of various metabolic modulators, a comprehensive profile of a cell's bioenergetic state can be generated. This allows for the detailed investigation of how compounds like perhexiline alter cellular metabolic pathways.

Principle of the Assay

This protocol is designed to assess the inhibitory effect of perhexiline on fatty acid oxidation-dependent respiration. The Seahorse XF Fatty Acid Oxidation (FAO) Assay and the Cell Mito Stress Test are employed to measure key parameters of mitochondrial function in the presence of varying concentrations of perhexiline. The FAO assay directly measures the cell's ability to oxidize exogenous long-chain fatty acids, while the Mito Stress Test reveals broader impacts on mitochondrial health, including basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity. A decrease in OCR upon perhexiline treatment, particularly when cells are reliant on fatty acids as a substrate, is indicative of CPT inhibition.

Data Presentation

The following tables summarize hypothetical quantitative data from a Seahorse XF analysis of perhexiline's effect on cellular respiration in a relevant cell line (e.g., C2C12 myotubes or primary hepatocytes).

Table 1: Effect of Perhexiline on Oxygen Consumption Rate (OCR) in a Fatty Acid Oxidation Assay

Perhexiline Conc. (µM)	Basal OCR (pmol/min)	OCR after Palmitate Injection (pmol/min)	OCR after Etomoxir (Positive Control) Injection (pmol/min)
0 (Vehicle)	100 ± 5	250 ± 15	110 ± 8
1	98 ± 6	220 ± 12	-
5	95 ± 5	150 ± 10	-
10	92 ± 7	125 ± 9	-
25	90 ± 6	115 ± 7	-
50	88 ± 5	112 ± 6	-

Data are presented as mean ± SD. Etomoxir (40 µM) is used as a positive control for CPT1 inhibition.

Table 2: Perhexiline Dose-Response Effect on Mitochondrial Function (Cell Mito Stress Test)

Perhexiline Conc. (µM)	Basal Respiration (pmol/min)	ATP Production-Linked Respiration (pmol/min)	Maximal Respiration (pmol/min)	Spare Respiratory Capacity (%)
0 (Vehicle)	120 ± 8	90 ± 6	300 ± 20	150
1	115 ± 7	85 ± 5	280 ± 18	143
5	100 ± 6	70 ± 5	220 ± 15	120
10	90 ± 5	60 ± 4	180 ± 12	100
25	85 ± 6	55 ± 4	150 ± 10	76
50	82 ± 5	50 ± 3	140 ± 9	71

Data are presented as mean ± SD.

Experimental Protocols

Protocol 1: Seahorse XF Fatty Acid Oxidation (FAO) Assay

This protocol measures the oxygen consumption rate (OCR) in real-time to assess the rate of fatty acid oxidation.

A. Materials

• Cells of interest (e.g., C2C12 myotubes, HepG2, primary hepatocytes)

• Seahorse XF Cell Culture Microplates

• Seahorse XF Palmitate-BSA FAO Substrate

• Seahorse XF Base Medium

• L-Carnitine

• Perhexiline

• Etomoxir (positive control)

• Seahorse XFp/XFe96/XFe24 Analyzer and associated consumables

B. Reagent Preparation

• FAO Assay Medium: Supplement Seahorse XF Base Medium with 0.5 mM L-Carnitine. Adjust pH to 7.4.

• Compound Plate Preparation: Prepare a utility plate with injection ports containing perhexiline at various concentrations (e.g., 1, 5, 10, 25, 50 µM), a vehicle control (e.g., DMSO or PBS), and a positive control, Etomoxir (40 µM).

C. Experimental Procedure

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at a pre-determined optimal density and incubate overnight.

• Substrate Limitation (Optional but recommended): The day before the assay, replace the growth medium with a substrate-limited medium (e.g., medium with low glucose and no glutamine) and incubate overnight to encourage reliance on exogenous fatty acids.

• Assay Preparation: One hour before the assay, wash the cells with the FAO Assay Medium. Replace the medium with fresh FAO Assay Medium containing the Palmitate-BSA FAO substrate. Incubate the plate at 37°C in a non-CO₂ incubator for 1 hour.

• Seahorse XF Analyzer Setup: Calibrate the Seahorse XF Analyzer with the prepared sensor cartridge.

• Assay Execution:

  • Place the cell culture plate in the Seahorse XF Analyzer.

  • Perform an initial measurement of the basal OCR.

  • Inject perhexiline, vehicle control, or Etomoxir from the compound plate and monitor the change in OCR.

D. Data Analysis The Seahorse XF software will calculate OCR in real-time. A decrease in OCR upon perhexiline injection indicates inhibition of fatty acid oxidation. Compare the OCR in perhexiline-treated wells to the vehicle control wells.

Protocol 2: Seahorse XF Cell Mito Stress Test

This protocol assesses the overall impact of perhexiline on mitochondrial function.

A. Materials

• Cells of interest

• Seahorse XF Cell Culture Microplates

• Seahorse XF Base Medium supplemented with glucose, pyruvate, and glutamine

• Perhexiline

• Seahorse XF Cell Mito Stress Test Kit (containing Oligomycin, FCCP, and Rotenone/Antimycin A)

• Seahorse XFp/XFe96/XFe24 Analyzer and associated consumables

B. Reagent Preparation

• Assay Medium: Prepare Seahorse XF Base Medium supplemented with 10 mM glucose, 1 mM pyruvate, and 2 mM glutamine. Adjust pH to 7.4.

• Compound Plate Preparation: Prepare a utility plate with injection ports containing the components of the Mito Stress Test Kit (Oligomycin, FCCP, Rotenone/Antimycin A) at the desired final concentrations.

C. Experimental Procedure

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at an optimal density and incubate overnight.

• Perhexiline Treatment: On the day of the assay, replace the culture medium with the assay medium containing the desired concentrations of perhexiline or vehicle control. Incubate for a predetermined time (e.g., 1-4 hours) at 37°C in a non-CO₂ incubator.

• Assay Preparation: After the pre-incubation with perhexiline, ensure the cell plate is ready for the assay.

• Seahorse XF Analyzer Setup: Calibrate the Seahorse XF Analyzer with the prepared sensor cartridge loaded with the Mito Stress Test compounds.

• Assay Execution:

  • Place the cell culture plate in the Seahorse XF Analyzer.

  • Measure the basal OCR.

  • Sequentially inject Oligomycin, FCCP, and Rotenone/Antimycin A, with OCR measurements taken after each injection.

D. Data Analysis The Seahorse XF software will calculate the key parameters of mitochondrial function:

• Basal Respiration: (Last rate measurement before first injection) - (Non-Mitochondrial Respiration)

• ATP Production-Linked Respiration: (Last rate measurement before Oligomycin injection) - (Minimum rate measurement after Oligomycin injection)

• Maximal Respiration: (Maximum rate measurement after FCCP injection) - (Non-Mitochondrial Respiration)

• Spare Respiratory Capacity: (Maximal Respiration) - (Basal Respiration)

Compare these parameters across the different concentrations of perhexiline to determine its dose-dependent effect on mitochondrial function.

Mandatory Visualizations

Caption: Perhexiline inhibits CPT1 and CPT2, blocking fatty acid metabolism.

Caption: Workflow for the Seahorse XF Fatty Acid Oxidation Assay.

Caption: Logic of calculating mitochondrial parameters from the Mito Stress Test.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Inducing and Measuring Perhexiline-Mediated Apoptosis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perhexiline, a drug historically used for angina, is gaining attention for its potential as an anti-cancer agent by inducing apoptosis in malignant cells. These application notes provide a detailed protocol for researchers to reliably induce and accurately measure apoptosis mediated by perhexiline in cancer cell lines. The primary mechanisms of perhexiline-induced apoptosis involve the intrinsic pathway, characterized by mitochondrial dysfunction and subsequent caspase activation. Perhexiline has been shown to induce apoptosis in various cancer cell lines, including those from colorectal and liver cancers, with an IC50 value of approximately 4 µM in colorectal cancer cells.[1][2][3][4]

Mechanism of Action: Signaling Pathways in Perhexiline-Mediated Apoptosis

Perhexiline treatment triggers a cascade of events leading to programmed cell death. One of the primary mechanisms is the induction of endoplasmic reticulum (ER) stress, which subsequently activates the p38 MAPK signaling pathway.[5] This, in conjunction with the generation of reactive oxygen species (ROS), leads to a loss of mitochondrial membrane integrity.[6] The compromised mitochondria release cytochrome c into the cytoplasm, which then activates a cascade of caspases, hallmarks of the intrinsic apoptotic pathway.[6] Specifically, studies have shown that perhexiline treatment leads to the activation of caspase-3 and caspase-9.[7] Furthermore, perhexiline has been observed to modulate the expression of Bcl-2 family proteins, leading to an increased Bax/Bcl-2 ratio, which further promotes apoptosis.

Caption: Signaling pathway of perhexiline-induced apoptosis.

Data Presentation: Quantitative Analysis of Perhexiline-Mediated Apoptosis

The following tables summarize quantitative data on the effects of perhexiline on apoptosis induction in different cancer cell lines.

Table 1: Dose-Response of Perhexiline on Cancer Cell Viability and Apoptosis

Cell Line	Parameter	Perhexiline Concentration (µM)	Incubation Time (h)	Result
Colorectal Cancer (CRC)	IC50	~4	Not Specified	50% inhibition of cell viability[1][2][3][4]
Gastrointestinal Cancer	Apoptosis	10	Not Specified	Induction of apoptosis[6]
Normal Gastric/Colonic Epithelium	Apoptosis	up to 20	Not Specified	Resistant to apoptosis[6]
HepG2	Cell Viability	5	24	Significant decrease
HepG2	Cell Viability	10	24	Further significant decrease
HepG2	Cell Viability	20	24	Pronounced decrease

Table 2: Time-Course of Perhexiline-Induced Apoptotic Events in HepG2 Cells

Parameter	Perhexiline Concentration (µM)	Incubation Time (h)	Fold Change vs. Control
Caspase-3/7 Activity	5 - 25	2	Dose-dependent increase
Caspase-3/7 Activity	25	2	~20-fold increase[5]
ER Function	5	1	Significant decrease
ER Function	10	2	~50% decrease[5]

Experimental Protocols

The following are detailed protocols for inducing and measuring perhexiline-mediated apoptosis in cultured cancer cells.

Experimental Workflow

Caption: General workflow for studying perhexiline-induced apoptosis.

Protocol 1: Induction of Apoptosis with Perhexiline

This protocol describes how to treat cancer cell lines with perhexiline to induce apoptosis for subsequent analysis.

Materials:

• Cancer cell line of interest (e.g., HepG2, HT-29)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Perhexiline maleate salt

• Dimethyl sulfoxide (DMSO)

• Sterile phosphate-buffered saline (PBS)

• Cell culture plates (6-well, 96-well)

Procedure:

• Cell Culture: Maintain the cancer cell line in a 37°C, 5% CO2 incubator in the appropriate complete culture medium.

• Cell Seeding:

  • For flow cytometry and western blotting, seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvesting.

  • For caspase activity assays, seed cells in a white-walled 96-well plate at a density of 1 x 104 cells/well.

• Perhexiline Preparation: Prepare a stock solution of perhexiline maleate in DMSO. Further dilute the stock solution in complete culture medium to the desired final concentrations (e.g., 0, 2, 4, 8, 10, 20, 25 µM). Ensure the final DMSO concentration does not exceed 0.1% to avoid solvent-induced toxicity.

• Treatment:

  • For dose-response experiments, replace the culture medium with medium containing various concentrations of perhexiline and incubate for a fixed time (e.g., 24 or 48 hours).

  • For time-course experiments, treat cells with a fixed concentration of perhexiline (e.g., 10 µM) and incubate for different durations (e.g., 2, 4, 8, 12, 24 hours).

• Harvesting: After the incubation period, harvest the cells according to the requirements of the downstream apoptosis assay.

Protocol 2: Measurement of Apoptosis by Annexin V-FITC and Propidium Iodide (PI) Staining

This protocol details the detection of early and late apoptotic cells using flow cytometry.

Materials:

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Cold PBS

• Flow cytometer

Procedure:

• Cell Harvesting: After perhexiline treatment, collect both adherent and floating cells. For adherent cells, gently detach them using trypsin-EDTA.

• Washing: Wash the cells twice with cold PBS by centrifuging at 300 x g for 5 minutes and resuspending the pellet in 1 mL of cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 106 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 105 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.

  • Use unstained and single-stained controls for compensation and to set the gates for viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.

Protocol 3: Measurement of Caspase-3/7 Activity

This protocol describes a luminescent or fluorescent assay to quantify the activity of executioner caspases 3 and 7.

Materials:

• Caspase-Glo® 3/7 Assay System or similar

• White-walled 96-well plates with cultured and treated cells

• Plate-reading luminometer or fluorometer

Procedure:

• Assay Preparation: Equilibrate the 96-well plate and the Caspase-Glo® 3/7 Reagent to room temperature.

• Reagent Addition: Add 100 µL of Caspase-Glo® 3/7 Reagent to each well of the 96-well plate containing 100 µL of cell culture medium.

• Incubation: Gently mix the contents of the wells by orbital shaking for 30 seconds. Incubate the plate at room temperature for 1 to 2 hours, protected from light.

• Measurement: Measure the luminescence or fluorescence of each sample using a plate reader. The signal is proportional to the amount of caspase activity.

• Data Analysis: Normalize the caspase activity to the number of viable cells if a parallel viability assay is performed. Express the results as a fold change relative to the untreated control.

Protocol 4: Western Blot Analysis of Apoptosis-Related Proteins

This protocol details the detection of key apoptotic proteins by western blotting.

Materials:

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved Caspase-3, anti-cleaved PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Protein Extraction: Lyse the perhexiline-treated cells with RIPA buffer on ice. Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Separate the protein samples on an SDS-PAGE gel and transfer them to a PVDF membrane.

• Blocking and Antibody Incubation:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the membrane again with TBST.

  • Apply ECL substrate and capture the chemiluminescent signal using an imaging system.

  • Perform densitometric analysis of the protein bands using software like ImageJ. Normalize the expression of target proteins to a loading control (e.g., β-actin). Calculate the Bax/Bcl-2 ratio to assess the pro-apoptotic shift.

References

• 1. mdpi.com [mdpi.com]
• 2. research.sahmri.org.au [research.sahmri.org.au]
• 3. The Antianginal Drug Perhexiline Displays Cytotoxicity against Colorectal Cancer Cells In Vitro: A Potential for Drug Repurposing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A mechanism of perhexiline’s cytotoxicity in hepatic cells involves endoplasmic reticulum stress and p38 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Perhexiline: Old Drug, New Tricks? A Summary of Its Anti-Cancer Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pentoxifylline induces apoptosis of HepG2 cells by reducing reactive oxygen species production and activating the MAPK signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Use of Perhexiline in Patient-Derived Organoids for Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Patient-derived organoids (PDOs) are three-dimensional (3D) in vitro models that closely recapitulate the genetic and phenotypic characteristics of a patient's tumor[1][2][3][4]. This makes them a powerful platform for preclinical drug screening and personalized medicine. Perhexiline, a drug originally developed for angina, has shown significant anti-cancer properties by inhibiting carnitine palmitoyltransferase 1 and 2 (CPT1/2), key enzymes in fatty acid metabolism[5][6]. Recent studies have highlighted its potential in treating various cancers, including colorectal and pancreatic cancer, by inducing apoptosis and inhibiting critical cell survival pathways[7][8]. This document provides detailed application notes and protocols for the use of perhexiline in cancer research using patient-derived organoids.

Mechanism of Action of Perhexiline in Cancer

Perhexiline's primary anti-cancer effect stems from its inhibition of CPT1 and CPT2, which blocks the transport of long-chain fatty acids into the mitochondria for β-oxidation. This disruption of fatty acid metabolism leads to several downstream effects in cancer cells:

• Induction of Apoptosis: Perhexiline treatment has been shown to increase the production of reactive oxygen species (ROS), leading to loss of mitochondrial membrane integrity, cytochrome c release, and activation of caspase-3 and caspase-9, key players in the intrinsic apoptotic pathway.

• Inhibition of PI3K/Akt/mTOR Signaling: This crucial pathway for cell growth, proliferation, and survival is suppressed by perhexiline[5].

• Inhibition of Cholesterol Synthesis: In pancreatic ductal adenocarcinoma (PDAC) organoids with KRAS mutations, perhexiline has been found to inhibit the cholesterol synthesis pathway by targeting the sterol regulatory element-binding protein 2 (SREBP2)[9].

Quantitative Data Summary

The following tables summarize the quantitative data on the efficacy of perhexiline in various cancer models.

Table 1: In Vitro IC50 Values of Perhexiline in Cancer Cell Lines

Cancer Type	Cell Line	IC50 (µM)	Treatment Duration	Reference
Colorectal Cancer	HT29	~4	48 hours	[7]
Colorectal Cancer	SW620	~4	48 hours	[7]
Breast Cancer	Multiple	2 - 6	Not Specified	[9]
Various Cancers	Multiple	3 - 22	Not Specified	[9]

Table 2: Effects of Perhexiline on Patient-Derived Cancer Organoids

Cancer Type	Organoid Model	Perhexiline Concentration	Observed Effects	Reference
Colorectal Cancer	Patient-Derived Organoids	Clinically relevant concentrations	Significantly reduced viability	[7]
Pancreatic Cancer (KRAS-mutant)	Mouse and Human-Derived Organoids	"Modest dose"	Blocked growth, induced cell death, no adverse impact on healthy organoids	[8][9]

Experimental Protocols

Protocol 1: General Culture of Patient-Derived Cancer Organoids

This protocol provides a general guideline for the culture of PDOs. Specific media components may vary depending on the tissue of origin.

Materials:

• Basement membrane matrix

• Organoid culture medium (specific to the cancer type)

• Phosphate-buffered saline (PBS)

• Cell recovery solution

• 6-well and 96-well culture plates

• Sterile pipette tips and tubes

Procedure:

• Thawing Cryopreserved Organoids:

  • Rapidly thaw a cryovial of organoids in a 37°C water bath.

  • Transfer the contents to a 15 mL conical tube containing basal medium.

  • Centrifuge at 300 x g for 5 minutes.

  • Resuspend the pellet in a cold basement membrane matrix.

• Seeding Organoids:

  • Dispense 50 µL domes of the organoid-matrix suspension into the center of pre-warmed 6-well plate wells.

  • Incubate at 37°C for 30 minutes to solidify the domes.

  • Carefully add 2 mL of complete organoid culture medium to each well.

• Organoid Maintenance:

  • Culture organoids at 37°C and 5% CO₂.

  • Replace the culture medium every 2-3 days.

  • Passage organoids every 7-10 days by mechanically or enzymatically disrupting the domes and re-seeding.

Protocol 2: Perhexiline Treatment of Patient-Derived Organoids

This protocol outlines the procedure for treating PDOs with perhexiline to assess its anti-cancer effects.

Materials:

• Established patient-derived organoid cultures

• Perhexiline maleate salt

• Dimethyl sulfoxide (DMSO) for stock solution

• Organoid culture medium

• 96-well clear-bottom white plates

• Cell viability assay reagent (e.g., CellTiter-Glo® 3D)

Procedure:

• Preparation of Perhexiline Stock Solution:

  • Dissolve perhexiline maleate salt in DMSO to create a high-concentration stock solution (e.g., 10 mM).

  • Store the stock solution in aliquots at -20°C.

• Seeding Organoids for Drug Screening:

  • Harvest established organoids and dissociate them into smaller fragments.

  • Count the organoid fragments and resuspend them in the basement membrane matrix at a desired density (e.g., 50-100 fragments per 10 µL).

  • Seed 10 µL domes into the center of wells in a 96-well plate.

  • Allow the matrix to solidify at 37°C for 30 minutes.

  • Add 100 µL of organoid culture medium to each well.

• Perhexiline Treatment:

  • Prepare a serial dilution of perhexiline in organoid culture medium from the stock solution. A recommended starting concentration range is 0.1 µM to 50 µM.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest perhexiline concentration).

  • After 24-48 hours of organoid recovery, carefully remove the existing medium and replace it with 100 µL of the medium containing the different concentrations of perhexiline or vehicle control.

  • Incubate the plate at 37°C and 5% CO₂ for a desired treatment duration (e.g., 72 hours).

• Assessment of Cell Viability:

  • Equilibrate the 96-well plate and the cell viability reagent to room temperature.

  • Add the cell viability reagent to each well according to the manufacturer's protocol (e.g., 100 µL of CellTiter-Glo® 3D).

  • Lyse the organoids by shaking the plate on an orbital shaker for 5 minutes.

  • Incubate at room temperature for 30 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate reader.

  • Normalize the data to the vehicle control to determine the percentage of cell viability and calculate the IC50 value.

Visualizations

Signaling Pathways and Experimental Workflow

Caption: Perhexiline's multifaceted anti-cancer mechanism.

Caption: Workflow for perhexiline screening in PDOs.

Caption: Perhexiline-induced intrinsic apoptosis pathway.

Caption: Inhibition of PI3K/Akt/mTOR pathway by perhexiline.

References

• 1. Protocol for generation of lung adenocarcinoma organoids from clinical samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DUAL INHIBITION OF PI3K/AKT AND mTOR SIGNALING IN HUMAN NON-SMALL CELL LUNG CANCER CELLS BY A DIETARY FLAVONOID FISETIN - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. resources.bio-techne.com [resources.bio-techne.com]
• 5. researchgate.net [researchgate.net]
• 6. Quantifying the drug response of patient-derived organoid clusters by aggregated morphological indicators with multi-parameters based on optical coherence tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The Antianginal Drug Perhexiline Displays Cytotoxicity against Colorectal Cancer Cells In Vitro: A Potential for Drug Repurposing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Perhexiline: Old Drug, New Tricks? A Summary of Its Anti-Cancer Effects - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Perhexiline Resistance Using Lentiviral shRNA Knockdown

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perhexiline, an inhibitor of carnitine palmitoyltransferase 1 and 2 (CPT1/2), has shown potential as an anti-cancer agent due to its ability to shift cellular metabolism from fatty acid oxidation to glycolysis.[1] However, as with many targeted therapies, the development of drug resistance is a significant clinical challenge. Understanding the molecular mechanisms that drive resistance to perhexiline is crucial for optimizing its therapeutic use and developing strategies to overcome it. This document provides detailed protocols and application notes for utilizing lentiviral-mediated short hairpin RNA (shRNA) knockdown to identify and study genes that contribute to perhexiline resistance.

The primary hypothesis to be investigated is that the downregulation of specific genes involved in key signaling pathways can confer resistance to perhexiline. Potential pathways implicated in the cellular response to perhexiline include the p38 mitogen-activated protein kinase (MAPK), c-Jun N-terminal kinase (JNK) signaling pathways, and the endoplasmic reticulum (ER) stress response.[2] This methodology allows for systematic screening of candidate genes and validation of their role in perhexiline resistance.

Data Presentation

Table 1: Perhexiline IC50 Values in Various Cancer Cell Lines

The half-maximal inhibitory concentration (IC50) of perhexiline varies across different cancer cell lines, reflecting their diverse metabolic profiles and sensitivities to CPT inhibition. Establishing a baseline IC50 in a sensitive parental cell line is the first step in developing a resistant model.

Cell Line	Cancer Type	Reported IC50 (µM)
Breast Cancer Cell Lines	Breast	2 - 6[3][4]
Cervical Cancer Cell Lines	Cervical	3 - 22[3]
Colon Cancer Cell Lines	Colon	~4[3][4]
Lung Cancer Cell Lines	Lung	3 - 22[3]
HepG2	Hepatocellular Carcinoma	5 - 25 (cytotoxic concentrations)[2]

Table 2: Expected Outcomes of Lentiviral shRNA Knockdown Experiments

This table outlines the anticipated results from the key experiments described in the protocols below. These values serve as a benchmark for successful experimental execution.

Parameter	Method	Expected Result in Sensitive Cells	Expected Result in Resistant Cells (with shRNA targeting a resistance gene)
Gene Knockdown Efficiency	qRT-PCR	>70% reduction in target mRNA levels	>70% reduction in target mRNA levels
Western Blot	>70% reduction in target protein levels	>70% reduction in target protein levels
Perhexiline Resistance	Cell Viability Assay (MTT)	Significant decrease in cell viability upon perhexiline treatment	Maintained or increased cell viability upon perhexiline treatment compared to control
IC50 Shift	Cell Viability Assay (MTT)	Low IC50 value	Significant increase in IC50 value compared to parental cells
Apoptosis	Annexin V/PI Staining	Increased apoptosis upon perhexiline treatment	Reduced apoptosis upon perhexiline treatment compared to control

Experimental Protocols

Protocol 1: Establishment of a Perhexiline-Resistant Cell Line

This protocol describes the generation of a cancer cell line with acquired resistance to perhexiline through continuous, dose-escalating exposure.

Materials:

• Parental cancer cell line of interest (initially sensitive to perhexiline)

• Perhexiline maleate

• Complete cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• 96-well plates

• MTT reagent

• DMSO

Procedure:

• Initial IC50 Determination: a. Seed the parental cells in 96-well plates. b. Treat with a range of perhexiline concentrations for 72 hours. c. Perform an MTT assay to determine the initial IC50 value.

• Resistance Induction: a. Culture the parental cells in a medium containing a low concentration of perhexiline (e.g., IC20). b. Allow the surviving cells to proliferate until they reach 70-80% confluency. c. Gradually increase the perhexiline concentration in the culture medium over several weeks to months. At each step, ensure a viable population of cells is maintained.

• Confirmation of Resistance: a. Once the cells can proliferate in a significantly higher concentration of perhexiline (e.g., 5-10 times the initial IC50), perform a new MTT assay on both the parental and the established resistant cell line. b. A significant shift in the IC50 value confirms the resistant phenotype. c. Cryopreserve aliquots of the resistant cell line for future experiments.

Protocol 2: Lentiviral shRNA Production and Transduction

This protocol details the production of lentiviral particles carrying shRNAs targeting genes of interest and their subsequent use to transduce the perhexiline-sensitive parental cell line.

Materials:

• HEK293T cells

• Lentiviral packaging plasmids (e.g., psPAX2, pMD2.G)

• Lentiviral shRNA transfer plasmid (targeting gene of interest or a non-targeting control)

• Transfection reagent

• DMEM with 10% FBS

• Target cancer cell line

• Polybrene

• Puromycin (or other selection antibiotic)

Procedure:

• Lentivirus Production: a. Co-transfect HEK293T cells with the shRNA transfer plasmid and the packaging plasmids. b. Collect the virus-containing supernatant at 48 and 72 hours post-transfection. c. Pool and filter the supernatant through a 0.45 µm filter. The virus can be concentrated by ultracentrifugation if necessary.

• Lentiviral Transduction: a. Seed the target cancer cells to be 50-70% confluent on the day of infection. b. Add the lentiviral supernatant to the cells in the presence of polybrene (typically 4-8 µg/mL). c. Incubate for 18-24 hours. d. Replace the virus-containing medium with a fresh complete medium.

• Selection of Transduced Cells: a. After 24-48 hours, add the appropriate selection antibiotic (e.g., puromycin) to the medium to select for successfully transduced cells. b. Maintain the selection for several days until non-transduced control cells are eliminated. c. Expand the stable shRNA-expressing cell population.

Protocol 3: Assessment of Gene Knockdown and Perhexiline Resistance

This protocol outlines the methods to verify the knockdown of the target gene and to assess the impact of this knockdown on perhexiline sensitivity.

Materials:

• Stable shRNA-expressing cell lines (target gene knockdown and non-targeting control)

• Perhexiline maleate

• Reagents for RNA extraction and qRT-PCR

• Reagents for protein extraction and Western blotting

• 96-well plates

• MTT reagent

• Annexin V-FITC/Propidium Iodide (PI) apoptosis detection kit

• Flow cytometer

Procedure:

• Verification of Gene Knockdown: a. qRT-PCR: Extract total RNA from the stable cell lines and perform quantitative real-time PCR to measure the mRNA levels of the target gene. Normalize to a housekeeping gene. A knockdown efficiency of >70% is generally considered successful.[5] b. Western Blot: Extract total protein and perform Western blotting to assess the protein levels of the target gene. Use an antibody specific to the protein of interest and a loading control (e.g., β-actin or GAPDH).

• Assessment of Perhexiline Resistance: a. Cell Viability Assay: Seed the stable shRNA-expressing cells (both target knockdown and control) in 96-well plates. Treat with a range of perhexiline concentrations for 72 hours. Perform an MTT assay to determine and compare the IC50 values. An increase in the IC50 for the target knockdown cells compared to the control indicates a role for the target gene in perhexiline sensitivity. b. Apoptosis Assay: Treat the stable cell lines with a fixed concentration of perhexiline (e.g., the IC50 of the control cells) for 48 hours. Stain the cells with Annexin V-FITC and PI and analyze by flow cytometry to quantify the percentage of apoptotic cells. A decrease in apoptosis in the target knockdown cells suggests that the gene is involved in perhexiline-induced cell death.

Mandatory Visualizations

Caption: Experimental workflow for studying perhexiline resistance.

Caption: Potential signaling pathways involved in perhexiline action and resistance.

References

• 1. CPT1A-mediated Fat Oxidation, Mechanisms, and Therapeutic Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A mechanism of perhexiline’s cytotoxicity in hepatic cells involves endoplasmic reticulum stress and p38 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Perhexiline Dosage for In Vivo Cancer Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Perhexiline in in vivo cancer models.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting dose of Perhexiline for in vivo mouse models?

A1: There is no single standardized starting dose for Perhexiline in preclinical cancer models, as the effective dose can vary significantly depending on the cancer type, mouse strain, and administration route.[1][2] Published studies have reported a wide range of dosages from 1 to 400 mg/kg.[1][2] A common starting point for efficacy studies is often in the range of 80 mg/kg, administered via oral gavage.[3][4][5] It is crucial to perform a dose-escalation study to determine the optimal therapeutic window for your specific model, balancing anti-tumor activity with potential toxicity.

Q2: How should Perhexiline be formulated for oral administration in mice?

A2: Perhexiline maleate salt is typically used for in vivo studies.[6] For oral gavage, it can be formulated in a vehicle such as sterile water or a suitable buffer. Ensure the formulation is homogenous and stable for the duration of the experiment. The specific formulation details, including excipients, should be documented as part of the experimental protocol.[7]

Q3: What are the known mechanisms of action of Perhexiline in cancer?

A3: Perhexiline has multiple proposed anti-cancer mechanisms. Primarily, it is known to inhibit carnitine palmitoyltransferase 1 and 2 (CPT1/2), which are critical enzymes for fatty acid oxidation (FAO).[1][8][9][10] By inhibiting FAO, Perhexiline can disrupt cancer cell metabolism.[1][8] Other reported mechanisms include the induction of apoptosis (programmed cell death) through the generation of reactive oxygen species (ROS) and the release of cytochrome c.[1][4][8] Perhexiline can also modulate signaling pathways, such as activating AMP-activated protein kinase (AMPK) and inhibiting the mammalian target of rapamycin (mTOR) signaling pathway.[1][8] In some cancer types, like glioblastoma, its anti-tumor activity has been linked to the inhibition of the FYN protein tyrosine kinase.[5][10]

Q4: Can Perhexiline be combined with other cancer therapies?

A4: Yes, several preclinical studies have shown that Perhexiline can act synergistically with traditional chemotherapeutics and targeted therapies.[1][2][11] For example, it has been shown to enhance the efficacy of doxorubicin, oxaliplatin, cisplatin, and gemcitabine in various cancer models.[1][8][11] Combining Perhexiline with other agents may allow for dose reduction of the more toxic chemotherapeutic drugs.[8]

Q5: Does Perhexiline cross the blood-brain barrier (BBB)?

A5: Yes, studies have demonstrated that Perhexiline can cross the blood-brain barrier and accumulate in the brain, making it a potential therapeutic agent for brain tumors like glioblastoma.[3][4][5]

Troubleshooting Guide

Problem 1: High toxicity or adverse effects observed in mice (e.g., weight loss, lethargy).

Possible Cause	Troubleshooting Step
Dosage is too high.	Reduce the dosage of Perhexiline. The therapeutic window can be narrow, and toxicity is a known concern.[12][13]
Inappropriate vehicle or formulation.	Ensure the vehicle is well-tolerated and the formulation is prepared correctly. Consider alternative, physiologically acceptable carriers.[7]
Genetic variability in drug metabolism.	Perhexiline metabolism is highly dependent on the CYP2D6 enzyme, and its activity can vary between mouse strains.[14][15] Consider using a different strain or genotyping the animals if significant inter-individual variability in toxicity is observed.
Interaction with other administered drugs.	Review all co-administered compounds for potential drug-drug interactions that could alter Perhexiline metabolism or toxicity.[16]

Problem 2: Lack of anti-tumor efficacy at the tested dosage.

Possible Cause	Troubleshooting Step
Dosage is too low.	Gradually escalate the dose while closely monitoring for toxicity. A dose-response study is essential to identify the effective concentration.[17]
Suboptimal administration route or frequency.	Consider alternative administration routes (e.g., intraperitoneal injection) or adjust the dosing schedule (e.g., daily vs. every other day).[1]
Poor bioavailability.	Assess the pharmacokinetic profile of Perhexiline in your model to ensure adequate plasma and tumor concentrations are being achieved. Therapeutic drug monitoring (TDM) is recommended in clinical settings and can be adapted for preclinical studies.[12][18]
Tumor model is resistant to Perhexiline's mechanism of action.	Investigate the metabolic profile of your cancer model. Tumors that are highly dependent on fatty acid oxidation may be more sensitive to Perhexiline.[19] Consider combination therapies to overcome resistance.[11]
Modest in vivo activity despite in vitro potency.	This discrepancy can be due to factors like intratumoral heterogeneity. Sensitivity to Perhexiline may be lost as tumor stem cells differentiate.[5][20]

Problem 3: Inconsistent results between experiments.

Possible Cause	Troubleshooting Step
Variability in drug formulation.	Prepare fresh formulations for each experiment and ensure consistency in preparation.
Differences in animal characteristics.	Standardize the age, sex, and weight of the mice used in your studies.
Inconsistent experimental procedures.	Adhere strictly to the established experimental protocol, including tumor implantation, drug administration, and endpoint measurements.
Pharmacokinetic variability.	As mentioned, CYP2D6-mediated metabolism can lead to significant inter-individual differences in drug exposure.[14][15]

Data Presentation

Table 1: In Vivo Perhexiline Dosages in Murine Cancer Models

Cancer Type	Mouse Model	Dosage Range (mg/kg)	Administration Route	Key Findings	Reference
Glioblastoma	Xenograft	80	Oral Gavage	Reduced tumor size and improved survival.	[3][4][5]
Pancreatic Cancer	Xenograft	Not specified	Not specified	Synergistic with gemcitabine, inducing complete tumor regression in one model.	[11]
Neuroblastoma	Xenograft	Not specified	Not specified	More effective when co-administered with cisplatin.	[8]
Various	Xenografts	1 - 400	Oral Gavage, IP Injection	Anti-tumor responses observed across multiple cancer types.	[1][2]

Table 2: In Vitro IC50 Values of Perhexiline in Cancer Cell Lines

Cancer Type	Cell Line(s)	IC50 Range (µM)	Reference
Breast, Cervix, Colon, Lung	Various	3 - 22	[8]
Breast Cancer	Various	2 - 6	[8]
Colorectal Cancer	Various	~4	[8][21][22][23]
Glioblastoma	PN19, MES 83	1.5 - 5	[5]
Hepatic Cells	HepG2	5 - 25	[3][4]

Experimental Protocols

Protocol 1: General Procedure for In Vivo Efficacy Study of Perhexiline in a Xenograft Mouse Model

• Animal Model: Utilize immunodeficient mice (e.g., nu/nu) for the implantation of human cancer cell lines.

• Tumor Cell Implantation: Subcutaneously inject a predetermined number of cancer cells (e.g., 1x10^6 to 5x10^6) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by caliper measurements at regular intervals (e.g., 2-3 times per week). Calculate tumor volume using the formula: (Length x Width^2) / 2.

• Randomization: Once tumors reach a specified average size (e.g., 100-150 mm^3), randomize the mice into treatment and control groups.

• Perhexiline Formulation: Prepare a fresh solution of Perhexiline maleate in a suitable vehicle (e.g., sterile water) on each day of dosing.

• Drug Administration: Administer Perhexiline via oral gavage at the predetermined dose and schedule. The control group should receive the vehicle alone.

• Monitoring: Monitor the body weight and general health of the mice throughout the study.

• Endpoint: The study can be terminated when tumors in the control group reach a predetermined size, or at a specified time point. Efficacy is assessed by comparing tumor growth inhibition between the treated and control groups.

Protocol 2: Therapeutic Drug Monitoring (TDM) of Perhexiline in Plasma

• Sample Collection: Collect blood samples from mice at various time points after Perhexiline administration to determine the pharmacokinetic profile. Trough concentrations (just before the next dose) are often used for steady-state monitoring.[18]

• Plasma Separation: Process the blood samples to separate the plasma.

• Analytical Method: Quantify Perhexiline and its major metabolites (e.g., hydroxyperhexiline) in the plasma using a validated analytical method such as LC-MS/MS (Liquid Chromatography with tandem mass spectrometry).[12]

• Data Analysis: Determine key pharmacokinetic parameters such as Cmax (peak concentration), Tmax (time to peak concentration), and AUC (area under the curve). The therapeutic range in human plasma is 0.15–0.6 mg/L (approximately 0.5–1.5 µM).[13][15][18][24]

Mandatory Visualizations

Caption: Proposed anti-cancer signaling pathways of Perhexiline.

Caption: Workflow for an in vivo Perhexiline efficacy study.

Caption: Logical flow for troubleshooting Perhexiline experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. fiercebiotech.com [fiercebiotech.com]
• 7. US8697728B2 - Perhexiline for use in the treatment of hypertrophic cardiomyopathy (HCM) - Google Patents [patents.google.com]
• 8. Perhexiline: Old Drug, New Tricks? A Summary of Its Anti-Cancer Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Perhexiline: Old Drug, New Tricks? A Summary of Its Anti-Cancer Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Combining the antianginal drug perhexiline with chemotherapy induces complete pancreatic cancer regression in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The validation of an LC-MS/MS assay for perhexiline and major hydroxy metabolites, and its application to therapeutic monitoring in patient plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Investigations of long-term treatment with perhexiline maleate using therapeutic monitoring and electromyography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. research-repository.uwa.edu.au [research-repository.uwa.edu.au]
• 15. Polymorphic hydroxylation of perhexiline in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 16. go.drugbank.com [go.drugbank.com]
• 17. hematologyandoncology.net [hematologyandoncology.net]
• 18. meditrax.com.au [meditrax.com.au]
• 19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 20. Perhexiline demonstrates FYN-mediated anti-tumor activity in glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 21. The Antianginal Drug Perhexiline Displays Cytotoxicity against Colorectal Cancer Cells In Vitro: A Potential for Drug Repurposing - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. The Antianginal Drug Perhexiline Displays Cytotoxicity against Colorectal Cancer Cells In Vitro: A Potential for Drug Repurposing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. bps.ac.uk [bps.ac.uk]

Troubleshooting Perhexiline solubility issues for in vitro experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with perhexiline in in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving perhexiline for in vitro studies?

A1: The recommended solvent for preparing stock solutions of perhexiline (maleate) for in vitro experiments is dimethyl sulfoxide (DMSO).[1][2][3][4] Perhexiline maleate is also soluble in other organic solvents such as ethanol and dimethylformamide (DMF).[1][4] It is sparingly soluble in aqueous buffers.[1]

Q2: I dissolved perhexiline in DMSO, but it precipitated when I added it to my cell culture medium. What should I do?

A2: This is a common issue due to perhexiline's low aqueous solubility.[1][5] To avoid precipitation, it is crucial to first dissolve the perhexiline maleate in DMSO to create a concentrated stock solution.[1] Then, this stock solution should be serially diluted with the aqueous buffer or cell culture medium to the final desired concentration.[1] It is important to ensure that the final concentration of DMSO in the cell culture medium is low enough to not affect the cells (typically <0.5%).

Q3: What is the maximum concentration of perhexiline that can be achieved in an aqueous solution?

A3: For maximum solubility in aqueous buffers, perhexiline maleate should first be dissolved in DMSO and then diluted. Using this method, a solubility of approximately 0.5 mg/mL can be achieved in a 1:1 solution of DMSO:PBS (pH 7.2).[1][4] The aqueous solubility of perhexiline itself is very low, reported as 0.0608 mg/L.[5]

Q4: How should I store my perhexiline stock solution?

A4: Perhexiline maleate as a crystalline solid should be stored at -20°C for long-term stability (≥4 years).[1] Stock solutions in DMSO can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[6][7] It is recommended to store aqueous solutions for no more than one day.[1][4]

Q5: Are there any special considerations when using DMSO to dissolve perhexiline maleate?

A5: Yes, it is important to use fresh, anhydrous (moisture-free) DMSO.[2][7] Hygroscopic (moisture-absorbing) DMSO can significantly reduce the solubility of perhexiline maleate.[2][7] Some sources also recommend purging the solvent with an inert gas before dissolving the compound.[1] For challenging cases, ultrasonicating the solution and adjusting the pH to 5 with HCl may aid dissolution in DMSO.[7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Perhexiline (maleate) powder will not dissolve in aqueous buffer.	Perhexiline has very low aqueous solubility.[1][5]	Dissolve the compound in an organic solvent first, such as DMSO, ethanol, or DMF, to create a stock solution.[1][3][4] Then, dilute this stock solution into your aqueous buffer.
Precipitate forms immediately upon adding DMSO stock to cell culture medium.	The final concentration of perhexiline in the aqueous medium exceeds its solubility limit.	- Ensure the DMSO stock solution is sufficiently concentrated so that only a small volume needs to be added to the medium.- Perform serial dilutions of the DMSO stock in the medium to reach the final desired concentration.- Vigorously mix the medium while adding the perhexiline stock solution to aid dispersion.
Cloudiness or turbidity appears in the medium over time.	The compound may be slowly precipitating out of the solution, or the medium components may be interacting with the compound.	- Prepare fresh dilutions from the DMSO stock immediately before each experiment.- Do not store aqueous solutions of perhexiline for more than one day.[1][4]- Consider using a 1:1 DMSO:PBS (pH 7.2) solution for dilution, which has a reported solubility of approximately 0.5 mg/mL.[1][4]
Inconsistent experimental results.	Potential issues with stock solution concentration due to incomplete dissolution or degradation.	- Ensure the perhexiline maleate is fully dissolved in the DMSO stock solution. Gentle warming or sonication may help.- Use fresh, anhydrous DMSO for preparing stock solutions.[2][7]- Store stock solutions appropriately at -20°C or -80°C and avoid repeated freeze-thaw cycles.[6][7]

Quantitative Data Summary

Table 1: Solubility of Perhexiline Maleate in Various Solvents

Solvent	Solubility (mg/mL)	Molar Concentration (mM)	Source(s)
DMSO	30	~76.2	[1][4]
DMSO	16.67 (with sonication and pH 5 adjustment)	42.36	[7]
DMSO	≥5	-
Dimethylformamide (DMF)	25	~63.5	[1][4]
Ethanol	5	~12.7	[1][4]
DMSO:PBS (pH 7.2) (1:1)	0.5	~1.27	[1][4]
Water	Slightly soluble (0.1% to 1.0% w/w)	-	[8]

Table 2: Molar and Mass Equivalents for Perhexiline Maleate (MW: 393.56 g/mol ) [2][9]

Molar Concentration	Mass Concentration (for 1 mL)
1 mM	0.394 mg
5 mM	1.968 mg
10 mM	3.936 mg
50 mM	19.68 mg

Experimental Protocols

Protocol 1: Preparation of a Perhexiline Stock Solution in DMSO

• Materials: Perhexiline maleate powder, anhydrous DMSO, sterile microcentrifuge tubes.

• Procedure:

  • Weigh the desired amount of perhexiline maleate powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 50 mM).

  • Vortex the tube until the powder is completely dissolved. Gentle warming (to 37°C) or brief sonication may be used to aid dissolution.

  • Visually inspect the solution to ensure there are no visible particles.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[6][7]

Protocol 2: Preparation of Working Solutions for Cell Culture Experiments

• Materials: Perhexiline DMSO stock solution, sterile cell culture medium.

• Procedure:

  • Thaw an aliquot of the perhexiline DMSO stock solution at room temperature.

  • Perform serial dilutions of the stock solution in the cell culture medium to achieve the final desired experimental concentrations.

  • For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a 1:100 dilution followed by a 1:10 dilution.

  • Ensure the final concentration of DMSO in the cell culture medium is below the level of toxicity for your specific cell line (typically <0.5%).

  • Prepare the working solutions fresh for each experiment.

Visualizations

Caption: Workflow for preparing perhexiline solutions.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. rndsystems.com [rndsystems.com]
• 4. Perhexiline (maleate) | CAS 6724-53-4 | Cayman Chemical | Biomol.com [biomol.com]
• 5. Perhexiline | C19H35N | CID 4746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medsafe.govt.nz [medsafe.govt.nz]
• 9. Perhexiline Maleate | C23H39NO4 | CID 5284439 - PubChem [pubchem.ncbi.nlm.nih.gov]

Strategies to mitigate Perhexiline neurotoxicity in long-term studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Perhexiline in long-term studies. The focus is on mitigating the risk of neurotoxicity.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Perhexiline-induced neurotoxicity?

A1: Perhexiline's primary neurotoxic effect is a predominantly demyelinating sensorimotor polyneuropathy[1]. The proposed mechanism involves the accumulation of lysosomal inclusions in Schwann cells and other tissues[1]. As a cationic amphiphilic drug, Perhexiline can enter lysosomes and is thought to form complexes with polar lipids, impairing their degradation and leading to intralysosomal accumulation[1]. This process can result in demyelination and associated axonal degeneration[1].

Q2: What are the main strategies to mitigate Perhexiline neurotoxicity in long-term studies?

A2: The cornerstone of mitigating Perhexiline neurotoxicity is maintaining the plasma concentration within the therapeutic range through Therapeutic Drug Monitoring (TDM)[2][3][4]. Dose individualization based on the patient's metabolizer status, often determined by Cytochrome P450 2D6 (CYP2D6) genotyping, is also a critical strategy[5][6]. Regular clinical monitoring for early signs of neuropathy is another key preventative measure[7][8].

Q3: What is the role of CYP2D6 in Perhexiline toxicity?

A3: CYP2D6 is the primary enzyme responsible for metabolizing Perhexiline[6][9]. Individuals with genetic polymorphisms in the CYP2D6 gene can be classified as "poor metabolizers"[10][11]. These individuals have a reduced capacity to clear the drug, leading to its accumulation and a significantly higher risk of developing neurotoxicity and hepatotoxicity at standard doses[5][10]. CYP2D6-mediated metabolism has been shown to protect cells from Perhexiline-induced cytotoxicity[9][10].

Q4: What is the recommended therapeutic range for plasma Perhexiline concentrations?

A4: To minimize the risk of toxicity while maintaining efficacy, plasma Perhexiline concentrations should be maintained within a specific therapeutic window.

Parameter	Recommended Range	Source
Therapeutic Plasma Concentration	150 - 600 ng/mL (0.15 - 0.60 mcg/mL)	[2][3][8][12]
Concentrations Associated with Toxicity	> 600 ng/mL (> 0.60 mcg/mL)	[1][3]

Q5: How should dosing be adjusted based on CYP2D6 metabolizer status?

A5: Dosing regimens for Perhexiline should be highly individualized based on the patient's CYP2D6 metabolizer status to prevent drug accumulation.

Metabolizer Status	Typical Dose Range	Source
Poor Metabolizers (PM)	As low as 50 mg/week	[11][13]
Intermediate Metabolizers (IM)	Reduced dosage compared to extensive metabolizers	[6]
Extensive Metabolizers (EM)	100 - 250 mg/day (initial dose often 100 mg/day)	[13][14]
Ultra-rapid Metabolizers (UM)	May require up to 500 mg/day	[13][15]

Troubleshooting Guide

Issue 1: Signs of peripheral neuropathy (e.g., paresthesias, muscle weakness) are observed in study subjects.

Possible Cause: Perhexiline plasma concentrations may have exceeded the therapeutic range, leading to neurotoxicity[2][16]. This is particularly common in individuals who are poor metabolizers of the drug[10].

Solution:

• Cease or Reduce Dosage: Immediately discontinue or significantly reduce the Perhexiline dose[11]. Clinical improvement often follows drug withdrawal[17].

• Therapeutic Drug Monitoring (TDM): Measure the subject's plasma Perhexiline concentration to confirm if it is above the toxic threshold of 600 ng/mL[3][16].

• CYP2D6 Genotyping: If not already performed, conduct CYP2D6 genotyping to determine the subject's metabolizer status[6]. This will inform future dosing strategies.

• Clinical Assessment: Perform electromyography to assess the extent of neuropathy[14].

• Restart at a Lower Dose: Once plasma concentrations have fallen to a safe level, treatment may be resumed at a lower, individualized dose based on TDM and genotype data[11].

Issue 2: Perhexiline plasma concentrations are highly variable and difficult to maintain within the therapeutic range.

Possible Cause: Perhexiline exhibits complex and saturable (non-linear) pharmacokinetics, meaning small changes in dosage can lead to disproportionate changes in plasma concentration[2][13]. Additionally, there is significant inter-individual variability in metabolism, primarily due to CYP2D6 polymorphisms[2][13].

Solution:

• Frequent TDM: Increase the frequency of plasma concentration monitoring, especially after any dose adjustment[8]. Monitoring should commence at the end of the first week of treatment[8].

• Allow for Steady State: Be aware that reaching a steady-state blood level can take two to four weeks, and even longer in poor metabolizers[8][13]. Avoid dose increases until at least this period has passed since the last adjustment, unless levels are sub-therapeutic[8].

• Consider Drug Interactions: Evaluate for co-administered drugs that may inhibit CYP2D6, as this can increase Perhexiline concentrations and mimic a poor metabolizer phenotype[6][15].

Experimental Protocols

1. Therapeutic Drug Monitoring (TDM) of Perhexiline

• Objective: To maintain Perhexiline plasma concentrations within the therapeutic range of 150-600 ng/mL.

• Methodology:

  • Sample Collection: Collect blood samples in appropriate anticoagulant tubes. Trough concentrations, taken just before the next scheduled dose, are generally recommended[13].

  • Timing of Sampling:

    • Initial monitoring should begin at the end of the first week of therapy[8].

    • Regular monitoring should continue, especially following any dose adjustments.

    • Allow 2-4 weeks to approach steady-state after initiating or changing a dose, noting that this can be longer in poor metabolizers[8][13].

  • Sample Processing: Separate plasma from whole blood by centrifugation. Store plasma samples frozen until analysis.

  • Analysis: Quantify Perhexiline concentrations using a validated method such as high-performance liquid chromatography (HPLC)[6].

  • Dose Adjustment: Adjust the Perhexiline dosage based on the results to maintain concentrations within the therapeutic window.

2. Assessment of Peripheral Neuropathy

• Objective: To detect early signs of Perhexiline-induced neurotoxicity.

• Methodology:

  • Clinical Examination: Regularly perform neurological examinations on study subjects, focusing on sensory and motor function, reflexes, and coordination. Inquire about symptoms such as paresthesias (numbness, tingling) and muscle weakness[8].

  • Electromyography (EMG) and Nerve Conduction Studies:

    • Establish a baseline EMG and nerve conduction study before initiating long-term Perhexiline treatment[14].

    • Perform follow-up studies periodically throughout the long-term study, and immediately if any clinical signs of neuropathy appear.

    • These tests can detect subclinical neuropathy and provide objective measures of nerve function[14]. Key indicators of Perhexiline neurotoxicity include signs of demyelination and axonal degeneration[1].

Visualizations

Caption: Perhexiline metabolism and the pathway to neurotoxicity.

Caption: Workflow for mitigating Perhexiline neurotoxicity.

References

• 1. medlink.com [medlink.com]
• 2. Can Perhexiline Be Utilized Without Long-Term Toxicity? A Clinical Practice Audit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Perhexiline maleate treatment for severe angina pectoris--correlations with pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Therapeutic drug monitoring: which drugs, why, when and how to do it - Australian Prescriber [australianprescriber.tg.org.au]
• 5. Perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Correlation of CYP2D6 genotype with perhexiline phenotypic metabolizer status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Perhexiline maleate - Australian Prescriber [australianprescriber.tg.org.au]
• 8. medsafe.govt.nz [medsafe.govt.nz]
• 9. Study of the roles of cytochrome P450 (CYPs) in the metabolism and cytotoxicity of perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Study of the roles of cytochrome P450 (CYPs) in the metabolism and cytotoxicity of perhexiline - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Perhexiline - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. medicinesinformation.co.nz [medicinesinformation.co.nz]
• 14. Investigations of long-term treatment with perhexiline maleate using therapeutic monitoring and electromyography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Clinical inhibition of CYP2D6-catalysed metabolism by the antianginal agent perhexiline - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Perhexiline-induced toxicity in a geriatric patient presenting with peripheral neuropathy, hepatotoxicity and recurrent falls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Perhexiline maleate neurotoxicity and weight loss - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Perhexiline Instability in Aqueous Solutions

Disclaimer: There is a notable lack of publicly available scientific literature specifically detailing the chemical instability and degradation pathways of perhexiline in aqueous solutions. The information provided herein is based on the known chemical properties of perhexiline, general principles of pharmaceutical stability for piperidine-containing compounds, and established methodologies for stability testing. Researchers should always validate their own storage conditions and analytical methods for their specific experimental needs.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section addresses common challenges and questions researchers may encounter when working with perhexiline in aqueous solutions.

1. Solubility and Solution Preparation

• Q1: I'm having trouble dissolving perhexiline maleate in my aqueous buffer. What can I do?

  A1: Perhexiline maleate is known to be sparingly soluble in aqueous solutions. To improve solubility, first dissolve the compound in an organic solvent such as dimethyl sulfoxide (DMSO) or ethanol to create a concentrated stock solution.[1] This stock solution can then be diluted with your aqueous buffer of choice to the final desired concentration. When diluting, add the stock solution to the buffer slowly while vortexing to prevent precipitation. The final concentration of the organic solvent should be kept to a minimum and be compatible with your experimental system. For a 1:1 solution of DMSO:PBS (pH 7.2), a solubility of approximately 0.5 mg/mL has been reported.[1]

• Q2: What is the maximum recommended storage time for a perhexiline aqueous solution?

  A2: Due to potential instability, it is not recommended to store aqueous solutions of perhexiline for more than one day.[1] For critical experiments, it is best practice to prepare fresh solutions immediately before use.

2. Solution Stability and Degradation

• Q3: My perhexiline solution has changed color/appears cloudy after a short period. What could be the cause?

  A3: A change in color or the appearance of turbidity can be indicative of chemical degradation or physical instability (precipitation). Perhexiline, as a secondary amine, may be susceptible to oxidation, which can sometimes lead to colored degradation products. Cloudiness or precipitation can occur if the solubility limit is exceeded, or if the pH of the solution changes, affecting the ionization and solubility of the compound. It is recommended to discard any solution that shows visual signs of degradation or precipitation.

• Q4: What are the likely degradation pathways for perhexiline in an aqueous solution?

  A4: While specific degradation pathways for perhexiline in aqueous solution are not well-documented, compounds with similar chemical features can undergo degradation through several mechanisms:

  • Oxidation: The piperidine ring and the tertiary carbon atoms are potential sites for oxidation. This can be initiated by exposure to atmospheric oxygen, trace metal ions, or light.

  • Photodegradation: Exposure to UV or ambient light can induce degradation in some molecules.[2] It is a good practice to protect perhexiline solutions from light.

  • Hydrolysis: Although the perhexiline molecule does not contain readily hydrolyzable groups like esters or amides, extreme pH conditions and high temperatures could potentially lead to some degradation over time.

3. Improving the Stability of Perhexiline Solutions

• Q5: How can I improve the stability of my perhexiline aqueous solutions for short-term storage or use during an experiment?

  A5: To mitigate potential degradation, consider the following strategies:

  • pH Control: The stability of many drugs is pH-dependent. While the optimal pH for perhexiline stability in an aqueous solution is not established, maintaining a consistent pH with a suitable buffer system is crucial.

  • Protection from Light: Store solutions in amber vials or wrap containers in aluminum foil to protect them from light.[2]

  • Temperature Control: Store solutions at refrigerated temperatures (2-8 °C) to slow down the rate of potential chemical degradation.

  • Use of Antioxidants: If oxidative degradation is suspected, the addition of a small amount of a suitable antioxidant might be beneficial, provided it does not interfere with the experiment.

  • Inert Atmosphere: For sensitive applications, purging the solution and the headspace of the storage container with an inert gas like nitrogen or argon can help to minimize oxidation.

Data Presentation: Solubility of Perhexiline Maleate

Solvent	Solubility	Reference
Ethanol	~5 mg/mL	[1]
DMSO	~30 mg/mL	[1]
Dimethyl formamide	~25 mg/mL	[1]
1:1 DMSO:PBS (pH 7.2)	~0.5 mg/mL	[1]
Aqueous buffers	Sparingly soluble	[1]

Experimental Protocols

Protocol 1: General Procedure for Forced Degradation Study of Perhexiline

This protocol outlines a general approach to assess the stability of perhexiline in a specific aqueous solution. The goal of a forced degradation study is to generate potential degradation products to develop a stability-indicating analytical method.

• Preparation of Stock Solution: Prepare a stock solution of perhexiline maleate in a suitable organic solvent (e.g., DMSO) at a known concentration.

• Preparation of Stressed Samples:

  • Acid Hydrolysis: Dilute the stock solution with 0.1 M HCl to a final concentration of ~100 µg/mL. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Dilute the stock solution with 0.1 M NaOH to a final concentration of ~100 µg/mL. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Dilute the stock solution with your aqueous buffer and add 3% hydrogen peroxide to a final drug concentration of ~100 µg/mL. Keep at room temperature for 24 hours.

  • Thermal Degradation: Dilute the stock solution with your aqueous buffer to a final concentration of ~100 µg/mL. Incubate at 60°C for 24 hours.

  • Photodegradation: Dilute the stock solution with your aqueous buffer to a final concentration of ~100 µg/mL. Expose the solution to a photostability chamber or direct sunlight for 24 hours. Keep a control sample wrapped in foil at the same temperature.

• Sample Analysis: After the incubation period, neutralize the acidic and basic samples. Analyze all samples, including a non-degraded control, using a suitable analytical method (see Protocol 2).

• Evaluation: Compare the chromatograms of the stressed samples with the control. The appearance of new peaks or a decrease in the area of the perhexiline peak indicates degradation.

Protocol 2: Proposed Stability-Indicating HPLC-UV Method

This method is a starting point and would require optimization and validation for your specific application. It is adapted from methods used for analyzing perhexiline in plasma, as a dedicated stability-indicating method is not available in the literature.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and a phosphate buffer (e.g., 20 mM potassium dihydrogen phosphate, pH adjusted to 3.0 with phosphoric acid).

• Gradient Program:

  • 0-5 min: 30% Acetonitrile

  • 5-15 min: 30% to 70% Acetonitrile

  • 15-20 min: 70% Acetonitrile

  • 20-25 min: 30% Acetonitrile (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 210 nm (based on UV/Vis maximum).[1]

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

Visualizations

Caption: Experimental workflow for a forced degradation study of perhexiline.

Caption: Logical troubleshooting guide for perhexiline solution instability.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. THE PCCA BLOG | Factors That Affect the Stability of Compounded M [pccarx.com]

Adjusting Perhexiline concentration to avoid off-target effects

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of Perhexiline in experimental settings while minimizing off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Perhexiline?

A1: Perhexiline's primary mechanism of action is the inhibition of the mitochondrial enzyme carnitine palmitoyltransferase-1 (CPT-1), and to a lesser extent, CPT-2.[1][2][3] This inhibition shifts cellular metabolism from long-chain fatty acid oxidation to glucose oxidation for energy production.[4][5] This metabolic switch is more oxygen-efficient, meaning more ATP is produced for the same amount of oxygen consumed.[2][3][6]

Q2: What are the known off-target effects of Perhexiline?

A2: The primary off-target effects of Perhexiline are hepatotoxicity (liver damage) and peripheral neuropathy (nerve damage).[7][8][9] These toxicities are generally associated with higher concentrations of the drug.[6][9]

Q3: What is the recommended therapeutic concentration range for Perhexiline?

A3: In clinical settings, the therapeutic plasma concentration of Perhexiline is maintained between 0.15 and 0.6 mg/L (approximately 0.54 to 2.16 µM).[9][10] For in vitro experiments, cytotoxic effects in hepatic cells have been observed in the 5-25 µM range, with an IC50 of around 4 µM in some cancer cell lines.[6][11] Researchers should perform dose-response studies to determine the optimal concentration for their specific cell type and experimental goals.

Q4: How should I prepare a stock solution of Perhexiline?

A4: Perhexiline maleate is soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and dimethyl formamide (DMF).[4] For cell culture experiments, it is recommended to first dissolve Perhexiline in DMSO to create a concentrated stock solution. This stock can then be diluted in your aqueous buffer or cell culture medium to the desired final concentration. It is advisable not to store the aqueous solution for more than one day.[4]

Q5: Are there any special considerations for the metabolism of Perhexiline?

A5: Yes, Perhexiline is primarily metabolized by the cytochrome P450 enzyme CYP2D6.[2][6] There is significant genetic polymorphism in the human population for this enzyme, leading to "poor metabolizers" who clear the drug more slowly. This can result in drug accumulation and an increased risk of toxicity.[7][12] When using in vitro systems with metabolic capabilities (e.g., primary hepatocytes or liver microsomes), or in in vivo animal studies, it is important to consider the metabolic capacity of the system.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High levels of cytotoxicity observed at expected therapeutic concentrations.	- The cell line being used is particularly sensitive to Perhexiline.- The actual concentration of the drug is higher than intended due to errors in dilution or calculation.- The cells are "poor metabolizers" of Perhexiline, leading to drug accumulation.	- Perform a dose-response curve to determine the IC50 for your specific cell line.- Verify the concentration of your stock solution and the accuracy of your dilutions.- If using metabolically active cells, consider genotyping for CYP2D6 if relevant, or use a lower starting concentration.
Inconsistent or non-reproducible experimental results.	- Precipitation of Perhexiline in the aqueous medium.- Degradation of the drug over time.- Variability in cell health or passage number.	- Ensure the final concentration of the solvent (e.g., DMSO) is low and consistent across experiments.- Prepare fresh dilutions of Perhexiline from the stock solution for each experiment.- Use cells within a consistent passage number range and ensure they are healthy and actively dividing before treatment.
No observable on-target effect (e.g., no shift in metabolism).	- The concentration of Perhexiline is too low to effectively inhibit CPT-1.- The assay used to measure the metabolic shift is not sensitive enough.- The experimental timeframe is too short for the metabolic changes to become apparent.	- Increase the concentration of Perhexiline, referencing dose-response data.- Utilize a more sensitive assay for measuring CPT-1 activity or its downstream effects (e.g., fatty acid oxidation rate).- Extend the duration of the experiment to allow for metabolic reprogramming.

Quantitative Data Summary

Table 1: In Vitro Concentrations and IC50 Values for Perhexiline

Parameter	Cell/Tissue Type	Concentration/Value	Reference(s)
IC50 for CPT-1 Inhibition	Rat Heart	77 µM	[1]
Rat Liver	148 µM	[1]
Cytotoxic Concentration Range	Hepatic Cells (HepG2, HepaRG, Primary Human Hepatocytes)	5 - 25 µM	[1][6]
IC50 for Cytotoxicity	Colorectal Cancer Cell Lines	~4 µM
HepG2 Cells	11.3 µM
Clinical Therapeutic Plasma Concentration	Human	0.15 - 0.6 mg/L (~0.54 - 2.16 µM)	[9][10]
Clinical Toxic Plasma Concentration	Human	> 0.6 mg/L (> 2.16 µM)	[6]

Experimental Protocols

Protocol 1: Assessment of Perhexiline-Induced Hepatotoxicity via LDH Release Assay

Objective: To quantify the cytotoxic effect of Perhexiline on hepatocytes by measuring the release of lactate dehydrogenase (LDH) into the cell culture medium.

Materials:

• Hepatocyte cell line (e.g., HepG2) or primary hepatocytes

• Appropriate cell culture medium and supplements

• Perhexiline maleate

• DMSO (for stock solution)

• LDH cytotoxicity assay kit

• 96-well cell culture plates

• Microplate reader

Methodology:

• Cell Seeding: Seed hepatocytes in a 96-well plate at a density that will result in 80-90% confluency at the time of the assay. Allow the cells to adhere and grow for 24 hours.

• Preparation of Perhexiline Dilutions: Prepare a concentrated stock solution of Perhexiline in DMSO. On the day of the experiment, create a serial dilution of Perhexiline in the cell culture medium to achieve the desired final concentrations. Include a vehicle control (medium with the same final concentration of DMSO as the highest Perhexiline concentration) and a positive control for cytotoxicity.

• Treatment: Remove the old medium from the cells and replace it with the medium containing the different concentrations of Perhexiline or controls.

• Incubation: Incubate the plate for a predetermined time (e.g., 4, 24, or 48 hours) at 37°C and 5% CO2.

• LDH Assay: Following the incubation period, collect the cell culture supernatant. Perform the LDH assay according to the manufacturer's instructions. This typically involves adding a reaction mixture to the supernatant and incubating for a specific time before measuring the absorbance at the recommended wavelength.

• Data Analysis: Calculate the percentage of LDH release for each concentration of Perhexiline relative to the positive control (maximum LDH release) and the vehicle control (spontaneous LDH release).

Protocol 2: In Vitro Assay for CPT-1 Activity

Objective: To measure the on-target effect of Perhexiline by quantifying the activity of CPT-1.

Materials:

• Isolated mitochondria from cells or tissue of interest

• Perhexiline maleate

• [³H]-L-carnitine (radiolabeled substrate)

• Palmitoyl-CoA

• Bovine serum albumin (BSA)

• Reaction buffer (e.g., containing Tris-HCl, KCl, and other necessary components)

• Scintillation fluid and vials

• Scintillation counter

Methodology:

• Mitochondrial Isolation: Isolate mitochondria from your cell or tissue samples using standard differential centrifugation techniques.

• Preparation of Perhexiline Dilutions: Prepare a series of Perhexiline dilutions in the reaction buffer.

• Reaction Setup: In a microcentrifuge tube, combine the isolated mitochondria, the reaction buffer, and the different concentrations of Perhexiline or a vehicle control.

• Initiation of Reaction: Start the reaction by adding the substrates, Palmitoyl-CoA and [³H]-L-carnitine.

• Incubation: Incubate the reaction mixture at 37°C for a specific time (e.g., 10-30 minutes).

• Termination of Reaction: Stop the reaction by adding an acid (e.g., perchloric acid) to precipitate the protein.

• Separation of Product: Separate the radiolabeled product (palmitoylcarnitine) from the unreacted [³H]-L-carnitine using a method such as phase partitioning with butanol or ion-exchange chromatography.

• Quantification: Add the separated product to a scintillation vial with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the CPT-1 activity for each Perhexiline concentration and determine the IC50 value.

Visualizations

Caption: On-target signaling pathway of Perhexiline.

Caption: Off-target hepatotoxicity pathway of Perhexiline.

Caption: Troubleshooting workflow for unexpected cytotoxicity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Perhexiline | C19H35N | CID 4746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. A mechanism of perhexiline’s cytotoxicity in hepatic cells involves endoplasmic reticulum stress and p38 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A mechanism of perhexiline's cytotoxicity in hepatic cells involves endoplasmic reticulum stress and p38 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. Can Perhexiline Be Utilized Without Long-Term Toxicity? A Clinical Practice Audit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdbneuro.com [mdbneuro.com]
• 11. The Antianginal Drug Perhexiline Displays Cytotoxicity against Colorectal Cancer Cells In Vitro: A Potential for Drug Repurposing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing Perhexiline precipitation in stock solutions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the precipitation of Perhexiline in stock solutions.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of Perhexiline maleate that I should be aware of?

A1: Understanding the physicochemical properties of Perhexiline maleate is crucial for preparing stable stock solutions. Perhexiline is a weakly basic and lipophilic compound.

Table 1: Physicochemical Properties of Perhexiline and Perhexiline Maleate

Property	Value	Source
Chemical Formula	C19H35N (Perhexiline)	[1]
Molecular Weight	277.5 g/mol (Perhexiline)	[1]
Chemical Formula	C23H39NO4 (Perhexiline Maleate)	[2]
Molecular Weight	393.56 g/mol (Perhexiline Maleate)
pKa (Strongest Basic)	10.58	[3]
Appearance	White to tan powder

Q2: What are the recommended solvents for preparing Perhexiline maleate stock solutions?

A2: Perhexiline maleate has good solubility in several organic solvents but is sparingly soluble in aqueous solutions.[4] Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing high-concentration stock solutions.

Table 2: Solubility of Perhexiline Maleate in Common Solvents

Solvent	Solubility	Source
DMSO	≥ 100 mM (~39.36 mg/mL)
Ethanol	~20 mM (~7.87 mg/mL)
Dimethylformamide (DMF)	~25 mg/mL	[5]
DMSO:PBS (pH 7.2) (1:1)	~0.5 mg/mL	[4][5]
Water	Insoluble

Q3: How does pH affect the solubility of Perhexiline maleate in aqueous solutions?

A3: As a weak base with a pKa of 10.58, the solubility of Perhexiline in aqueous solutions is highly pH-dependent.[3] At a pH below its pKa, Perhexiline will be protonated and exist as a more soluble cationic form. As the pH increases above the pKa, the uncharged, less soluble free base form will predominate, leading to a higher risk of precipitation. Therefore, when preparing aqueous working solutions from a DMSO stock, using a buffer with a slightly acidic to neutral pH can help maintain its solubility. The Henderson-Hasselbalch equation can be used to predict the ionization state of Perhexiline at a given pH.

Troubleshooting Guides

Issue 1: Precipitate forms immediately upon adding the Perhexiline maleate DMSO stock solution to an aqueous buffer or cell culture medium.

This is a common issue known as "crashing out," which occurs when the highly concentrated drug in the organic solvent is rapidly introduced into an aqueous environment where its solubility is much lower.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for immediate precipitation.

Issue 2: Precipitate forms in the Perhexiline maleate stock solution during storage.

Precipitation during storage can be caused by temperature fluctuations, solvent evaporation, or exposure to moisture.

Troubleshooting Steps:

• Visually inspect the stock solution: Before use, always bring the stock solution to room temperature and check for any visible precipitate.

• Gentle warming and sonication: If a precipitate is observed, gently warm the vial in a 37°C water bath and sonicate until the solid is completely redissolved.

• Proper storage:

  • Store stock solutions at -20°C or -80°C in tightly sealed vials to minimize solvent evaporation and moisture absorption.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Perhexiline Maleate Stock Solution in DMSO

• Weighing: Accurately weigh the required amount of Perhexiline maleate powder (MW: 393.56 g/mol ) in a sterile microcentrifuge tube. For example, for 1 mL of a 10 mM stock solution, weigh 3.94 mg.

• Solvent Addition: Add the appropriate volume of anhydrous, high-purity DMSO.

• Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. If necessary, sonicate the vial in a water bath for 5-10 minutes to ensure complete dissolution.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for In Vitro Cell Culture Assays

This protocol is designed to minimize precipitation when diluting the DMSO stock solution into an aqueous cell culture medium.

Caption: Workflow for preparing a working solution.

Detailed Steps:

• Thaw Stock Solution: Thaw a single-use aliquot of the 10 mM Perhexiline maleate stock solution at room temperature.

• Prepare Intermediate Dilution (Optional but Recommended): If preparing a low micromolar working solution, it is advisable to first make an intermediate dilution (e.g., 1 mM) of the stock solution in DMSO.

• Pre-warm Medium: Warm the complete cell culture medium to 37°C.

• Stepwise Dilution:

  • Add the required volume of the intermediate (or stock) solution dropwise into the pre-warmed medium while gently vortexing or swirling the tube. This gradual addition helps to prevent localized high concentrations of the drug that can lead to precipitation.

  • Ensure the final concentration of DMSO in the cell culture medium is kept to a minimum, typically below 0.5%, to avoid solvent-induced cytotoxicity.

• Final Inspection: Visually inspect the final working solution to ensure it is clear and free of any precipitate before adding it to your cells.

References

• 1. Perhexiline - Wikipedia [en.wikipedia.org]
• 2. Perhexiline Maleate | C23H39NO4 | CID 5284439 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. medkoo.com [medkoo.com]

Troubleshooting unexpected results in Perhexiline CPT-1 inhibition assays

Technical Support Center: Perhexiline CPT-1 Inhibition Assays

This guide provides troubleshooting advice and answers to frequently asked questions for researchers using Perhexiline in Carnitine Palmitoyltransferase-1 (CPT-1) inhibition assays.

Troubleshooting Guide

This section addresses specific issues that may arise during your CPT-1 inhibition experiments with Perhexiline.

Question: Why am I observing no or significantly lower-than-expected inhibition of CPT-1 with Perhexiline?

Answer:

Several factors could contribute to a lack of inhibitory effect. Consider the following potential causes and solutions:

• Inhibitor Concentration and Preparation:

  • Cause: Perhexiline has very low solubility in aqueous solutions.[1] If not prepared correctly, the actual concentration in your assay may be much lower than intended, or the compound may have precipitated.

  • Solution: Prepare a concentrated stock solution of Perhexiline maleate in 100% DMSO (e.g., at 30 mg/ml).[1] For the assay, dilute this stock into the aqueous assay buffer immediately before use. Ensure the final DMSO concentration is consistent across all wells (typically ≤1%) and does not affect enzyme activity on its own. Visually inspect for any precipitation after dilution.

• Enzyme Activity:

  • Cause: The CPT-1 enzyme (from isolated mitochondria or recombinant sources) may be inactive or have low activity.

  • Solution: Always run a positive control (no inhibitor) to confirm robust enzyme activity. It is also advisable to use a known, potent CPT-1 inhibitor like Etomoxir as a positive control for inhibition.

• Assay Conditions:

  • Cause: Sub-optimal assay conditions, such as incorrect pH, temperature, or substrate concentrations, can affect inhibitor performance.[2] Perhexiline acts as a competitive inhibitor with respect to palmitoyl-CoA.[3]

  • Solution: Ensure the assay buffer is at the correct pH and temperature.[4] If using high concentrations of the substrate palmitoyl-CoA, it may overcome the competitive inhibition by Perhexiline, leading to an apparent lack of effect. Consider running the assay with substrate concentrations at or below the Km value.

• Compound Integrity:

  • Cause: The Perhexiline compound may have degraded due to improper storage.

  • Solution: Perhexiline maleate solid should be stored at -20°C.[1] Stock solutions in DMSO can be stored at -80°C for up to 6 months or -20°C for 1 month.[5] Avoid repeated freeze-thaw cycles.[2]

Question: My results show high variability between replicates. What are the common causes?

Answer:

High variability can obscure real effects and make data interpretation difficult. The following are common sources of variability:

• Pipetting and Mixing:

  • Cause: Inaccurate or inconsistent pipetting, especially of small volumes of enzyme or inhibitor, is a major source of error.[6] Poor mixing can lead to non-homogenous reaction components in the well.

  • Solution: Use calibrated pipettes and ensure they are functioning correctly. When preparing serial dilutions of Perhexiline, ensure each dilution is mixed thoroughly. When adding reagents to the plate, pipette gently against the well wall to avoid bubbles and ensure proper mixing.[6] Preparing a master mix for reagents can also minimize pipetting errors.[6]

• Perhexiline Precipitation:

  • Cause: Due to its low aqueous solubility, Perhexiline can precipitate unevenly across the plate, especially at higher concentrations.[1]

  • Solution: Carefully check the wells for any visible precipitate. Consider lowering the highest concentration of Perhexiline used. Ensure the final DMSO concentration is optimized to maintain solubility without impacting the enzyme.

• Temperature Gradients:

  • Cause: Temperature fluctuations across the microplate can lead to differences in enzyme reaction rates. This "edge effect" is common in 96-well plates.[4]

  • Solution: Ensure the plate is incubated at a stable, uniform temperature. To mitigate edge effects, avoid using the outer wells of the plate for samples; instead, fill them with buffer or water.[2][4]

Question: The IC50 value I calculated for Perhexiline is very different from published values. Why?

Answer:

Discrepancies in IC50 values are common and often relate to differences in experimental setup.

• CPT Isoform and Tissue Source:

  • Cause: Perhexiline exhibits different potencies against different CPT-1 isoforms. For instance, it is more potent against rat cardiac CPT-1 (liver and muscle isoforms) than against the isolated rat liver CPT-1 isoform.[3] The IC50 for rat heart CPT-1 is reported as 77 µM, while for rat liver CPT-1 it is 148 µM.[3][5][7]

  • Solution: Be aware of the specific CPT-1 isoform(s) present in your enzyme preparation (e.g., liver, heart, skeletal muscle). Compare your results to literature values obtained using a similar enzyme source.

• Substrate Concentrations:

  • Cause: As a competitive inhibitor with palmitoyl-CoA, the apparent IC50 of Perhexiline will increase as the concentration of palmitoyl-CoA increases.[3]

  • Solution: Report the substrate concentrations used in your assay alongside your IC50 value. For comparing potency, it is crucial to use similar substrate conditions as the reference studies.

• Assay Buffer Composition:

  • Cause: Components in the assay buffer, such as the type and concentration of detergent or the presence of BSA, can influence enzyme stability and kinetics, thereby affecting inhibitor potency.

  • Solution: Maintain a consistent and well-documented buffer composition throughout your experiments. When comparing results, ensure assay conditions are as similar as possible.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Perhexiline? Perhexiline inhibits the mitochondrial enzyme carnitine palmitoyltransferase (CPT), which is the rate-limiting step for the transport of long-chain fatty acids into the mitochondria for β-oxidation.[3][8] It inhibits both CPT-1 and, to a lesser extent, CPT-2.[9][10] This inhibition shifts the cell's energy metabolism from relying on fatty acids to using carbohydrates (glucose and lactate), which is more oxygen-efficient.[9][11]

Q2: Is Perhexiline a specific inhibitor for CPT-1? No, Perhexiline is not entirely specific to CPT-1. It is known to inhibit both CPT-1 and CPT-2.[9][10] It also has other reported effects, such as blocking certain calcium channels.[12] Therefore, when interpreting results, especially from cell-based assays, it's important to consider potential off-target effects.

Q3: How should I prepare and store Perhexiline solutions? Perhexiline maleate is a crystalline solid that should be stored at -20°C.[1] For assays, create a stock solution in an organic solvent like DMSO, where it is highly soluble (~30 mg/ml).[1] This stock solution should be stored in aliquots at -80°C for long-term stability (up to 6 months) to avoid repeated freeze-thaw cycles.[5] Aqueous working solutions should be prepared fresh daily by diluting the DMSO stock.[1]

Q4: What are typical IC50 values for Perhexiline against CPT-1? The IC50 values vary depending on the tissue source and isoform of the enzyme. Published values for Perhexiline against CPT-1 from rat mitochondria are:

• Cardiac CPT-1: 77 µM[3][7]

• Hepatic CPT-1: 148 µM[3][7]

Quantitative Data Summary

Table 1: Inhibitory Potency (IC50) of Perhexiline

Target	Species/Tissue Source	IC50 (µM)	Reference(s)
CPT-1	Rat Heart Mitochondria	77	[3][7]
CPT-1	Rat Liver Mitochondria	148	[3][7]

| CPT-2 | Rat Heart Mitochondria | 79 |[7] |

Table 2: Typical Reagent Concentrations for CPT-1 Forward Assay (Note: These are starting concentrations and should be optimized for your specific system)

Reagent	Typical Concentration Range	Purpose
Palmitoyl-CoA	25 - 100 µM	Substrate
L-[³H]Carnitine	100 - 500 µM (with ~1 µCi)	Substrate (Radiolabel)
BSA (fatty acid-free)	1 - 2 mg/mL	Binds free fatty acids
ATP	1 - 2 mM	Required for acyl-CoA synthetase activity
Coenzyme A	0.1 mM	Substrate
KCN	1 mM	Inhibits mitochondrial respiration
Mitochondrial Protein	20 - 50 µ g/well	Enzyme Source

| Perhexiline | 1 µM - 500 µM | Inhibitor |

Experimental Protocols

Protocol 1: Preparation of Perhexiline Stock Solution

• Weighing: Carefully weigh out the desired amount of Perhexiline maleate powder (FW: 393.6 g/mol ) in a suitable microfuge tube.

• Dissolution: Add pure, anhydrous DMSO to the powder to achieve a high-concentration stock solution (e.g., 10-20 mM). Vortex thoroughly until the solid is completely dissolved.

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes in tightly sealed tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months.

Protocol 2: General CPT-1 Inhibition Assay (Radiometric Forward Assay)

This protocol measures the CPT-1-catalyzed formation of radiolabeled palmitoylcarnitine from palmitoyl-CoA and L-[³H]carnitine.

• Prepare Master Mix: Prepare a master mix of the assay buffer (e.g., 110 mM KCl, 50 mM MOPS, 1 mM EGTA, pH 7.4) containing all reaction components except the substrates and inhibitor. This typically includes BSA, ATP, Coenzyme A, and KCN. Keep the mix on ice.

• Inhibitor Plating: Prepare serial dilutions of your Perhexiline DMSO stock in the assay buffer. Add a small volume (e.g., 1-2 µL) of the diluted Perhexiline or DMSO vehicle control to the appropriate wells of a 96-well plate.

• Enzyme Addition: Add the mitochondrial preparation (containing CPT-1) to each well.

• Pre-incubation: Pre-incubate the plate for 10-15 minutes at the assay temperature (e.g., 37°C) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Start the reaction by adding a mix of the substrates: palmitoyl-CoA and L-[³H]carnitine.

• Incubation: Incubate the plate for a fixed time (e.g., 10-20 minutes) at 37°C. The reaction time should be within the linear range of product formation.

• Reaction Termination: Stop the reaction by adding an acid (e.g., 1 M HCl).

• Separation: Separate the radiolabeled product ([³H]palmitoylcarnitine) from the unreacted substrate ([³H]carnitine) using a method like solid-phase extraction with a cation-exchange resin or liquid-liquid extraction with butanol.

• Detection: Quantify the amount of radiolabeled product in each sample using a liquid scintillation counter.

• Data Analysis: Calculate the percent inhibition for each Perhexiline concentration relative to the DMSO control and plot the results to determine the IC50 value.

Visualizations

Caption: Role of CPT-1 in fatty acid oxidation and its inhibition by Perhexiline.

Caption: Experimental workflow for a radiometric CPT-1 inhibition assay.

Caption: Troubleshooting flowchart for low CPT-1 inhibition by Perhexiline.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. youtube.com [youtube.com]
• 3. Inhibition of carnitine palmitoyltransferase-1 in rat heart and liver by perhexiline and amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Measuring CPT-1-mediated respiration in permeabilized cells and isolated mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. docs.abcam.com [docs.abcam.com]
• 7. apexbt.com [apexbt.com]
• 8. Inhibition of Carnitine Palymitoyltransferase1b Induces Cardiac Hypertrophy and Mortality in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. go.drugbank.com [go.drugbank.com]
• 10. Perhexiline | C19H35N | CID 4746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Perhexiline - Wikipedia [en.wikipedia.org]
• 12. taylorandfrancis.com [taylorandfrancis.com]

Technical Support Center: Navigating Perhexiline Pharmacokinetic Studies

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource to address the inherent variability in perhexiline pharmacokinetic (PK) studies. The following troubleshooting guides and FAQs are designed to tackle specific issues encountered during experimental procedures.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing unexpectedly high plasma concentrations of perhexiline in some of our study subjects, even at standard doses. What could be the primary reason?

A: The most likely cause is the subject's genetic makeup, specifically related to the Cytochrome P450 2D6 (CYP2D6) enzyme. Perhexiline is extensively metabolized by CYP2D6, and this enzyme is highly polymorphic in the human population.[1][2] Individuals can be classified as poor metabolizers (PMs), extensive metabolizers (EMs), or ultra-rapid metabolizers (UMs).[1] Poor metabolizers have significantly reduced or no CYP2D6 activity, leading to decreased clearance and accumulation of perhexiline, resulting in higher plasma concentrations and an increased risk of toxicity.[2][3] It is crucial to consider CYP2D6 genotyping or phenotyping prior to or during your study to identify these individuals.[4]

Q2: Our pharmacokinetic data shows extreme inter-individual variability in perhexiline clearance. How can we manage and interpret this?

A: High inter-individual variability is a known characteristic of perhexiline pharmacokinetics, primarily due to CYP2D6 genetic polymorphism.[1][5] This variability can be so pronounced that the required maintenance dose can vary up to 50-fold between individuals to achieve the same therapeutic plasma concentration.[3]

Troubleshooting Steps:

• CYP2D6 Phenotyping/Genotyping: The most effective way to manage this variability is to stratify your study population based on their CYP2D6 metabolizer status.[4][6]

• Therapeutic Drug Monitoring (TDM): Implement a robust TDM protocol. Regular monitoring of plasma perhexiline concentrations is essential to maintain levels within the therapeutic range (0.15–0.60 mg/L) and avoid toxicity.[7][8][9][10]

• Metabolite Ratio Analysis: The ratio of the cis-hydroxyperhexiline metabolite to the parent perhexiline concentration in plasma can be a useful indicator of CYP2D6 activity and can help in identifying different metabolizer phenotypes.[1][4]

Q3: We are designing a new study. What are the key considerations for our experimental protocol to minimize and account for perhexiline's variability?

A: A well-designed protocol is critical for a successful perhexiline study.

Key Protocol Recommendations:

• Subject Screening: Include CYP2D6 genotyping in your inclusion/exclusion criteria if feasible. At a minimum, have a plan for retrospective analysis based on genotype.

• Dosing Strategy: Start with a low initial dose (e.g., 100 mg daily) and titrate upwards based on plasma concentration monitoring.[7] Dose adjustments should be made at intervals of at least two to four weeks to allow the drug to reach a steady state, which can be slow and variable.[7]

• Sample Collection: For therapeutic drug monitoring, trough concentrations (just before the next dose) are generally recommended. However, some studies suggest that samples drawn at any time during the dosing interval might be acceptable due to the long half-life, though peak concentrations are often observed around 4-6 hours post-dose.[11]

• Concomitant Medications: Carefully screen for and document all concomitant medications. Co-administration of CYP2D6 inhibitors (e.g., certain SSRIs like fluoxetine and paroxetine, tricyclic antidepressants) can significantly increase perhexiline levels.[7][12][13]

• Patient Characteristics: Record patient characteristics such as age and weight, as these can also influence dose requirements.[14]

Q4: What are the best analytical methods for quantifying perhexiline and its metabolites in plasma?

A: High-performance liquid chromatography (HPLC) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most common and reliable methods.

• HPLC: Early methods often required derivatization of perhexiline to enable detection.[15]

• LC-MS/MS: This is the current gold standard, offering high sensitivity and specificity for the simultaneous quantification of perhexiline and its major metabolite, cis-hydroxyperhexiline, without the need for derivatization.[16]

Q5: A subject in our study is experiencing neurological symptoms. Could this be related to perhexiline?

A: Yes, peripheral neuropathy is a known and serious adverse effect of perhexiline, along with hepatotoxicity.[17][18] These toxicities are strongly associated with high plasma concentrations of the drug, often seen in poor metabolizers.[2][18] If a subject develops such symptoms, it is imperative to measure their plasma perhexiline concentration immediately. If the concentration is elevated, the drug should be withheld or the dose significantly reduced. Regular monitoring of liver function is also crucial throughout the study.[7][17]

Data Presentation: Perhexiline Pharmacokinetic Parameters

The following tables summarize key quantitative data related to perhexiline pharmacokinetics, highlighting the variability across different metabolizer phenotypes.

Table 1: Perhexiline Pharmacokinetic Parameters by CYP2D6 Metabolizer Status

Parameter	Poor Metabolizers (PM)	Extensive Metabolizers (EM)	Ultra-rapid Metabolizers (UM)	Reference
Apparent Oral Clearance (CL/F)	2.06 L/h	21.8 L/h	Substantially higher than EMs	[19]
Steady-State Dose Requirement	10–25 mg/day	100–250 mg/day	300–500 mg/day	[5]
cis-OH-perhexiline/perhexiline Ratio	≤ 0.3	> 0.3	Significantly > 0.3	[1]
Half-life	Can be as high as 30 days	2-6 days	Shorter than EMs	[20]

Table 2: Therapeutic Drug Monitoring and Clinical Parameters

Parameter	Value	Reference
Therapeutic Plasma Concentration Range	0.15 - 0.60 mg/L (150 - 600 µg/L)	[7][8]
Initial Adult Dose	100 mg daily	[7]
Maximum Recommended Dose	Generally up to 300 mg daily (can be 400 mg in some cases)	[7][13]

Experimental Protocols

1. Quantification of Perhexiline and cis-Hydroxyperhexiline in Human Plasma via LC-MS/MS

This protocol provides a general framework. Specific parameters should be optimized and validated for individual laboratory settings.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample, add an internal standard (e.g., nordoxepin).[16]

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 5 minutes.

  • Transfer the supernatant to a clean tube and inject a small volume (e.g., 10 µL) into the LC-MS/MS system.

• Chromatographic Conditions:

  • Column: A phenyl-hexyl column is suitable.[16]

  • Mobile Phase: Gradient elution with a mixture of an acidic aqueous solution (e.g., 0.05% formic acid) and an organic solvent (e.g., methanol).[16]

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray ionization (ESI) in the positive mode.[16]

  • Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for perhexiline, cis-hydroxyperhexiline, and the internal standard.

2. CYP2D6 Genotyping

Standard, validated molecular biology techniques such as Polymerase Chain Reaction (PCR) followed by restriction fragment length polymorphism (RFLP) analysis, or more advanced methods like real-time PCR with TaqMan assays or DNA microarrays, can be used to identify common CYP2D6 alleles associated with different metabolizer statuses.

Visualizations

Caption: Factors contributing to variability in perhexiline pharmacokinetics.

Caption: Workflow for therapeutic drug monitoring (TDM) of perhexiline.

References

• 1. Pharmacokinetics of the antianginal agent perhexiline: relationship between metabolic ratio and steady-state dose - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Steady-state pharmacokinetics of the enantiomers of perhexiline in CYP2D6 poor and extensive metabolizers administered Rac-perhexiline - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Clinical inhibition of CYP2D6-catalysed metabolism by the antianginal agent perhexiline - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. jstage.jst.go.jp [jstage.jst.go.jp]
• 7. medsafe.govt.nz [medsafe.govt.nz]
• 8. litfl.com [litfl.com]
• 9. Therapeutic monitoring of the anti-anginal drug perhexiline maleate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Can Perhexiline Be Utilized Without Long-Term Toxicity? A Clinical Practice Audit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. bps.ac.uk [bps.ac.uk]
• 12. perhexiline | Drug Interaction, Adverse Reaction | medtigo [medtigo.com]
• 13. mims.com [mims.com]
• 14. Effects of aging, renal dysfunction, left ventricular systolic impairment, and weight on steady state pharmacokinetics of perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Method for the analysis of perhexiline and its hydroxy metabolite in plasma using high-performance liquid chromatography with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Determination of perhexiline and its metabolite hydroxyperhexiline in human plasma by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. What are the side effects of Perhexiline Maleate? [synapse.patsnap.com]
• 18. Pharmacokinetics of perhexiline maleate in anginal patients with and without peripheral neuropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. research-repository.uwa.edu.au [research-repository.uwa.edu.au]
• 20. go.drugbank.com [go.drugbank.com]

Technical Support Center: Managing Cell Culture Contamination During Long-Term Perhexiline Treatment

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering cell culture contamination issues during long-term experiments with perhexiline.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of contamination I should be aware of in my long-term cell culture experiments with perhexiline?

A1: While perhexiline treatment does not inherently cause contamination, long-term cell culture studies are susceptible to several common contaminants. These can be broadly categorized as biological and chemical contaminants.[1][2]

• Biological Contaminants:

  • Bacteria: These are among the most frequent contaminants due to their ubiquity.[1][3] Bacterial contamination often manifests as a sudden drop in pH (media turning yellow), cloudiness (turbidity), and sometimes a film on the surface of the culture.[1] Under a microscope, you may see tiny, motile granules between your cells.[1]

  • Yeast and Molds (Fungi): Fungal spores are airborne and can easily enter cultures.[1][3] Yeast contamination may appear as small, budding particles, while molds will form filamentous structures (mycelia).[1][4] The culture medium may become turbid, and the pH can change.[1][4]

  • Mycoplasma: This is a particularly insidious type of bacterial contamination because it often does not cause visible changes like turbidity or a pH shift.[3][5][6] Mycoplasma are very small, lack a cell wall (making them resistant to common antibiotics like penicillin), and can significantly alter cell metabolism, growth, and morphology, thereby compromising experimental results.[5][6][7][8] It is estimated that 5-30% of all cell cultures may be contaminated with mycoplasma.[5]

  • Viruses: Viral contamination is also difficult to detect visually as it may not cause immediate cell death or obvious changes in morphology.[9] Detection often requires specific molecular techniques like PCR or ELISA.[9]

• Chemical Contaminants: These can include impurities in media, sera, water, as well as endotoxins, plasticizers, and detergents that can adversely affect cell health and experimental outcomes.[1][2]

Q2: Can long-term perhexiline treatment make my cells more susceptible to contamination?

A2: While there is no direct evidence to suggest that perhexiline promotes contamination, its known cytotoxic effects could indirectly increase the risk. Perhexiline has been shown to induce cellular damage and endoplasmic reticulum (ER) stress in hepatic cells.[11] It can also cause a decrease in cell viability and an increase in apoptosis.[12][13][[“]] Cells under chronic stress from a cytotoxic agent may have compromised cell membranes and altered metabolic states, potentially making them more vulnerable to opportunistic microbial infections. Furthermore, signs of contamination, such as increased cell death or changes in morphology, might be mistakenly attributed to the effects of perhexiline, allowing a low-level contamination to become established before it is detected.

Q3: How can I distinguish between perhexiline-induced cytotoxicity and signs of contamination?

A3: This can be challenging. It is crucial to have a baseline understanding of how your specific cell line responds to perhexiline.

• Establish a Dose-Response Curve: Before starting a long-term experiment, determine the IC50 of perhexiline for your cells. This will help you understand the expected level of cytotoxicity at your chosen experimental concentration. Studies have shown perhexiline to be cytotoxic to various cell lines at different concentrations.[11][12][13][[“]][15]

• Regularly Monitor Control Cultures: Maintain parallel cultures that are not treated with perhexiline. If these cultures remain healthy while your treated cultures show signs of distress, the issue is more likely related to the drug. However, if both treated and untreated cultures show signs of contamination (e.g., turbidity, rapid pH change), then a contamination event is the likely cause.

• Microscopic Examination: Daily observation of your cultures under a microscope is critical.[5] Look for classic signs of microbial contamination that are distinct from apoptotic bodies, such as motile bacteria, budding yeast, or fungal hyphae.

• Specific Contamination Testing: If you suspect contamination, perform specific tests. For mycoplasma, which is not visible by standard microscopy, regular screening using PCR-based kits or DNA staining (e.g., DAPI or Hoechst) is highly recommended.[5][9][16]

Troubleshooting Guides

Issue 1: Sudden Turbidity and/or pH Change in Culture Medium

Possible Cause

Troubleshooting Steps

Bacterial or Fungal Contamination

1. Immediately isolate the contaminated flask(s) to prevent cross-contamination.[1]2. Visually inspect the culture under a microscope to identify the type of contaminant (e.g., bacteria, yeast, mold).[1]3. For severe contamination: Discard the contaminated culture and any shared reagents.[4] Thoroughly disinfect the incubator and biosafety cabinet.[4]4. For mild contamination (not generally recommended): If the cell line is irreplaceable, you may attempt to salvage it by washing the cells with PBS and treating with a high concentration of an appropriate antibiotic or antimycotic.[1][4] However, be aware that this can be toxic to the cells and may not completely eliminate the contamination.[1]5. Review your aseptic technique and ensure all media, sera, and supplements are sterile.[3][6]

Issue 2: Gradual Decline in Cell Health, Altered Morphology, and Non-Reproducible Results with No Obvious Signs of Contamination

Possible Cause	Troubleshooting Steps
Mycoplasma Contamination	1. Quarantine the suspected culture and any other cultures it may have come into contact with.[3][16]2. Test for mycoplasma using a reliable detection method such as PCR, ELISA, or DNA staining (e.g., Hoechst 33258).[7][9]3. If positive, the best course of action is to discard the contaminated cell line and all related stocks.[4]4. If the cell line is invaluable, treatment with specific anti-mycoplasma agents may be attempted, but their efficacy can vary, and they may have off-target effects on the cells.5. Screen all other cell lines in the lab for mycoplasma to contain the spread.[5]6. Review lab procedures for preventing mycoplasma contamination, such as quarantining new cell lines and using certified mycoplasma-free reagents.[3]
Perhexiline Toxicity	1. Review the concentration of perhexiline being used. Ensure it is appropriate for your cell line and experimental goals. Perhexiline has been shown to be cytotoxic at concentrations as low as 4 µM in some cell lines.[13]2. Perform a cell viability assay (e.g., MTT, trypan blue exclusion) to quantify the extent of cell death.3. Compare the morphology and growth rate of treated cells to untreated control cells. Perhexiline treatment has been noted to cause morphological changes.[17][18]4. Consider that long-term exposure may lead to cumulative toxicity. It may be necessary to adjust the dosing strategy.

Quantitative Data Summary

Table 1: In Vitro Cytotoxicity of Perhexiline in Various Cell Lines

Cell Line	Perhexiline Concentration	Exposure Time	Observed Effect	Reference
Colorectal Cancer (CRC) Cell Lines	~4 µM (IC50)	Not specified	Reduced cell viability, increased apoptosis	[13]
Primary Human Hepatocytes	20-25 µM	4 hours	Increased LDH release (cytotoxicity)	[11]
HepG2 Cells	5-25 µM	4 hours	Increased LDH release (cytotoxicity)	[11]
HepaRG Cells	5-25 µM	4 hours	Increased LDH release (cytotoxicity)	[11]
Primary Human Hepatocytes	5-15 µM	24 hours	Decreased cellular ATP content	[15]
HepG2 Cells	2.5-10 µM	24 hours	Decreased cellular ATP, decreased viability, increased LDH release, increased caspase 3/7 activity	[15]
THP-1 Monocytes	Up to 5 µM	72 hours	No significant signs of toxicity	[19]

Experimental Protocols

Protocol 1: Mycoplasma Detection by PCR

This protocol provides a general workflow for detecting mycoplasma contamination using a PCR-based kit. Always refer to the specific manufacturer's instructions for your chosen kit.

• Sample Preparation:

  • Collect 1 mL of the cell culture supernatant from a culture that is 70-90% confluent and has been in culture for at least 72 hours without a media change.

  • Centrifuge the supernatant at 200 x g for 5 minutes to pellet any cells.

  • Transfer the supernatant to a new microcentrifuge tube. This will be your test sample.

• DNA Extraction (if required by kit):

  • Follow the kit's instructions to extract DNA from the supernatant. This step is crucial for concentrating any mycoplasma DNA present.

• PCR Amplification:

  • Prepare the PCR reaction mix according to the kit's protocol. This typically includes a PCR master mix, primers specific to mycoplasma 16S rRNA genes, and your extracted DNA sample.

  • Include a positive control (containing mycoplasma DNA) and a negative control (nuclease-free water) in your PCR run.

• Gel Electrophoresis:

  • Run the PCR products on a 1.5-2% agarose gel stained with a DNA-binding dye (e.g., ethidium bromide or SYBR Safe).

  • Visualize the DNA bands under UV light. A band of the expected size in your sample lane indicates mycoplasma contamination. The positive control should show a band, and the negative control should not.

Protocol 2: General Aseptic Technique for Long-Term Cell Culture

Maintaining a sterile environment is the most effective way to prevent contamination.

• Work Environment:

  • All cell culture work must be performed in a certified Class II biological safety cabinet (BSC).[3]

  • Before starting, turn on the BSC fan and let it run for at least 10-15 minutes.

  • Wipe down the interior surfaces of the BSC with 70% ethanol before and after each use.[20][21]

• Personal Hygiene:

  • Wear a clean lab coat and gloves.

  • Spray gloves with 70% ethanol before placing them inside the BSC.[20]

• Sterile Reagents and Equipment:

  • Use only sterile media, supplements, and reagents from reputable suppliers.[3]

  • Use sterile, disposable plasticware (e.g., serological pipettes, centrifuge tubes, flasks).

  • Before introducing any item into the BSC, spray it with 70% ethanol.[20]

• Handling of Cultures:

  • Work with only one cell line at a time to prevent cross-contamination.[3]

  • Avoid pouring media directly from bottles. Use sterile pipettes to aliquot all liquids.

  • Do not leave bottles, flasks, or plates open for extended periods.

  • Regularly inspect cultures visually and microscopically for any signs of contamination.

Visualizations

Caption: Troubleshooting workflow for cell culture issues during long-term drug treatment.

Caption: Perhexiline's mechanism and potential link to contamination susceptibility.

References

• 1. Cell Culture Contamination | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. safety.fsu.edu [safety.fsu.edu]
• 3. Cell Culture Contamination: 5 Common Sources and How to Prevent Them [capricorn-scientific.com]
• 4. yeasenbio.com [yeasenbio.com]
• 5. Cell Culture Contamination Troubleshooting [sigmaaldrich.com]
• 6. microlat.com.ar [microlat.com.ar]
• 7. Mycoplasma contamination of cell cultures | Lonza [bioscience.lonza.com]
• 8. ibiantech.com [ibiantech.com]
• 9. goldbio.com [goldbio.com]
• 10. Meet the Culprits of Cell Culture Contamination | Technology Networks [technologynetworks.com]
• 11. A mechanism of perhexiline’s cytotoxicity in hepatic cells involves endoplasmic reticulum stress and p38 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. research.sahmri.org.au [research.sahmri.org.au]
• 14. consensus.app [consensus.app]
• 15. researchgate.net [researchgate.net]
• 16. Prevention and Detection of Mycoplasma Contamination in Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Perhexiline maleate toxicity on human liver cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Proteomic characterisation of perhexiline treatment on THP-1 M1 macrophage differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. 9 Sterilization Techniques For Cell Culture | Visikol [visikol.com]
• 21. csulb.edu [csulb.edu]

Navigating the Nuances of Perhexiline: A Technical Support Center for Researchers

For Immediate Release

This technical support center provides researchers, scientists, and drug development professionals with a centralized resource to navigate the complexities of Perhexiline experiments. The following troubleshooting guides and frequently asked questions (FAQs) address common areas of conflicting data and provide guidance on experimental design and interpretation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Perhexiline, and why is it contentious?

A: The primary proposed mechanism for Perhexiline is the inhibition of carnitine palmitoyltransferase-1 (CPT-1), a key enzyme in fatty acid metabolism.[1][2][3] This inhibition is thought to shift myocardial metabolism from fatty acid utilization to glucose oxidation, which is more oxygen-efficient and beneficial in ischemic conditions.[1][2]

However, this dogma is contentious. Some evidence suggests that at therapeutic concentrations, the direct inhibition of CPT-1 by Perhexiline is not potent enough to account for the observed clinical benefits.[4] Alternative and complementary mechanisms have been proposed, including:

• Inhibition of surface membrane ion channels: Perhexiline has been shown to block several cardiac ion currents.[4][5][6]

• Effects on cellular metabolism beyond CPT-1 inhibition. [4]

• Modulation of reactive oxygen species (ROS) generation. [4]

It is likely that Perhexiline's therapeutic effects are pleiotropic, arising from a combination of these mechanisms.[4]

Q2: Why do experimental results on Perhexiline's effect on Left Ventricular Ejection Fraction (LVEF) vary?

A: Discrepancies in LVEF outcomes in Perhexiline studies can be attributed to several factors:

• Study Duration: Short-term studies may not show a significant change in LVEF. For instance, one study found no change in LVEF after one month of therapy, while a longer-term study demonstrated a significant improvement from 24% to 34%.[7][8][9]

• Patient Population: The underlying cardiac condition (e.g., chronic heart failure, hypertrophic cardiomyopathy) and its severity can influence the response to Perhexiline.[7][8][10]

• Dosage and Plasma Concentration: The therapeutic effects of Perhexiline are closely linked to its plasma concentration, which is highly variable between individuals due to genetic differences in metabolism (CYP2D6 polymorphism).[1][2][10] Studies that do not carefully monitor and titrate dosage to achieve therapeutic plasma levels may yield conflicting results.

Q3: How can Perhexiline cause QTc prolongation on an ECG but shorten action potential duration (APD) in isolated cardiomyocytes?

A: This apparent contradiction arises from Perhexiline's complex interaction with multiple cardiac ion channels.[5][6]

• In Vitro (Cardiomyocytes): In isolated ventricular cardiomyocytes, Perhexiline has been observed to cause a significant shortening of the action potential duration (APD).[5][6]

• In Vivo (ECG): In clinical settings, Perhexiline can cause a dose-dependent prolongation of the QTc interval.[5][6] One study noted a ΔΔQTcF of 14.7 ms at therapeutic concentrations and 25.6 ms at supratherapeutic concentrations.[5][6]

This discrepancy is likely due to the multichannel blocking effect of Perhexiline. While it may shorten the APD in single cells, its combined effects on various ion currents across the entire myocardium can lead to a net prolongation of the QTc interval. Interestingly, the JTpeak interval, another ECG marker, was found to be shortened, a pattern consistent with multichannel block that may indicate a lower proarrhythmic risk than drugs that purely block hERG channels.[5][6]

Troubleshooting Guides

Problem 1: Inconsistent Metabolic Shift Observed in Myocardial Tissue

Scenario: Your experiment fails to show a clear shift from fatty acid to glucose metabolism after Perhexiline administration, as measured by substrate uptake analysis.

Troubleshooting Steps:

• Verify Drug Concentration: Ensure that the Perhexiline concentration in your experimental system (in vitro or in vivo) is within the therapeutic range (150-600 ng/mL).[5][10][11] Due to its high inter-individual pharmacokinetic variability, direct measurement of plasma or tissue concentration is crucial.[2]

• Assess Metabolic State of the Model: The baseline metabolic state of your experimental model (e.g., diet-induced obesity, genetic models of heart failure) can significantly influence the observable metabolic shift.

• Consider Alternative Mechanisms: If a clear metabolic shift is not observed, consider investigating other potential mechanisms of action, such as ion channel modulation or effects on reactive oxygen species.[4]

• Utilize Sensitive Metabolic Probes: Employ highly sensitive techniques like 31P magnetic resonance spectroscopy to detect subtle changes in cardiac energetics, such as the phosphocreatine/ATP ratio, which has been shown to improve with Perhexiline treatment even when substrate utilization changes are not apparent.[9]

Problem 2: Unexpected Electrophysiological Findings (e.g., Arrhythmias)

Scenario: You observe proarrhythmic events in your experimental model treated with Perhexiline, despite literature suggesting a potentially low proarrhythmic risk.

Troubleshooting Steps:

• Analyze the Full ECG Profile: Do not focus solely on QTc prolongation. Analyze other intervals such as the JTpeak interval and QRS duration. A shortening of the JTpeak interval in the context of QTc prolongation may suggest a multichannel block with a different risk profile.[5][6]

• Correlate with Plasma Concentrations: Proarrhythmic events may be more likely at supratherapeutic concentrations. Correlate the timing of any events with Perhexiline plasma levels.

• Evaluate the Experimental Model: The underlying electrophysiological substrate of your model is critical. Models with pre-existing repolarization abnormalities or ion channel mutations may be more susceptible to the complex effects of Perhexiline.

• Patch-Clamp Analysis: If using an in vitro model, perform patch-clamp studies to dissect the specific effects of your Perhexiline concentration on individual cardiac ion currents (e.g., hERG, hCav1.2, late hNav1.5).[5]

Data Presentation

Table 1: Conflicting Data on Perhexiline's Primary Mechanism of Action

Hypothesized Mechanism	Supporting Evidence	Conflicting Evidence/Alternative Hypothesis	Key References
CPT-1 Inhibition	Shifts myocardial metabolism from fatty acids to more oxygen-efficient glucose utilization.	The degree of CPT-1 inhibition at therapeutic concentrations may be insufficient to explain the full clinical benefit.	[4],[1],[2]
Ion Channel Modulation	Blocks multiple cardiac ion currents including hCav1.2, hERG, and late hNav1.5.	The precise contribution of ion channel block to the anti-anginal and heart failure benefits is not fully elucidated.	[4],[5],[6]
ROS Generation Modulation	May have effects on the generation of reactive oxygen species in the cardiovascular system.	This is a less explored mechanism and requires further investigation.	[4]

Table 2: Summary of Perhexiline's Effects on Cardiac Electrophysiology

Parameter	In Vitro (Isolated Cardiomyocytes)	In Vivo (Healthy Subjects)	Key References
Action Potential Duration (APD)	Significant shortening	Not directly measured	[5],[6]
QTc Interval	Not applicable	Prolongation (14.7 ms at therapeutic, 25.6 ms at supratherapeutic concentrations)	[5],[6]
JTpeak Interval	Not applicable	Shortening	[5],[6]
IC50 for Ion Channels	hCav1.2 ~ hERG < late hNav1.5 (within therapeutic range)	Not applicable	[5]

Table 3: Clinical Outcomes of Perhexiline in Chronic Heart Failure

Parameter	Baseline	Post-Perhexiline Treatment	P-value	Reference
Peak Exercise Oxygen Consumption (V̇O2max)	16.1 ± 0.6 mL·kg⁻¹·min⁻¹	18.8 ± 1.1 mL·kg⁻¹·min⁻¹	<0.001	[7],[8]
Left Ventricular Ejection Fraction (LVEF)	24 ± 1%	34 ± 2%	<0.001	[7],[8]
Minnesota Living with Heart Failure Score	45 ± 5	34 ± 5	0.04	[7],[8]
Phosphocreatine/ATP Ratio (Non-ischemic HF)	1.16 ± 0.39	1.51 ± 0.51	<0.001	[9]

Experimental Protocols

Protocol 1: Assessment of Myocardial Metabolism using ³¹P Magnetic Resonance Spectroscopy

• Subject Selection: Patients with systolic heart failure of non-ischemic etiology (NYHA class II-IV, LVEF < 40%).

• Baseline Measurements: Perform baseline clinical assessment, echocardiography, and ³¹P cardiac magnetic resonance spectroscopy (MRS).

• Randomization: Randomize subjects in a double-blind fashion to receive either Perhexiline (e.g., 200 mg daily) or a matching placebo.

• Treatment Period: Administer the assigned treatment for a predefined period (e.g., 1 month).

• Therapeutic Drug Monitoring: Monitor plasma Perhexiline concentrations to ensure they are within the therapeutic range (150-600 ng/mL).

• Follow-up Measurements: Repeat the clinical assessment, echocardiography, and ³¹P cardiac MRS at the end of the treatment period.

• Data Analysis: Calculate the myocardial phosphocreatine/adenosine triphosphate (PCr/ATP) ratio from the MRS data. Compare the change in PCr/ATP ratio between the Perhexiline and placebo groups.

Protocol 2: Evaluation of Perhexiline's Electrophysiological Effects using Manual Patch-Clamp

• Cell Preparation: Use mammalian cells stably expressing the human cardiac ion channel of interest (e.g., hERG, hCav1.2, late hNav1.5).

• Solution Preparation: Prepare intracellular and extracellular solutions with appropriate ionic compositions. Prepare stock solutions of Perhexiline and dilute to a range of concentrations bracketing the therapeutic window.

• Patch-Clamp Recording:

  • Establish a whole-cell patch-clamp configuration.

  • Apply appropriate voltage protocols to elicit the specific ion current.

  • Record baseline currents.

  • Perfuse the cell with increasing concentrations of Perhexiline and record the resulting current inhibition.

• Data Analysis:

  • Measure the peak current at each Perhexiline concentration.

  • Normalize the current to the baseline.

  • Fit the concentration-response data to a Hill equation to determine the IC₅₀ value.

Visualizations

Caption: Proposed dual mechanism of Perhexiline action.

Caption: Workflow for assessing metabolic effects.

Caption: Logic for troubleshooting inconsistent results.

References

• 1. Perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Perhexiline - Wikipedia [en.wikipedia.org]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Pleiotropic mechanisms of action of perhexiline in heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Electrophysiological and ECG Effects of Perhexiline, a Mixed Cardiac Ion Channel Inhibitor, Evaluated in Nonclinical Assays and in Healthy Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. openaccess.sgul.ac.uk [openaccess.sgul.ac.uk]
• 7. ahajournals.org [ahajournals.org]
• 8. ahajournals.org [ahajournals.org]
• 9. Improvement in cardiac energetics by perhexiline in heart failure due to dilated cardiomyopathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Perhexiline: Old Drug, New Tricks? A Summary of Its Anti-Cancer Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Can Perhexiline Be Utilized Without Long-Term Toxicity? A Clinical Practice Audit - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Head-to-head comparison of Perhexiline and Ranolazine in cardiac cells

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of cardiac therapeutics, both Perhexiline and Ranolazine have emerged as significant agents, each with a distinct mechanism of action offering potential benefits in various cardiac pathologies. This guide provides an objective, data-driven comparison of their effects at the cellular level, focusing on their electrophysiological and metabolic impacts on cardiomyocytes.

At a Glance: Key Differences

Feature	Perhexiline	Ranolazine
Primary Mechanism	Metabolic Modulator	Late Sodium Current (INaL) Inhibitor
Primary Target	Carnitine Palmitoyltransferase-1 (CPT-1)	Voltage-gated sodium channel (Nav1.5)
Cellular Effect	Shifts substrate utilization from fatty acid oxidation to glycolysis	Reduces intracellular sodium and subsequent calcium overload
Electrophysiological Impact	Mixed ion channel blocker (hERG, hCav1.2, late INa)	Primarily inhibits late INa; also affects IKr

Data Presentation: A Quantitative Comparison

The following tables summarize the quantitative data on the effects of Perhexiline and Ranolazine on various parameters in cardiac cells, compiled from multiple experimental studies.

Table 1: Electrophysiological Effects - Ion Channel Inhibition

Ion Channel	Perhexiline (IC50)	Ranolazine (IC50)	Experimental Model
Late INa (hNav1.5)	> Therapeutic Range (>600 ng/mL)[1][2]	5.9 - 21 µM[3]	Human recombinant channels, Canine ventricular myocytes
Peak INa (hNav1.5)	-	294 µM[1]	Canine ventricular myocytes
IKr (hERG)	~ Therapeutic Range (150-600 ng/mL)[1][2]	11.5 µM[3]	Human recombinant channels, Canine ventricular myocytes
ICa,L (hCav1.2)	~ Therapeutic Range (150-600 ng/mL)[1][2]	296 µM (peak), 50 µM (late)[3]	Human recombinant channels, Canine ventricular myocytes
IKs	-	17% inhibition at 30 µM[3]	Canine ventricular myocytes

Table 2: Effects on Action Potential and ECG Parameters

Parameter	Perhexiline	Ranolazine	Notes
Action Potential Duration (APD)	Shortens APD in human ventricular cardiomyocytes[1][2]	Shortens APD in M-cells, prolongs in epicardial cells; reduces transmural dispersion[3][4]	Ranolazine's effect is cell-type dependent.
QTc Interval	Prolongs QTc interval (14.7 ms at therapeutic, 25.6 ms at supratherapeutic concentrations)[1][2]	Modestly prolongs QTc interval (by ~20 ms at 10 µM)[3][4]	Both drugs have QTc prolongation liability.

Signaling and Experimental Workflow Diagrams

Perhexiline's Mechanism of Action

Caption: Perhexiline inhibits CPT-1, reducing fatty acid oxidation and promoting glucose metabolism for ATP production.

Ranolazine's Mechanism of Action

Caption: Ranolazine inhibits the late sodium current, reducing intracellular sodium and subsequent calcium overload.

Experimental Workflow: Patch-Clamp Electrophysiology

Caption: A generalized workflow for studying ion channel modulation in cardiomyocytes using the patch-clamp technique.

Experimental Protocols

Measurement of Late Sodium Current (INaL) Inhibition by Ranolazine

Objective: To quantify the inhibitory effect of Ranolazine on the late component of the cardiac sodium current.

Methodology: Whole-cell patch-clamp technique.[5]

Cell Preparation:

• Isolated ventricular myocytes from a suitable animal model (e.g., canine) or human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) are used.

• Cells are placed in a recording chamber on an inverted microscope and superfused with an external solution (e.g., Tyrode's solution).

Recording:

• A glass micropipette with a tip resistance of 2-4 MΩ is filled with an internal solution containing Cs+ to block K+ currents and EGTA to chelate Ca2+.

• A giga-ohm seal is formed between the pipette and the cell membrane, followed by rupturing the membrane to achieve the whole-cell configuration.

• The cell is voltage-clamped at a holding potential of -120 mV.

• A depolarizing pulse to -20 mV for 500 ms is applied to elicit the sodium current.

• The late INa is measured as the mean current during the last 100-200 ms of the depolarizing pulse.[2][6]

• A stable baseline recording of late INa is obtained.

• Ranolazine is then added to the external solution at various concentrations (e.g., 1-100 µM).

• The late INa is recorded at each concentration to determine the dose-dependent inhibition.

• The IC50 value is calculated by fitting the concentration-response data to a Hill equation.

Assessment of Perhexiline's Effect on Fatty Acid Oxidation (FAO)

Objective: To determine the effect of Perhexiline on the rate of fatty acid oxidation in cardiomyocytes.

Methodology: Radioactive substrate assay.[7]

Cell Preparation:

• Isolated adult rat ventricular myocytes or a suitable cardiac cell line are cultured.

• Cells are pre-incubated with Perhexiline (e.g., 10 µM) or vehicle control for a specified period (e.g., 24 hours).

Assay Procedure:

• The culture medium is replaced with a Krebs-Henseleit buffer containing [14C]-palmitate (a radiolabeled fatty acid) and other substrates like glucose.

• The cells are incubated at 37°C for a defined period (e.g., 1-2 hours) to allow for substrate metabolism.

• The incubation is stopped, and the medium is collected.

• The rate of FAO is determined by measuring the amount of 14CO2 produced (complete oxidation) or the amount of 14C-labeled acid-soluble metabolites (incomplete oxidation) released into the medium.

• Scintillation counting is used to quantify the radioactivity.

• The results are normalized to the total protein content of the cells.

• A significant reduction in the production of 14CO2 or acid-soluble metabolites in the Perhexiline-treated group compared to the control group indicates inhibition of FAO.

Discussion and Conclusion

Perhexiline and Ranolazine exert their primary effects on cardiac cells through fundamentally different pathways. Perhexiline acts as a metabolic modulator, shifting the heart's energy substrate preference away from fatty acids towards more oxygen-efficient glucose utilization.[8][9] This is achieved through the inhibition of CPT-1.[10] In contrast, Ranolazine's main therapeutic action is the inhibition of the late sodium current, which is often enhanced in pathological conditions.[6] By blocking this current, Ranolazine prevents intracellular sodium accumulation and the subsequent calcium overload, thereby reducing diastolic wall tension and improving myocardial relaxation.[5][10]

While their primary targets differ, there is some overlap in their broader electrophysiological profiles. Both drugs have been shown to inhibit other ion channels, including IKr, which contributes to their potential to prolong the QTc interval.[1][3] However, the clinical significance and pro-arrhythmic risk associated with this QTc prolongation appear to be low for both agents, potentially due to their effects on multiple ion channels.

The choice between Perhexiline and Ranolazine in a research or clinical context will depend on the specific cardiac condition being addressed. Perhexiline's metabolic modulation may be particularly beneficial in chronic heart failure and hypertrophic cardiomyopathy, where energetic deficits are a key feature.[11][12] Ranolazine's targeted inhibition of the late sodium current makes it a valuable tool for studying and treating conditions associated with enhanced late INa, such as certain forms of long QT syndrome and ischemia-induced arrhythmias.[13][14]

This guide provides a foundational comparison based on available experimental data. Further head-to-head studies in well-defined cardiac cell models are warranted to more definitively delineate the comparative efficacy and safety profiles of these two important cardiac drugs.

References

• 1. Ranolazine improves abnormal repolarization and contraction in left ventricular myocytes of dogs with heart failure by inhibiting late sodium current - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Late cardiac sodium current can be assessed using automated patch-clamp - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Electrophysiologic Effects of Ranolazine. A Novel Anti-Anginal Agent with Antiarrhythmic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Electrophysiological effects of ranolazine, a novel antianginal agent with antiarrhythmic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Patch clamp - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Measurement of Fatty Acid Oxidation Rates in Animal Tissues and Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effect of perhexiline and oxfenicine on myocardial function and metabolism during low-flow ischemia/reperfusion in the isolated rat heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ahajournals.org [ahajournals.org]
• 10. Inhibition of carnitine palmitoyltransferase-1 in rat heart and liver by perhexiline and amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. researchgate.net [researchgate.net]
• 13. Use-dependent block of cardiac late Na(+) current by ranolazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Late sodium current inhibition alone with ranolazine is sufficient to reduce ischemia- and cardiac glycoside-induced calcium overload and contractile dysfunction mediated by reverse-mode sodium/calcium exchange - PubMed [pubmed.ncbi.nlm.nih.gov]

Perhexiline's Potent Anti-Cancer Activity: A Comparative Analysis in Colorectal and Glioblastoma Cell Lines

Researchers and drug development professionals are increasingly interested in repurposing existing drugs for oncology applications. Perhexiline, a drug traditionally used for angina, has demonstrated significant anti-cancer effects across various cancer cell lines. This guide provides a comparative analysis of Perhexiline's efficacy in colorectal and glioblastoma cell lines, supported by experimental data and detailed protocols.

Perhexiline's primary mechanism of anti-cancer action involves the inhibition of Carnitine Palmitoyltransferase 1 and 2 (CPT1/2), key enzymes in fatty acid oxidation. This inhibition disrupts cancer cell metabolism and activates downstream signaling pathways that lead to apoptosis and reduced cell proliferation. Notably, Perhexiline has been shown to modulate the PI3K/Akt/mTOR signaling pathway, a critical regulator of cell growth and survival in many cancers.

Comparative Efficacy of Perhexiline

The cytotoxic and pro-apoptotic effects of Perhexiline have been quantified in both colorectal and glioblastoma cancer cell lines, demonstrating its potential as a broad-spectrum anti-cancer agent.

Data Summary

Cell Line Type	Cell Line Name	IC50 Value (µM)	Key Anti-Cancer Effects	Reference
Colorectal Cancer	Various	~4	Reduced cell viability, induction of apoptosis (caspase 3/7 activation, increased Annexin V staining)	[1][2][3][[“]][5]
Glioblastoma	PN19	~1.5	Induction of apoptosis (Annexin V positive cells)	[6][7][8]
Glioblastoma	MES 83	~5	Induction of apoptosis (Annexin V positive cells)	[6][7][8]

Signaling Pathway Modulation

Perhexiline's inhibition of CPT1/2 directly impacts cellular metabolism, leading to the modulation of key signaling pathways that control cell survival and proliferation.

Caption: Perhexiline's mechanism of action.

Experimental Workflow

The following diagram outlines a general workflow for assessing the anti-cancer effects of Perhexiline in vitro.

Caption: General experimental workflow.

Experimental Protocols

Cell Viability Assay (Crystal Violet)

This protocol provides a method for determining cell viability by staining adherent cells with crystal violet.[9][10][11][12][13]

Materials:

• 96-well tissue culture plates

• Cancer cell lines (e.g., colorectal or glioblastoma)

• Complete culture medium

• Perhexiline

• Phosphate-buffered saline (PBS)

• Fixing solution (e.g., 4% paraformaldehyde in PBS)

• 0.5% Crystal Violet solution in 25% methanol

• Solubilization solution (e.g., 100% methanol or a solution of 1% SDS in PBS)

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat cells with varying concentrations of Perhexiline and a vehicle control. Incubate for the desired treatment period (e.g., 48 or 72 hours).

• Gently wash the cells twice with PBS.

• Fix the cells by adding 100 µL of fixing solution to each well and incubating for 15 minutes at room temperature.

• Wash the plates again with PBS and allow them to air dry.

• Add 100 µL of 0.5% crystal violet solution to each well and incubate for 20 minutes at room temperature.

• Wash the plates with water to remove excess stain and allow them to air dry.

• Solubilize the stained cells by adding 100 µL of solubilization solution to each well and incubating for 20 minutes on a shaker.

• Measure the absorbance at 570 nm using a plate reader.

Apoptosis Assay (Annexin V Staining)

This protocol details the detection of apoptosis using Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry.[14][15][16]

Materials:

• Treated and untreated cancer cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• PBS

• Flow cytometer

Procedure:

• Harvest cells after treatment with Perhexiline.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Western Blot for PI3K/Akt/mTOR Pathway Proteins

This protocol describes the analysis of key protein expression and phosphorylation in the PI3K/Akt/mTOR pathway.[17][18][19][20][21]

Materials:

• Treated and untreated cell lysates

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-PI3K, anti-PI3K, anti-p-Akt, anti-Akt, anti-p-mTOR, anti-mTOR, and a loading control like β-actin)

• HRP-conjugated secondary antibodies

• ECL Western Blotting Substrate

• Imaging system

Procedure:

• Lyse cells in RIPA buffer and determine protein concentration using a BCA assay.

• Denature protein samples by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply ECL substrate and visualize the protein bands using an imaging system.

• Quantify band intensities and normalize to the loading control.

References

• 1. research.sahmri.org.au [research.sahmri.org.au]
• 2. researchgate.net [researchgate.net]
• 3. The Antianginal Drug Perhexiline Displays Cytotoxicity against Colorectal Cancer Cells In Vitro: A Potential for Drug Repurposing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. consensus.app [consensus.app]
• 5. The Antianginal Drug Perhexiline Displays Cytotoxicity against Colorectal Cancer Cells In Vitro: A Potential for Drug Repurposing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Perhexiline demonstrates FYN-mediated anti-tumor activity in glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Crystal violet staining protocol | Abcam [abcam.com]
• 10. researchgate.net [researchgate.net]
• 11. 5.6. Crystal Violet Cell Viability Assay [bio-protocol.org]
• 12. clyte.tech [clyte.tech]
• 13. Cell Enumeration by Crystal Violet Staining | Xin Chen Lab [pharm.ucsf.edu]
• 14. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 15. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Shifting Gears in Cardiac Metabolism: A Comparative Analysis of Perhexiline and Its Fluorinated Analogues

A new generation of fluorinated perhexiline analogues demonstrates a significantly improved metabolic profile while retaining the therapeutic efficacy of the parent drug. This guide provides a detailed comparison of the metabolic effects of perhexiline and its fluorinated counterparts, supported by experimental data, for researchers and drug development professionals.

Perhexiline, a drug known for its anti-anginal properties, effectively shifts myocardial metabolism from fatty acid to glucose utilization, enhancing cardiac efficiency.[1][2] This metabolic switch is achieved through the inhibition of carnitine palmitoyltransferase-1 (CPT-1), a key enzyme in fatty acid oxidation.[3][4] However, the clinical use of perhexiline is hampered by its metabolism by the polymorphic cytochrome P450 enzyme CYP2D6, leading to variable plasma concentrations and potential toxicity in "slow metabolizers".[2][5] To address this limitation, fluorinated analogues of perhexiline have been developed, showing greatly reduced susceptibility to CYP2D6-mediated metabolism while maintaining potent CPT-1 inhibition.[6][7]

Comparative Metabolic Data

The following table summarizes the key metabolic and efficacy parameters of perhexiline and its fluorinated analogues based on in vitro studies.

Compound	CPT-1 Inhibition (IC50, µM)	Metabolic Stability (CYP2D6)	Key Findings
Perhexiline	~77 (cardiac)[3]	High susceptibility to metabolism	Effective CPT-1 inhibitor but variable pharmacokinetics.[6][7]
4,4-gem-difluoroperhexiline (Analogue 50)	Retained acceptable potency	Greatly reduced susceptibility	Optimal balance of properties with high stability and retained efficacy.[6][7]
4,4,4′,4′-tetrafluoroperhexiline (Analogue 62)	Retained acceptable potency	Highly stable	Showed significantly reduced metabolism by CYP2D6.[6][7]

Mechanism of Action and Metabolic Pathway

The primary mechanism of action for both perhexiline and its fluorinated analogues is the inhibition of CPT-1, which is located on the outer mitochondrial membrane. This inhibition blocks the transport of long-chain fatty acids into the mitochondria for β-oxidation. As a result, the heart muscle shifts its energy production to the more oxygen-efficient pathway of glucose oxidation.

Caption: Perhexiline's Mechanism of Action

Perhexiline's significant drawback lies in its metabolic pathway. It is primarily metabolized in the liver by CYP2D6, an enzyme with known genetic polymorphisms that lead to wide inter-individual variations in drug clearance. Fluorination at metabolically vulnerable positions on the perhexiline molecule sterically hinders the access of CYP2D6, thereby reducing its metabolic breakdown.

Caption: Comparative Metabolic Pathways

Experimental Protocols

CPT-1 Inhibition Assay

The inhibitory activity of perhexiline and its fluorinated analogues on CPT-1 is determined using isolated mitochondria from rat hearts or liver.[3]

• Mitochondria Isolation: Hearts or livers are homogenized, and mitochondria are isolated by differential centrifugation.

• Assay Reaction: The activity of CPT-1 is measured by monitoring the rate of formation of palmitoyl-[³H]carnitine from [³H]carnitine and palmitoyl-CoA.

• Inhibition Measurement: The assay is performed in the presence of varying concentrations of the test compounds (perhexiline or its analogues) to determine the concentration required for 50% inhibition (IC50).

In Vitro Metabolic Stability Assay

The metabolic stability of the compounds is assessed using human liver microsomes (HLM) or recombinant CYP2D6 enzymes.[6][8]

• Incubation: The test compound is incubated with HLM or recombinant CYP2D6 in the presence of NADPH (a necessary cofactor for CYP450 activity) at 37°C.

• Sampling: Aliquots are taken at various time points and the reaction is quenched.

• Analysis: The concentration of the parent compound remaining at each time point is determined by liquid chromatography-mass spectrometry (LC-MS).

• Data Interpretation: The rate of disappearance of the parent compound is used to calculate its metabolic stability.

Caption: Comparative Experimental Workflow

Conclusion

The development of fluorinated analogues of perhexiline represents a significant advancement in overcoming the pharmacokinetic limitations of the parent drug. These analogues, particularly 4,4-gem-difluoroperhexiline, exhibit a much-improved safety profile due to their reduced metabolism by CYP2D6, while retaining the desired therapeutic effect of CPT-1 inhibition.[6][7] This makes them promising candidates for further development as safer and more predictable anti-anginal agents. The presented data and methodologies provide a solid foundation for researchers engaged in the development of novel metabolic modulators for cardiovascular diseases.

References

• 1. mdpi.com [mdpi.com]
• 2. Perhexiline - Wikipedia [en.wikipedia.org]
• 3. Inhibition of carnitine palmitoyltransferase-1 in rat heart and liver by perhexiline and amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Perhexiline: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Development of Fluorinated Analogues of Perhexiline with Improved Pharmacokinetic Properties and Retained Efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Validating Perhexiline's Mechanism of Action: A Comparative Guide Using CRISPR-Cas9

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of methodologies for validating the mechanism of action of perhexiline, a metabolic modulator used in the treatment of refractory angina. We will focus on the application of CRISPR-Cas9 gene-editing technology as a definitive validation tool and compare it with traditional biochemical approaches. This document outlines the established mechanism of perhexiline, presents a hypothetical experimental framework for its validation using CRISPR-Cas9, and provides detailed protocols for the key experiments involved.

Perhexiline's Established Mechanism of Action

Perhexiline is a prophylactic antianginal agent that shifts myocardial metabolism from long-chain fatty acid oxidation to glucose utilization.[1][2][3] This metabolic switch is achieved through the inhibition of the mitochondrial enzymes carnitine palmitoyltransferase-1 (CPT-1) and, to a lesser extent, carnitine palmitoyltransferase-2 (CPT-2).[1][4] CPT-1 is the rate-limiting enzyme for the transport of long-chain fatty acids into the mitochondria for β-oxidation.[3] By inhibiting this process, perhexiline forces cardiac cells to rely more on glycolysis for ATP production. This shift is energetically more efficient, as glucose oxidation yields more ATP per molecule of oxygen consumed compared to fatty acid oxidation, thereby improving myocardial efficiency under ischemic conditions.[1][2]

The signaling pathway below illustrates this proposed mechanism.

Caption: Perhexiline's metabolic switch mechanism.

Validating the Mechanism with CRISPR-Cas9: A Comparative Approach

The definitive validation of a drug's mechanism of action requires demonstrating that a genetic perturbation of the putative target phenocopies the drug's effect.[5] CRISPR-Cas9 technology is a powerful tool for this purpose, as it allows for the precise and permanent knockout of target genes.[6][7]

Comparison of Validation Methodologies

Feature	Biochemical Assays	CRISPR-Cas9 Knockout
Mechanism	Direct measurement of enzyme activity in the presence of the inhibitor.[3]	Permanent gene knockout leading to loss of protein function.[5]
Specificity	Can be prone to off-target effects of the compound in a cellular context.	High specificity for the target gene, minimizing off-target effects.[5]
Effect	Measures direct inhibition of the target protein.	Assesses the cellular consequence of the target's absence in response to the drug.
Throughput	Can be adapted for high-throughput screening.[3]	Lower throughput for individual clone generation and validation.
Confidence	Provides evidence of direct target engagement.	Provides strong genetic evidence for the on-target mechanism of action.[2]

Experimental Workflow for CRISPR-Cas9 Validation

The core principle of using CRISPR-Cas9 for validating perhexiline's mechanism is that if CPT-1 is the primary target, cells lacking the CPT1A gene should be resistant to the metabolic effects of perhexiline.

Caption: Workflow for CRISPR-Cas9 validation of perhexiline's target.

Quantitative Data Presentation (Hypothetical)

The following table summarizes the expected quantitative data from experiments comparing the effects of perhexiline on wild-type (WT) and CPT1A knockout (KO) cells.

Cell Line	Perhexiline (10 µM)	Oxygen Consumption Rate (OCR) (% of control)	Extracellular Acidification Rate (ECAR) (% of control)	Fatty Acid Oxidation (% of control)	Cell Viability (% of control)
Wild-Type	-	100 ± 5	100 ± 6	100 ± 8	100 ± 4
+	65 ± 7	140 ± 9	30 ± 5	95 ± 6
CPT1A KO	-	70 ± 6	135 ± 8	25 ± 4	98 ± 5
+	68 ± 5	138 ± 7	28 ± 6	97 ± 4

Detailed Experimental Protocols

Generation of CPT1A Knockout Cell Line using CRISPR-Cas9

• gRNA Design and Cloning:

  • Design two to four single guide RNAs (sgRNAs) targeting conserved exons of the human CPT1A gene using a publicly available design tool (e.g., CHOPCHOP).

  • Synthesize and anneal complementary oligonucleotides for each sgRNA.

  • Clone the annealed oligos into a lentiviral vector co-expressing Cas9 nuclease and a selection marker (e.g., puromycin resistance).

• Lentivirus Production and Transduction:

  • Co-transfect HEK293T cells with the gRNA/Cas9 vector and lentiviral packaging plasmids.

  • Harvest the virus-containing supernatant after 48-72 hours.

  • Transduce the target cell line (e.g., AC16 human cardiomyocyte cell line) with the lentivirus in the presence of polybrene.

• Selection and Clonal Isolation:

  • Select transduced cells with puromycin (or other appropriate antibiotic) for 7-10 days.

  • Generate single-cell clones by limiting dilution or fluorescence-activated cell sorting (FACS).

  • Expand individual clones for validation.

• Knockout Validation:

  • Genomic DNA Analysis: Extract genomic DNA from each clone. Amplify the region surrounding the gRNA target site by PCR. Use Sanger sequencing to identify clones with frameshift-inducing insertions or deletions (indels).

  • Western Blot: Lyse wild-type and validated knockout clones and separate proteins by SDS-PAGE. Probe with a primary antibody specific for CPT1A to confirm the absence of the protein. Use a loading control (e.g., GAPDH) to ensure equal protein loading.

Metabolic Flux Analysis (Seahorse XF Analyzer)

• Cell Seeding: Seed an equal number of wild-type and CPT1A KO cells into a Seahorse XF cell culture microplate and allow them to adhere overnight.

• Assay Preparation: The next day, replace the growth medium with Seahorse XF base medium supplemented with substrates (e.g., glucose, pyruvate, and glutamine for a mitochondrial stress test, or etomoxir/perhexiline for a fatty acid oxidation assay). Incubate the plate in a CO2-free incubator for 1 hour.

• Instrument Setup: Calibrate the Seahorse XF Analyzer sensor cartridge.

• Assay Execution: Load the cell plate into the analyzer. Measure baseline oxygen consumption rate (OCR) and extracellular acidification rate (ECAR).

• Compound Injection: Sequentially inject compounds to assess metabolic function. For a fatty acid oxidation assay, this would typically involve:

  • Port A: Perhexiline or vehicle control.

  • Port B: Oligomycin (ATP synthase inhibitor).

  • Port C: FCCP (uncoupler).

  • Port D: Rotenone/antimycin A (Complex I and III inhibitors).

• Data Analysis: Analyze the changes in OCR and ECAR in response to perhexiline in both wild-type and KO cells.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed wild-type and CPT1A KO cells in a 96-well plate at a density of 5,000-10,000 cells per well.

• Treatment: After 24 hours, treat the cells with a dose range of perhexiline (e.g., 0.1 µM to 100 µM) or vehicle control.

• Incubation: Incubate the cells for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control for both cell lines and compare their dose-response curves.

Conclusion

The validation of a drug's mechanism of action is a cornerstone of modern drug development. While traditional biochemical assays are invaluable for identifying direct inhibitors, CRISPR-Cas9-mediated gene editing offers an orthogonal and highly specific method to confirm the on-target effects of a compound in a cellular context.[1][2] By demonstrating that the genetic removal of CPT1A recapitulates the metabolic state induced by perhexiline and confers resistance to the drug's effects, researchers can definitively validate its primary mechanism of action. This genetic approach provides a high degree of confidence that the therapeutic benefits of perhexiline are indeed mediated through the inhibition of fatty acid oxidation, thereby strengthening the rationale for its clinical use and for the development of next-generation metabolic modulators.

References

• 1. biomedbiochem.nabea.pub [biomedbiochem.nabea.pub]
• 2. biocompare.com [biocompare.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CRISPR-Cas9: A method for establishing rat models of drug metabolism and pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. selectscience.net [selectscience.net]
• 7. The impact of CRISPR-Cas9 on target identification and validation - PubMed [pubmed.ncbi.nlm.nih.gov]

Perhexiline's Preclinical Toxicity: A Comparative Analysis Across In Vitro and In Vivo Models

A detailed examination of perhexiline's toxicity profile reveals significant variations across different preclinical models, underscoring the importance of a multi-faceted approach in toxicological assessment. This guide provides a comparative analysis of perhexiline-induced toxicity, drawing upon data from in vitro cell cultures and in vivo rodent models to inform researchers, scientists, and drug development professionals.

Perhexiline, a drug historically used for angina, has demonstrated notable efficacy but also significant hepatotoxicity and neurotoxicity, leading to its withdrawal from many markets.[1] Understanding the nuances of its toxic effects in different biological systems is crucial for both mechanistic insights and the development of safer therapeutic alternatives. This analysis synthesizes key findings on perhexiline's toxicity, with a focus on data from in vitro hepatic cell lines and comparative in vivo studies in rats and mice.

In Vitro Hepatotoxicity: Unraveling Cellular Mechanisms

In vitro studies using human-derived hepatic cell lines have been instrumental in elucidating the molecular mechanisms underlying perhexiline-induced liver injury. Key models include primary human hepatocytes, HepG2, and HepaRG cells.

Comparative Cytotoxicity in Hepatic Cell Lines

Perhexiline induces cellular damage in a dose-dependent manner across various hepatic cell models.[1] Cytotoxicity is often assessed by measuring the release of lactate dehydrogenase (LDH), a marker of cell membrane integrity.

Cell Model	Perhexiline Concentration (µM)	Exposure Time (hours)	LDH Release (% of control)	Reference
Primary Human Hepatocytes	20	4	~40%	[1]
Primary Human Hepatocytes	25	4	~47%	[1]
HepG2	25	4	~55%	[1]
HepaRG	25	4	Similar to primary human hepatocytes	[1]

Table 1: Comparative cytotoxicity of perhexiline in different hepatic cell models.

Experimental Protocol: In Vitro Cytotoxicity Assessment

Cell Culture and Treatment:

• Primary human hepatocytes, HepG2, or HepaRG cells are seeded in appropriate culture plates and allowed to adhere.

• Cells are then exposed to varying concentrations of perhexiline (e.g., 5, 10, 15, 20, 25 µM) or a vehicle control (e.g., DMSO) for a specified duration (e.g., 4 hours).[1]

LDH Release Assay:

• Following treatment, the culture medium is collected.

• The amount of LDH released from damaged cells into the medium is quantified using a commercially available LDH cytotoxicity assay kit.

• Results are typically expressed as a percentage of the positive control (cells treated with a lysis buffer).[1]

Workflow for in vitro perhexiline cytotoxicity assessment.

Signaling Pathways in Perhexiline-Induced Hepatotoxicity

Research indicates that perhexiline-induced hepatotoxicity involves the activation of cellular stress pathways, including the endoplasmic reticulum (ER) stress and the p38 mitogen-activated protein kinase (MAPK) signaling pathways.[1]

Key signaling pathways in perhexiline-induced hepatotoxicity.

In Vivo Toxicity: Insights from Rodent Models

Animal models have been critical in understanding the systemic toxicity of perhexiline, particularly its neurotoxic and hepatotoxic effects, and the role of pharmacogenetics.

Neurotoxicity: The Dark Agouti Rat Model

A key finding in perhexiline neurotoxicity is its dependence on the metabolic capacity of the animal, specifically related to the cytochrome P450 2D6 (CYP2D6) enzyme.[2] The Dark Agouti (DA) rat, which exhibits poor hydroxylation of debrisoquine (a marker for CYP2D6 activity), serves as a relevant model for "poor metabolizer" humans.[3]

Animal Model	Genetic Trait	Perhexiline-Induced Neurotoxicity	Key Pathological Finding	Reference
Dark Agouti (DA) Rat	Poor Debrisoquine Hydroxylator	Present	Heavy lipid deposition in neurons of dorsal root and sympathetic ganglia	[3]
Sprague Dawley (SD) Rat	Vigorous Debrisoquine Hydroxylator	Absent at similar cumulative doses	No significant changes	[3]

Table 2: Comparative neurotoxicity of perhexiline in different rat strains.

Experimental Protocol: In Vivo Neurotoxicity Assessment in Rats

Animal Model and Dosing:

• Male Dark Agouti and Sprague Dawley rats are used.

• Perhexiline maleate is administered, often through the diet, at specified concentrations for a defined period.

Neurotoxicity Evaluation:

• Clinical Observations: Regular monitoring for signs of neurotoxicity, such as weight loss and motor deficits.

• Histopathology: At the end of the study, nerve tissues (e.g., dorsal root ganglia, sympathetic ganglia, sural nerve) are collected. Tissues are fixed, processed, and examined under light and electron microscopy for pathological changes, such as lipidosis.[3]

Hepatotoxicity: Mouse and Rat Models

Studies in mice have demonstrated that perhexiline can induce hepatic steatonecrosis (fatty degeneration and necrosis of liver cells) after several months of treatment.[4] Comparative studies between Dark Agouti and Sprague-Dawley rats have also highlighted differences in hepatotoxic potential, with DA rats showing a greater susceptibility.

Animal Model	Duration of Treatment	Key Histopathological Finding in Liver	Reference
Mice	Several months	Steatonecrosis without Mallory bodies	[4]
Dark Agouti (DA) Rat	8 weeks (200 mg/kg/day)	Increased plasma LDH, suggestive of liver injury	[5]
Sprague Dawley (SD) Rat	8 weeks (200 mg/kg/day)	Lower glycogen content, no significant increase in plasma LDH	[5]

Table 3: Comparative hepatotoxicity of perhexiline in mice and rats.

Experimental Protocol: In Vivo Hepatotoxicity Assessment in Rodents

Animal Model and Dosing:

• Mice or rats (e.g., Dark Agouti and Sprague-Dawley) are used.

• Perhexiline is administered orally (e.g., in the diet or by gavage) at specified doses and for a defined duration.

Hepatotoxicity Evaluation:

• Biochemical Analysis: Blood samples are collected to measure liver function enzymes, such as alanine aminotransferase (ALT), aspartate aminotransferase (AST), and lactate dehydrogenase (LDH).[5]

• Histopathology: Liver tissue is collected, fixed, sectioned, and stained (e.g., with Hematoxylin and Eosin) to examine for pathological changes like steatosis, necrosis, and inflammation.[4]

Conclusion

The preclinical toxicity of perhexiline is a complex interplay of dose, duration of exposure, and the genetic makeup of the individual or animal model. In vitro studies have been pivotal in identifying the cellular mechanisms of hepatotoxicity, pointing to ER stress and p38 MAPK activation as key events. In vivo models, particularly the comparative studies in different rat strains, have highlighted the critical role of metabolic capacity (CYP2D6 activity) in determining susceptibility to both neurotoxicity and hepatotoxicity. The Dark Agouti rat stands out as a valuable model for studying the neurotoxic effects of perhexiline in a "poor metabolizer" context. This comparative analysis underscores the necessity of utilizing a combination of in vitro and well-characterized in vivo models to comprehensively assess the toxic potential of drug candidates and to understand the mechanisms that drive adverse drug reactions.

References

• 1. A mechanism of perhexiline’s cytotoxicity in hepatic cells involves endoplasmic reticulum stress and p38 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oecd.org [oecd.org]
• 3. Effects of perhexiline on contractile response of rabbit aorta to norepinephrine and potassium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Comparative hepatic toxicity of perhexiline maleate and griseofulvin in mice] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Perhexiline vs. Standard-of-Care: A Comparative Analysis of Efficacy in Oncology

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the preclinical efficacy of perhexiline against current standard-of-care therapies for glioblastoma, estrogen receptor-positive (ER+) breast cancer, and pancreatic ductal adenocarcinoma. The data presented is intended to inform research and development by highlighting the potential of metabolic inhibitors in oncology.

Executive Summary

Perhexiline, a prophylactic antianginal drug, has demonstrated significant anti-cancer properties in preclinical studies. Its primary mechanism of action involves the inhibition of carnitine palmitoyltransferase 1 and 2 (CPT1/2), key enzymes in fatty acid oxidation (FAO), a metabolic pathway increasingly recognized as crucial for cancer cell growth and survival.[1][2] This guide summarizes the available preclinical data on perhexiline's efficacy and compares it with the clinical outcomes of standard-of-care treatments for three aggressive cancers. While direct comparisons are limited by the preclinical nature of the perhexiline data, the findings suggest a promising avenue for further investigation, both as a monotherapy and in combination with existing chemotherapeutics.

Data Presentation

Glioblastoma Multiforme

Standard-of-Care: The current standard of care for newly diagnosed glioblastoma is maximal safe surgical resection followed by the Stupp protocol, which involves radiation therapy with concomitant and adjuvant temozolomide.[3][4] For recurrent glioblastoma, treatment options are more varied and may include bevacizumab.[5]

Therapy	Population	Median Overall Survival (OS)	Median Progression-Free Survival (PFS)	Objective Response Rate (ORR)
Perhexiline (preclinical)	Orthotopic Glioblastoma Mouse Model (MES83 cells)	19 days (vs. 17 days for vehicle)[6][7]	-	Significant reduction in tumor volume[6][7]
Temozolomide (Stupp Protocol)	Newly Diagnosed Glioblastoma (Human Clinical Trial)	14.6 months (vs. 12.1 months with radiation alone)	6.9 months	-
Bevacizumab	Recurrent Glioblastoma (Human Clinical Trial Meta-analysis)	9.3 months	6.1 months	55% (Complete + Partial Response)

Estrogen Receptor-Positive (ER+) Breast Cancer

Standard-of-Care: For postmenopausal women with ER+/HER2- advanced breast cancer, the standard first-line treatment is often an aromatase inhibitor like letrozole, frequently in combination with a CDK4/6 inhibitor such as palbociclib.

Therapy	Population	Median Progression-Free Survival (PFS)
Perhexiline (preclinical)	Breast Cancer Cell Lines (in vitro)	IC50 between 2 and 6 µmol/L[1]
Letrozole + Palbociclib (PALOMA-2 Trial)	Postmenopausal Women with ER+/HER2- Advanced Breast Cancer	24.8 months[8]
Letrozole (alone)	Postmenopausal Women with ER+/HER2- Advanced Breast Cancer	14.5 months[8]

Pancreatic Ductal Adenocarcinoma

Standard-of-Care: First-line treatment for metastatic pancreatic cancer in patients with good performance status typically involves combination chemotherapy regimens such as FOLFIRINOX or gemcitabine plus nab-paclitaxel.

Therapy	Population	Median Overall Survival (OS)	Median Progression-Free Survival (PFS)
Perhexiline + Gemcitabine (preclinical)	Pancreatic Cancer Xenograft Mouse Model	Induced complete tumor regression in a high-responder model[9]	-
FOLFIRINOX	Metastatic Pancreatic Cancer (Human Clinical Trial)	11.1 months	6.4 months
Gemcitabine + nab-Paclitaxel	Metastatic Pancreatic Cancer (Human Clinical Trial)	8.5 months	5.5 months

Experimental Protocols

Perhexiline Preclinical Studies

• Glioblastoma (Orthotopic Mouse Model):

  • Cell Line: MES83 patient-derived glioblastoma stem cells.[6][7]

  • Animal Model: Nude mice with orthotopically implanted MES83 cells.[6][7][10]

  • Treatment: Perhexiline administered at 80 mg/kg via oral gavage, 5 days a week.[6][7][10]

  • Endpoints: Tumor growth measured by calipers (flank model) and MRI (orthotopic model), and overall survival.[6][7][10]

• Breast Cancer (In Vitro):

  • Cell Lines: Including MCF-7 (ER+) and other breast cancer cell lines.[1][2]

  • Methodology: Cells were treated with varying concentrations of perhexiline to determine the half-maximal inhibitory concentration (IC50) for cell growth.[1]

• Pancreatic Cancer (Xenograft Mouse Model):

  • Cell Line: Patient-derived pancreatic ductal adenocarcinoma cells (PDAC084T high responder).

  • Animal Model: Xenograft mouse model.

  • Treatment: Combination of perhexiline and gemcitabine.

  • Endpoint: Tumor regression.

Standard-of-Care Clinical Trial Protocols (Simplified)

• Stupp Protocol (Glioblastoma):

  • Patient Population: Newly diagnosed glioblastoma patients following surgical resection.[3][4]

  • Regimen:

    • Concomitant Phase: Radiotherapy (60 Gy in 30 fractions) with daily oral temozolomide (75 mg/m²).[3][4]

    • Adjuvant Phase: Six cycles of oral temozolomide (150-200 mg/m² for 5 days every 28-day cycle).[3][4]

  • Primary Endpoint: Overall survival.

• PALOMA-2 Trial (ER+ Breast Cancer):

  • Patient Population: Postmenopausal women with ER+/HER2- advanced breast cancer who had not received prior systemic therapy for their advanced disease.[8][11]

  • Regimen: Letrozole (2.5 mg/day) with either palbociclib (125 mg/day for 21 days of a 28-day cycle) or placebo.[8]

  • Primary Endpoint: Progression-free survival.[8]

• FOLFIRINOX Clinical Trial (Pancreatic Cancer):

  • Patient Population: Patients with metastatic pancreatic cancer and a good performance status.

  • Regimen: A combination of oxaliplatin (85 mg/m²), leucovorin (400 mg/m²), irinotecan (180 mg/m²), and fluorouracil (400 mg/m² bolus followed by a 2400 mg/m² 46-hour continuous infusion) administered every two weeks.[12]

  • Primary Endpoint: Overall survival.

Signaling Pathways and Experimental Workflows

Perhexiline's Mechanism of Action

Perhexiline's anti-cancer effects are primarily attributed to its inhibition of fatty acid oxidation (FAO). By blocking CPT1 and CPT2, perhexiline prevents the transport of long-chain fatty acids into the mitochondria for beta-oxidation. This leads to a cascade of downstream effects, including reduced ATP production, activation of AMPK, inhibition of the mTORC1 signaling pathway, and induction of apoptosis through increased reactive oxygen species (ROS) and cytochrome c release.[1][2]

References

• 1. Perhexiline: Old Drug, New Tricks? A Summary of Its Anti-Cancer Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Glioblastoma's Dismal Standard of Care: The Stupp Protocol | Depth-First [depth-first.com]
• 4. radiopaedia.org [radiopaedia.org]
• 5. The mTOR Signalling Pathway in Human Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Pfizer Announces Overall Survival Results from Phase 3 PALOMA-2 Trial of IBRANCE® (palbociclib) for the First-Line Treatment of ER+, HER2- Metastatic Breast Cancer | Pfizer [pfizer.com]
• 9. iris.uniroma1.it [iris.uniroma1.it]
• 10. Perhexiline demonstrates FYN-mediated anti-tumor activity in glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ascopubs.org [ascopubs.org]
• 12. Administration of FOLFIRINOX for Advanced Pancreatic Cancer: Physician Practice Patterns During Early Use - PMC [pmc.ncbi.nlm.nih.gov]

Independent replication of published Perhexiline research findings

For Researchers, Scientists, and Drug Development Professionals

Comparative Data on Perhexiline's Effects

The following tables summarize quantitative data from various studies, providing a comparative view of Perhexiline's efficacy and cellular impact across different experimental setups.

Table 1: Inhibition of Carnitine Palmitoyltransferase-1 (CPT-1) by Perhexiline

Tissue/Cell Type	Species	IC50 (µM)	Reference
Cardiac Mitochondria	Rat	77	[1]
Hepatic Mitochondria	Rat	148	[1]

Table 2: Cytotoxic Effects of Perhexiline on HepG2 Cells

Parameter	Concentration (µM)	Exposure Time	Result	Reference
Cell Viability	5 - 25	2 - 6 hours	Reduction in cell viability	[2]
Cellular ATP Content	5 - 25	2 - 6 hours	Reduction in ATP content	[2]
LDH Release	5 - 25	2 - 6 hours	Increase in LDH release	[2]
Caspase 3/7 Activity	20	2 hours	Activation of Caspase 3/7	[2]

Table 3: Perhexiline-Induced Activation of MAPK Signaling in HepG2 Cells

Protein	Concentration (µM)	Exposure Time	Observation	Reference
p38	5 - 25	1 - 2 hours	Activation (Phosphorylation)	[3]
JNK	5 - 25	1 - 2 hours	Activation (Phosphorylation)	[3]

Key Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and experimental workflows discussed in the cited literature.

Perhexiline's Inhibition of CPT-1 and Fatty Acid Oxidation.

Perhexiline-Induced ER Stress and Activation of the p38 MAPK Pathway.

References

• 1. Inhibition of carnitine palmitoyltransferase-1 in rat heart and liver by perhexiline and amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. A mechanism of perhexiline’s cytotoxicity in hepatic cells involves endoplasmic reticulum stress and p38 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

Harnessing Metabolic Vulnerability: A Guide to the Synergistic Effects of Perhexiline with Chemotherapy

For Researchers, Scientists, and Drug Development Professionals

The repurposing of existing drugs for oncology applications presents a promising avenue for accelerating the development of novel cancer therapies. Perhexiline, a prophylactic antianginal agent, has garnered significant attention for its potential anti-cancer properties. By targeting the metabolic plasticity of cancer cells, perhexiline creates a window of vulnerability that can be exploited by conventional chemotherapy drugs. This guide provides an objective comparison of perhexiline's synergistic performance with various chemotherapeutic agents, supported by preclinical data, and details the experimental protocols necessary to evaluate these combinations.

Core Mechanism of Action: Targeting Fatty Acid Oxidation

Perhexiline's primary anti-cancer effect stems from its inhibition of carnitine palmitoyltransferase 1 and 2 (CPT1/CPT2).[1][2][3][4][5] These mitochondrial enzymes are crucial for the transport of long-chain fatty acids into the mitochondria for fatty acid oxidation (FAO), a key energy source for many cancer cells.[1][2][3][4][5]

By inhibiting CPT1/2, perhexiline triggers a cascade of anti-tumor effects:

• Energy Depletion: Inhibition of FAO leads to a reduction in ATP production.[3] This energy crisis can hamper cancer cell proliferation and survival.

• Metabolic Stress: The drop in the ATP-to-AMP ratio activates AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis. Activated AMPK, in turn, inhibits the mammalian target of rapamycin complex 1 (mTORC1), a key promoter of cell growth and proliferation.[3]

• Oxidative Stress and Apoptosis: Perhexiline can increase the levels of reactive oxygen species (ROS), which damages mitochondrial membranes. This leads to the release of cytochrome c and the activation of caspases, ultimately inducing programmed cell death (apoptosis).[3]

This multifaceted mechanism not only imparts direct anti-cancer activity but also sensitizes cancer cells to the cytotoxic effects of traditional chemotherapy.

Quantitative Comparison of Perhexiline-Chemotherapy Combinations

Preclinical studies have demonstrated that perhexiline acts synergistically with a range of chemotherapy drugs across various cancer types. The following table summarizes key findings from these investigations.

Chemotherapy Drug	Cancer Type(s)	Model System(s)	Key Quantitative Findings & Observations
Cisplatin	Epithelial Ovarian Cancer	Cell Lines (with NKX2-8 gene deletion) & Xenografts	Synergistically inhibited cancer cell growth. The combination markedly reduced tumor growth in xenograft models.[4]
Neuroblastoma	Cell Lines (SH-SY5Y) & Mouse Xenografts	A non-cytostatic concentration of perhexiline (0.01 µmol/L) synergistically enhanced cisplatin's cytotoxic effect. Co-administration was more effective at inhibiting tumor growth and prolonging survival in vivo.[4]
Oxaliplatin	Gastrointestinal (Colon, Gastric)	Cell Lines (HGC27, MGC803, HCT116, DLD-1) & Patient-Derived Xenografts (PDXs)	Perhexiline overcame oxaliplatin resistance. The combination greatly inhibited tumor growth in cell lines and PDXs. Therapeutic response in PDXs correlated with basal CPT1/CPT2 expression.[4]
Gemcitabine	Pancreatic Ductal Adenocarcinoma (PDAC)	Primary Human PDAC Cells & Xenografts	Perhexiline sensitized all tested PDAC cells to gemcitabine, showing a synergistic effect. The combination induced complete tumor regression in one PDAC xenograft model by promoting energy and oxidative stress, leading to apoptosis.[6]
Doxorubicin	Drug-Resistant Cancers (Murine B-cell lymphoma, Breast Cancer)	Cell Lines (P388/ADR, MCF-7/ADR)	Re-sensitized doxorubicin-resistant cells to treatment. This effect was associated with an increase in intracellular doxorubicin accumulation, possibly by inhibiting ABC drug efflux transporters.[3]
Lapatinib	HER3+ Breast Cancer	Cell Lines	The combination synergistically inhibited the proliferation of some breast cancer cell lines. Perhexiline prolonged the lapatinib-induced inhibition of HER3 signaling.

Note: While a direct synergistic link between perhexiline and etoposide was not identified in the searched literature, etoposide is frequently used in synergistic combinations with platinum-based agents like cisplatin, which do show synergy with perhexiline.[7][8][9]

Signaling Pathways and Experimental Workflows

Visualizing the complex interactions in drug synergy studies is crucial for understanding the underlying mechanisms and for designing robust experiments.

Core Signaling Pathway of Perhexiline Synergy

The diagram below illustrates the primary mechanism by which perhexiline induces metabolic stress and apoptosis, and how this complements the action of DNA-damaging chemotherapy agents.

References

• 1. Drug combination studies and their synergy quantification using the Chou-Talalay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Perhexiline: Old Drug, New Tricks? A Summary of Its Anti-Cancer Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Combining the antianginal drug perhexiline with chemotherapy induces complete pancreatic cancer regression in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Etoposide admixed with cisplatin. Phase I clinical investigation of 72-hour infusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A phase I/II trial of etoposide and cisplatin in extensive small cell lung cancer: a cancer and leukemia group B study - PubMed [pubmed.ncbi.nlm.nih.gov]

Perhexiline in Oncology: A Comparative Analysis of its Anti-Cancer Effects

An Objective Guide for Researchers and Drug Development Professionals

Originally developed as a prophylactic antianginal agent, Perhexiline is gaining significant attention for its potential as a repurposed anti-cancer therapeutic.[1][2] Its primary mechanism involves the inhibition of fatty acid metabolism, a pathway frequently upregulated in cancer cells to meet high energetic demands.[2][3] However, emerging research reveals a more complex pharmacological profile, with Perhexiline's efficacy and mechanism of action varying considerably across different cancer subtypes. This guide provides a comparative analysis of Perhexiline's impact on various cancers, supported by experimental data, detailed protocols, and pathway visualizations to aid researchers in navigating its therapeutic potential.

Core Mechanisms of Action: A Tale of Two Pathways

Perhexiline's anti-tumor activity is not monolithic. While its role as an inhibitor of fatty acid oxidation (FAO) is well-documented, numerous studies now confirm that its cytotoxic effects can also be mediated through distinct, FAO-independent pathways. This duality is critical for understanding its variable efficacy across different cancer histologies.

The Canonical Pathway: Fatty Acid Oxidation (FAO) Inhibition

In many cancer cells, Perhexiline functions by inhibiting carnitine palmitoyltransferase 1 and 2 (CPT1/2).[1][3] These mitochondrial enzymes are essential for transporting long-chain fatty acids into the mitochondrial matrix for β-oxidation (FAO).[1] By blocking this process, Perhexiline triggers a metabolic crisis characterized by:

• Reduced production of ATP, NADH, and FADH2.[1][4]

• Activation of AMP-activated protein kinase (AMPK) due to an increased AMP:ATP ratio.[3][4]

• Inhibition of the mTORC1 signaling pathway, a central regulator of cell growth and proliferation.[3][5]

• Induction of autophagy and apoptosis, often mediated by increased reactive oxygen species (ROS) and mitochondrial stress.[3][4]

Fig. 1: Perhexiline's canonical mechanism via FAO inhibition.

Emerging FAO-Independent Pathways

Recent studies have compellingly shown that Perhexiline's anti-cancer effects are not always dependent on FAO inhibition. This is particularly evident in certain cancer subtypes where alternative targets have been identified.

• Glioblastoma (GBM): In glioblastoma models, Perhexiline's potent cytotoxic activity was found to be independent of FAO inhibition.[6][7] Instead, its effects are mediated through the inhibition of FYN kinase, a proto-oncogene.[6][8] This highlights a distinct mechanism of action in this hard-to-treat brain cancer.

• Pancreatic Cancer (PDAC): In KRAS-mutated pancreatic cancer organoids, Perhexiline was identified as a potent growth inhibitor.[9][10] Its mechanism involves counteracting the KRAS-driven boost in cholesterol production by inhibiting a key regulatory factor, SREBP2.[9]

• Breast Cancer: Perhexiline has been shown to induce the internalization and degradation of the HER3 receptor in breast cancer cell lines, a mechanism that appears independent of CPT inhibition.[1]

Fig. 2: Key FAO-independent mechanisms of Perhexiline.

Comparative Efficacy Data

The following table summarizes key quantitative findings of Perhexiline's activity across various cancer subtypes from preclinical studies.

Cancer Subtype	Cell Line / Model	Key Quantitative Finding(s)	Primary Mechanism Implicated	Citation(s)
Glioblastoma	Human GBM cell lines	IC25: 3 µM. Enhances radiation sensitivity.	FAO Inhibition / GSC Targeting	[11]
MES83, T98G	Antiproliferative effects observed.	FYN Kinase Inhibition (not FAO)	[6]
Orthotopic Mouse Model	Increased median survival (19 days vs. 17 days for control).	FYN Kinase Inhibition	[6][12][13]
Breast Cancer	Multiple cell lines	IC50: 2 - 6 µmol/L.	HER3 Internalization / FAO Inhibition	[1]
MCF-7	Induces autophagy and inhibits mTORC1 signaling at 10 µM.	mTORC1 Inhibition	[1][5]
Lapatinib-resistant cells	Synergistically inhibits proliferation with lapatinib.	Overcomes HER3-mediated resistance	[1]
Pancreatic Cancer	PDAC Organoids (KRAS-mutant)	Potently blocked organoid growth and destroyed some entirely.	SREBP2 / Cholesterol Synthesis Inhibition	[9][10]
PDAC Xenograft Model	In combination with gemcitabine, induced complete tumor regression.	Energy/Oxidative Stress, Apoptosis	[14]
Hepatocellular Carcinoma	HepG2	Reduces cell viability and ATP content at 5-25 µM.	Mitochondrial Dysfunction, Apoptosis	[15]
Hepatic Cells	Induces ER stress and activates p38/JNK signaling.	ER Stress	[16]
Prostate Cancer	LNCaP cell lines	Promoted lipid accumulation, inhibited proliferation, induced apoptosis.	FAO Inhibition	[3]
Patient-Derived Explants	Synergistically decreased viability when combined with AUY922 (HSP90i).	FAO Inhibition	[17]
Chronic Lymphocytic Leukemia (CLL)	Primary CLL cells	Selectively induces massive apoptosis in high-CPT expressing cells at 5 µM.	CPT Inhibition / FAO Inhibition	[15]
Various Cancers	Breast, Cervix, Colon, Lung	IC50: 3 - 22 µmol/L.	Not specified (likely FAO-dependent)	[1]

Key Experimental Protocols

Reproducibility is paramount in scientific research. Provided below are detailed methodologies for key experiments frequently cited in Perhexiline studies.

Cell Viability and Cytotoxicity Assay (Trypan Blue Exclusion)

• Objective: To quantify the number of viable and non-viable cells after treatment with Perhexiline.

• Protocol:

  • Cell Seeding: Plate cancer cells (e.g., MES83 glioblastoma cells) in 6-well plates and allow them to adhere overnight.

  • Treatment: Treat cells with various concentrations of Perhexiline (e.g., 0-10 µM) or vehicle control (e.g., DMSO) for a specified duration (e.g., 48 hours).[6]

  • Cell Harvesting: Aspirate the media, wash cells with PBS, and detach them using Trypsin-EDTA. Neutralize trypsin with complete media and centrifuge the cell suspension.

  • Staining: Resuspend the cell pellet in a known volume of media. Mix a small aliquot of the cell suspension (e.g., 10 µL) with an equal volume of 0.4% Trypan Blue stain.

  • Counting: Load the mixture onto a hemocytometer. Count the number of blue (non-viable) and clear (viable) cells under a microscope.

  • Calculation: Calculate cell viability (%) as (Number of viable cells / Total number of cells) x 100.[6]

Apoptosis Analysis (Annexin V/7-AAD Flow Cytometry)

• Objective: To quantify the percentage of cells undergoing early and late apoptosis.

• Protocol:

  • Cell Culture and Treatment: Seed and treat cells with Perhexiline as described above (e.g., PN19 cells with 1.5 µM for 48 hours).[6][13]

  • Harvesting: Collect both adherent and floating cells. Wash with cold PBS and centrifuge.

  • Staining: Resuspend the cell pellet in 1X Annexin V Binding Buffer. Add FITC-conjugated Annexin V and 7-Aminoactinomycin D (7-AAD) to the cell suspension.

  • Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

  • Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/7-AAD-negative cells are in early apoptosis, while double-positive cells are in late apoptosis or are necrotic.[6]

In Vivo Orthotopic Glioblastoma Mouse Model

• Objective: To evaluate the in vivo efficacy of Perhexiline on tumor growth and survival.

• Protocol:

  • Cell Implantation: Anesthetize immunodeficient mice and stereotactically implant human glioblastoma cells (e.g., MES83) into the brain.

  • Tumor Establishment: Allow tumors to establish for a set period (e.g., 7 days), often confirmed by bioluminescence imaging.

  • Treatment: Randomize mice into treatment and vehicle control groups. Administer Perhexiline (e.g., 80 mg/kg) or vehicle via oral gavage on a specified schedule (e.g., 5 days a week).[6][12]

  • Monitoring: Monitor tumor growth using imaging techniques (e.g., MRI or bioluminescence) and measure tumor volume.[6]

  • Survival Analysis: Monitor mice for signs of morbidity and record survival data. Generate Kaplan-Meier survival plots to compare the median survival between treated and control groups.[6][13]

Fig. 3: A generalized workflow for in vitro experiments.

Conclusion and Future Directions

Perhexiline demonstrates significant, albeit variable, anti-cancer activity across a range of preclinical models. Its therapeutic potential is underscored by a dual mechanism of action, targeting both the canonical FAO pathway and specific, cancer-context-dependent vulnerabilities like FYN kinase in glioblastoma and cholesterol synthesis in pancreatic cancer.[6][9] This mechanistic diversity suggests that Perhexiline's application could be tailored to specific cancer subtypes based on their underlying metabolic and signaling profiles.

The ability of Perhexiline to synergize with existing chemotherapies, such as gemcitabine in pancreatic cancer and lapatinib in breast cancer, presents a promising avenue for combination therapies that could enhance efficacy and overcome drug resistance.[1][14] However, the clinical translation of Perhexiline as an anti-cancer agent must address its known potential for side effects, including liver and nerve damage.[9] Future research should focus on developing analogues with an improved therapeutic index or identifying biomarkers to predict which patient populations are most likely to respond to treatment, paving the way for its successful repurposing in oncology.

References

• 1. Perhexiline: Old Drug, New Tricks? A Summary of Its Anti-Cancer Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Perhexiline: Old Drug, New Tricks? A Summary of Its Anti-Cancer Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. apexbt.com [apexbt.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Perhexiline demonstrates FYN-mediated anti-tumor activity in glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Perhexiline Demonstrates FYN-mediated Antitumor Activity in Glioblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. fiercebiotech.com [fiercebiotech.com]
• 10. biocompare.com [biocompare.com]
• 11. aacrjournals.org [aacrjournals.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Combining the antianginal drug perhexiline with chemotherapy induces complete pancreatic cancer regression in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. cancer-research-network.com [cancer-research-network.com]
• 16. A mechanism of perhexiline’s cytotoxicity in hepatic cells involves endoplasmic reticulum stress and p38 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Unmasking Perhexiline's Hidden Interactions: A Comparative Guide to In Silico Predictions and Experimental Validations

For researchers, scientists, and drug development professionals, this guide provides a critical comparison of predicted and experimentally validated off-target effects of perhexiline. By examining the methodologies and outcomes of both computational and laboratory-based studies, we aim to offer a clearer understanding of perhexiline's complex pharmacology and the utility of in silico models in predicting unintended drug interactions.

Perhexiline, a drug known for its efficacy in treating refractory angina and heart failure, primarily acts by inhibiting carnitine palmitoyltransferase (CPT)-1 and CPT-2, shifting myocardial metabolism from fatty acid to glucose oxidation. However, its clinical use has been hampered by significant off-target effects, including cardiotoxicity, hepatotoxicity, and neurotoxicity. Understanding these off-target interactions is crucial for safer drug development and for repurposing existing molecules. This guide delves into the experimentally validated off-target profile of perhexiline and discusses how in silico models can be leveraged to predict such interactions.

Cardiotoxicity: A Tale of Ion Channel Blockade

While perhexiline's on-target metabolic modulation is beneficial for the heart, its off-target interactions with cardiac ion channels contribute to its cardiotoxic potential. Experimental studies have meticulously characterized these interactions, providing a clear example of polypharmacology.

Experimental Validation of Ion Channel Inhibition

Electrophysiological assays, specifically manual patch-clamp techniques on mammalian cells expressing specific ion channels, have provided quantitative data on perhexiline's inhibitory effects. These studies have revealed that perhexiline is a multi-ion channel blocker.[1]

Table 1: Experimentally Determined IC50 Values for Perhexiline on Cardiac Ion Channels [1]

Target Ion Channel	IC50 (ng/mL)	IC50 (µM)	Experimental Method
hERG (IKr)	167	0.47	Manual Patch-Clamp
hCav1.2 (L-type Ca2+)	247	0.70	Manual Patch-Clamp
late hNav1.5 (Late Na+)	1359	3.84	Manual Patch-Clamp

Note: The therapeutic plasma concentration of perhexiline is typically maintained between 150-600 ng/mL.

These findings demonstrate that within its therapeutic range, perhexiline can significantly inhibit both the hERG and hCav1.2 channels, with a less potent effect on the late sodium current. This multi-channel blockade explains the observed QT interval prolongation in patients.[1]

In Silico Approaches for Predicting Ion Channel Interactions

While the aforementioned studies did not originate from a specific in silico prediction for perhexiline, various computational models are routinely used to forecast such off-target liabilities.

• Quantitative Structure-Activity Relationship (QSAR) Models: These ligand-based methods correlate the chemical structure of molecules with their biological activity. A QSAR model built with a training set of known ion channel inhibitors could predict perhexiline's inhibitory activity based on its structural features.

• Molecular Docking: This structure-based method simulates the binding of a small molecule to the three-dimensional structure of a protein target. Docking perhexiline into the known structures or homology models of hERG, hCav1.2, and hNav1.5 channels could predict its binding affinity and pose, thus flagging it as a potential inhibitor.

• Pharmacophore Modeling: This approach identifies the essential 3D arrangement of chemical features (e.g., hydrogen bond donors/acceptors, hydrophobic centers) necessary for binding to a specific target. A pharmacophore model for ion channel blockers could be used to screen compounds like perhexiline.

• Machine Learning: Modern approaches utilize machine learning algorithms, trained on large datasets of drug-target interactions, to predict the off-target profile of new molecules. These models can identify complex patterns that are not apparent from simple structural comparisons.

The following diagram illustrates a generalized workflow for predicting and validating off-target effects, applicable to perhexiline's interaction with ion channels.

Caption: Workflow for In Silico Prediction and Experimental Validation.

A Novel Off-Target: Krüppel-like Factor 14 (KLF14)

Recent research has uncovered a previously unknown off-target for perhexiline with potential therapeutic benefits in atherosclerosis. This discovery was made through experimental screening, but it highlights the kind of novel interactions that advanced in silico methods aim to predict.

Experimental Identification of KLF14 Activation

A high-throughput screening of a library of small molecules identified perhexiline as an activator of Krüppel-like factor 14 (KLF14), a transcription factor linked to HDL cholesterol levels and cardiovascular disease.[2]

Experimental Evidence:

• In Vitro: Perhexiline treatment of HepG2 cells increased KLF14 promoter activity and subsequent ApoA-I production.[2]

• In Vivo: Administration of perhexiline to wild-type mice led to increased plasma HDL-C and ApoA-I levels. This effect was absent in mice with liver-specific deletion of KLF14, confirming that the effect is KLF14-dependent. Furthermore, perhexiline treatment reduced atherosclerotic lesion development in apolipoprotein E-deficient mice.[2]

This finding suggests a potential new therapeutic application for perhexiline in managing atherosclerosis, mediated by its off-target activation of the KLF14 pathway.

References

• 1. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. openaccess.sgul.ac.uk [openaccess.sgul.ac.uk]

A Comparative Analysis of Perhexiline and Its Novel Fluorinated Analogues: Pharmacokinetic Profiles and Therapeutic Potential

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the pharmacokinetic profiles of the antianginal agent perhexiline and its novel fluorinated analogues. Supported by experimental data, this document delves into the metabolic stability, in vivo pharmacokinetics, and the underlying mechanism of action of these compounds, offering insights into their therapeutic potential.

Perhexiline, a drug known for its efficacy in treating refractory angina, has had its clinical utility limited by a narrow therapeutic index and significant inter-individual pharmacokinetic variability.[1] This variability is primarily due to its metabolism by the polymorphic cytochrome P450 enzyme, CYP2D6. In an effort to overcome these limitations, novel fluorinated analogues of perhexiline have been developed, demonstrating improved pharmacokinetic properties and retaining the therapeutic efficacy of the parent compound.

Executive Summary of Comparative Pharmacokinetics

The development of fluorinated analogues of perhexiline has focused on reducing the susceptibility to CYP2D6-mediated metabolism, thereby aiming for a more predictable and safer pharmacokinetic profile. Key findings from preclinical studies indicate that strategic fluorination of the cyclohexyl rings of perhexiline leads to a significant increase in metabolic stability.

Table 1: In Vitro Metabolic Stability of Perhexiline and its Novel Analogues in Human and Rat Liver Microsomes [1]

Compound	Structure	% Remaining after 1 hr (HLM)	% Remaining after 1 hr (RLM)
Perhexiline	Dicyclohexyl	11 (5 - 24)	19 (7 - 40)
Analogue 50	Cyclohexyl, 4,4-Difluorocyclohexyl	45 (34 - 60)	88 (61 - 127)
Analogue 55	Cyclohexyl, 3,3-Difluorocyclohexyl	215 (160 - 290)	-
Analogue 62	4,4-Difluorocyclohexyl, 4,4-Difluorocyclohexyl	88 (61 - 127)	-
Analogue 24	Cyclohexyl, 4-Hydroxycyclohexyl	475 (290 - 745)	-

HLM: Human Liver Microsomes; RLM: Rat Liver Microsomes. Data are presented as mean (95% confidence interval) of two independent experiments.

The in vitro data clearly demonstrates that fluorinated analogues, particularly Analogue 50 (4,4-gem-difluoro) and Analogue 62 (4,4,4′,4′-tetrafluoro) , exhibit significantly greater stability in human liver microsomes compared to perhexiline. This suggests a reduced rate of metabolism, which is a primary objective in overcoming the pharmacokinetic challenges of the parent drug.

Further in vivo studies in a mouse model corroborate these findings, highlighting the improved pharmacokinetic profile of the fluorinated analogue 50.

Table 2: Comparative In Vivo Pharmacokinetic Parameters of Perhexiline and Analogue 50 in Mice (10 mg/kg oral gavage) [1]

Parameter	Perhexiline	Analogue 50
Plasma
Cmax (ng/mL)	13 ± 3	118 ± 21
AUC (0-24h) (ng.h/mL)	88 ± 21	1420 ± 240
Myocardium
Cmax (ng/g)	74 ± 15	1280 ± 220
AUC (0-24h) (ng.h/g)	420 ± 90	12200 ± 2100
Myocardial Accumulation (Myocardium/Plasma Ratio)
at 1h	5.7	10.7
at 4h	4.9	10.9
at 8h	4.8	9.5
AUC Ratio	2.4	8.6

The in vivo data reveals a dramatically improved pharmacokinetic profile for Analogue 50, with a more than 10-fold increase in plasma Cmax and a 16-fold increase in plasma AUC compared to perhexiline. Importantly, Analogue 50 also demonstrates a significantly higher and sustained accumulation in the myocardium, the target tissue. This enhanced myocardial exposure at a lower systemic dose could translate to improved efficacy and a wider therapeutic window.

Mechanism of Action: Inhibition of Carnitine Palmitoyltransferase-1 (CPT1)

Perhexiline and its analogues exert their therapeutic effect by inhibiting carnitine palmitoyltransferase-1 (CPT1), a key enzyme in the mitochondrial fatty acid β-oxidation pathway.[2][3] By inhibiting CPT1, these compounds shift the myocardial energy metabolism from fatty acid oxidation towards glucose oxidation. This metabolic switch is more oxygen-efficient, leading to increased ATP production for the same amount of oxygen consumed, which is particularly beneficial in ischemic conditions.[4]

Figure 1. Perhexiline's Mechanism of Action on the CPT1 Signaling Pathway.

Experimental Protocols

In Vitro Metabolic Stability Assay

The metabolic stability of perhexiline and its analogues was assessed using human and rat liver microsomes. The detailed protocol is as follows:

• Incubation: Test compounds (1 µM) were incubated with human or rat liver microsomes (0.5 mg/mL) in a phosphate buffer (100 mM, pH 7.4) at 37°C.

• Cofactor Addition: The reaction was initiated by the addition of an NADPH-regenerating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Time Points: Aliquots of the reaction mixture were taken at 0 and 60 minutes.

• Reaction Termination: The reaction was stopped by the addition of ice-cold acetonitrile containing an internal standard.

• Analysis: The samples were centrifuged, and the supernatant was analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to determine the percentage of the parent compound remaining.

In Vivo Pharmacokinetic Study in Mice

The pharmacokinetic profiles of perhexiline and Analogue 50 were evaluated in male BALB/c mice. The methodology is outlined below:

• Dosing: Mice were administered a single oral dose of either perhexiline or Analogue 50 (10 mg/kg) by gavage.

• Sample Collection: Blood and myocardial tissue samples were collected at 1, 4, 8, and 24 hours post-dosing (n=3 per time point).

• Sample Preparation: Plasma was separated from blood by centrifugation. Myocardial tissue was homogenized. Both plasma and homogenized tissue were subjected to protein precipitation with acetonitrile containing an internal standard.

• Analysis: The concentrations of the test compounds in the plasma and myocardial tissue extracts were determined by LC-MS/MS.

• Pharmacokinetic Analysis: Pharmacokinetic parameters, including Cmax, AUC, and myocardial accumulation ratios, were calculated from the concentration-time data.

Conclusion

The development of novel fluorinated analogues of perhexiline represents a significant advancement in overcoming the pharmacokinetic limitations of the parent drug. The enhanced metabolic stability and improved in vivo pharmacokinetic profile, particularly the increased myocardial accumulation of Analogue 50, suggest a promising path towards a safer and more effective therapeutic agent for cardiovascular diseases. Further clinical evaluation of these analogues is warranted to translate these preclinical findings into patient benefits.

References

• 1. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 2. apexbt.com [apexbt.com]
• 3. Inhibition of carnitine palmitoyltransferase-1 in rat heart and liver by perhexiline and amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Perhexiline - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Perhexiline: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical compounds like perhexiline is a critical component of laboratory safety and environmental responsibility. Improper disposal can pose risks to human health and ecosystems. This guide provides essential, step-by-step information for the proper management and disposal of perhexiline waste, aligning with general best practices for pharmaceutical waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle perhexiline with appropriate personal protective equipment (PPE). Based on safety data sheets (SDS), recommended PPE includes:

• Protective gloves: To prevent skin contact.

• Protective clothing: To minimize exposure.

• Eye and face protection: To guard against splashes or dust.

Work should be conducted in a well-ventilated area to avoid inhalation of any dust or fumes[1]. In case of a spill, absorb the material with a liquid-binding agent like diatomite and decontaminate surfaces with alcohol[1].

Step-by-Step Disposal Procedure

The disposal of perhexiline, like all pharmaceutical waste, is governed by local, state, and federal regulations. The United States Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA) are the primary federal bodies regulating pharmaceutical waste[2]. A crucial first step is to determine if the waste is classified as hazardous.

Step 1: Hazardous Waste Determination

Perhexiline is not explicitly found on the EPA's P-list (acutely hazardous) or U-list (toxic) of hazardous wastes[2][3][4][5][6]. Therefore, it is not automatically classified as a listed hazardous waste. However, a waste determination must still be performed to see if it exhibits any of the following characteristics of hazardous waste as defined by the Resource Conservation and Recovery Act (RCRA)[7]:

• Ignitability: Flashpoint < 140°F (<60°C).

• Corrosivity: pH ≤ 2 or ≥ 12.5.

• Reactivity: Unstable under normal conditions, may react with water, or emit toxic gases.

• Toxicity: If it contains contaminants at concentrations above certain thresholds.

If the perhexiline waste, including any solutions or contaminated materials, meets any of these criteria, it must be managed as hazardous waste.

Step 2: Segregation of Waste

Proper segregation is critical to ensure safe handling and disposal.

• Non-Hazardous Perhexiline Waste: If the waste determination concludes that the perhexiline waste is non-hazardous, it should still be disposed of responsibly and not mixed with general trash or flushed down the drain[2][8]. It should be collected in a clearly labeled, sealed container.

• Hazardous Perhexiline Waste: If the waste is determined to be hazardous, it must be collected in a separate, sealed, and clearly labeled container indicating "Hazardous Waste" and identifying the contents.

Step 3: Container Management and Labeling

• Use containers that are compatible with the chemical waste and are in good condition with secure, leak-proof closures.

• Label all waste containers clearly with the name of the chemical ("Perhexiline Waste") and the date of accumulation. If hazardous, the label must comply with all applicable regulations, including the appropriate hazardous waste codes.

Step 4: Storage

Store waste containers in a designated, well-ventilated, and secure area away from incompatible materials[1]. Follow all institutional and regulatory guidelines for the storage of chemical waste.

Step 5: Final Disposal

• Engage a Licensed Waste Disposal Contractor: The final and most critical step is to arrange for the pickup and disposal of the perhexiline waste by a licensed and reputable hazardous waste management company. This ensures that the waste is transported, treated, and disposed of in a compliant and environmentally sound manner, which for most pharmaceutical waste is incineration[2].

• Documentation: Maintain meticulous records of all waste determinations, container labeling, and disposal manifests. This documentation is essential for regulatory compliance.

Important Note: Under no circumstances should perhexiline or any other pharmaceutical waste be flushed down the sewer system[2][8]. This practice is prohibited for hazardous waste pharmaceuticals and is strongly discouraged for all pharmaceutical waste to prevent environmental contamination[2][8].

Data Presentation

No quantitative data regarding specific disposal parameters for perhexiline was identified in the search results. Disposal procedures are guided by regulatory classifications rather than specific numerical thresholds for this compound.

Experimental Protocols

The provided information is based on regulatory guidelines and safety data sheets, not specific experimental protocols for disposal. The key "protocol" is the hazardous waste determination process as mandated by the EPA.

Perhexiline Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of perhexiline.

References

• 1. pwaste.com [pwaste.com]
• 2. P and U Waste Codes for Chemical Products | Lion Technology [lion.com]
• 3. epa.gov [epa.gov]
• 4. Waste Designation Decision Matrix - P and U Listed Wastes - Texas Commission on Environmental Quality - www.tceq.texas.gov [tceq.texas.gov]
• 5. Pharmaceutical waste codes - Washington State Department of Ecology [ecology.wa.gov]
• 6. 5.1 Listed Hazardous Wastes (F, K, U, and P lists) [ehs.cornell.edu]
• 7. epa.gov [epa.gov]
• 8. nyu.edu [nyu.edu]

Comprehensive Safety Protocol: Handling Perhexiline in a Laboratory Setting

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Perhexiline. The following procedural guidance outlines the necessary personal protective equipment (PPE), handling protocols, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Risk Assessment

Perhexiline maleate is classified as a hazardous substance. A thorough risk assessment must be conducted before any handling activities. Key hazards identified from Safety Data Sheets (SDS) include:

• Acute Oral Toxicity : Harmful if swallowed.[1]

• Skin Irritation : Causes skin irritation upon contact.[1][2]

• Eye Irritation : Causes serious eye irritation.[1][2]

• Respiratory Irritation : May cause respiratory tract irritation if inhaled as a dust or aerosol.[1]

Currently, there are no established occupational exposure limit values for Perhexiline.[1] Therefore, a conservative approach to minimize any potential exposure is mandatory.

Required Personal Protective Equipment (PPE)

Based on the identified hazards, the following PPE is required at a minimum. All PPE should be selected based on its resistance to chemical hazards and should be disposed of or decontaminated after use.[3]

• Hand Protection : Wear protective gloves.[1] Given that Perhexiline is a hazardous drug, double gloving is recommended.[4] Use powder-free gloves made of a material with low permeability, such as nitrile.[5] The outer glove should be removed and disposed of immediately after handling the material.

• Eye and Face Protection : Use safety goggles with side shields to protect against dust and splashes.[1] In situations with a higher risk of splashing, a face shield worn over safety goggles is required.[6]

• Body Protection : A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting cuffs is mandatory to prevent skin contact.[4] The gown should close in the back.[7]

• Respiratory Protection : All handling of solid Perhexiline that may generate dust must be performed in a well-ventilated area, preferably within a certified chemical fume hood or other ventilated enclosure.[1] If there is a risk of inhaling dust or aerosols, a suitable respirator (e.g., N95 or higher) must be worn.[5]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is crucial for minimizing exposure.

Preparation and Weighing:

• Designate a specific area for handling Perhexiline, such as a chemical fume hood.

• Ensure a safety shower and eyewash station are accessible.[1]

• Before handling, don all required PPE in the correct order (gown, mask/respirator, goggles, inner gloves, outer gloves).

• When weighing, use a ventilated balance enclosure or perform the task within a fume hood to contain any dust.

• Use dedicated, labeled equipment (spatulas, weigh boats) for Perhexiline.

Dissolving and Aliquoting:

• Add solvent to the solid Perhexiline slowly to avoid splashing.

• Keep containers tightly closed when not in use.[1]

• If working on an open bench is unavoidable, ensure it is in a low-traffic area with adequate ventilation.

Post-Handling:

• Decontaminate the work area (fume hood, benchtop) thoroughly after completion of work.

• Remove PPE in a manner that avoids self-contamination: remove outer gloves first, followed by the gown, and then inner gloves. Goggles and respirator should be removed last after leaving the immediate work area.

• Wash hands thoroughly with soap and water after removing all PPE.[1][2]

• Do not eat, drink, or smoke in areas where Perhexiline is handled.[1]

Quantitative Toxicity Data

No official Occupational Exposure Limits (OELs) have been established for Perhexiline. The following table summarizes available non-clinical and clinical data to provide context on its biological activity and toxicity.

Data Point	Species	Value	Reference
LD50 (Oral)	Rat	2,150 mg/kg	[2][8]
LD50 (Intraperitoneal)	Rat	106 mg/kg	[2]
Therapeutic Plasma Conc.	Human	0.15 - 0.60 mcg/mL (0.54-2.16 umol/L)	[9][10]

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population.

Disposal Plan

All waste contaminated with Perhexiline is considered hazardous waste.

• Solid Waste : Collect all disposable PPE (gloves, gowns), weigh boats, and other contaminated materials in a dedicated, clearly labeled, and sealed hazardous waste container.[11]

• Liquid Waste : Collect all solutions containing Perhexiline in a labeled, sealed, and chemically compatible hazardous waste container. Do not pour Perhexiline waste down the drain.[2]

• Disposal Method : All hazardous waste must be disposed of through an approved institutional or commercial hazardous waste management service, following all local and national regulations.

Experimental Workflow and Safety Logic

Caption: Logical workflow for the safe handling of Perhexiline from preparation to disposal.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. pogo.ca [pogo.ca]
• 4. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 5. pppmag.com [pppmag.com]
• 6. quora.com [quora.com]
• 7. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 8. go.drugbank.com [go.drugbank.com]
• 9. medsafe.govt.nz [medsafe.govt.nz]
• 10. Perhexiline [testguide.adhb.govt.nz]
• 11. stemcell.com [stemcell.com]